5-Bromo-2-(trifluoromethyl)nicotinic acid

• CAS: 436799-36-9

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Bromo-2-(trifluoromethyl)nicotinic acid (CAS 436799-36-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid, with CAS number 436799-36-9, is a halogenated and trifluoromethylated derivative of nicotinic acid. Its structural similarity to nicotinic acid (niacin) suggests potential applications in pharmaceutical development, particularly in areas where nicotinic acid and its analogs have shown therapeutic effects. The presence of the trifluoromethyl group can significantly enhance properties such as metabolic stability and membrane permeability, making this compound a valuable building block in medicinal chemistry. This guide provides a comprehensive overview of its chemical properties, synthesis, and potential biological activities, with a focus on its relevance to drug discovery and development.

Physicochemical Properties

Quantitative data for 5-Bromo-2-(trifluoromethyl)nicotinic acid is not extensively available in the public domain. The following table summarizes the available information, with some data predicted or inferred from structurally similar compounds.

Property	Value	Source
CAS Number	436799-36-9	[1][2]
Molecular Formula	C₇H₃BrF₃NO₂	[2][3]
Molecular Weight	270.01 g/mol	[3]
Appearance	White to off-white solid	Generic supplier data
Melting Point	Not available (Predicted for a similar compound, 5-(Trifluoromethyl)nicotinic acid: 184-189 °C)	N/A
Boiling Point	Not available	N/A
Solubility	Not available	N/A
pKa	Not available (Predicted for a similar compound, 5-Bromo-2-chloronicotinic acid: 1.61±0.25)	N/A
Storage Temperature	Room Temperature, sealed in dry conditions	[2]

Spectroscopic Data

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show two signals in the aromatic region corresponding to the two protons on the pyridine ring. The chemical shifts would be influenced by the electron-withdrawing effects of the bromine, carboxylic acid, and trifluoromethyl groups.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will display seven distinct signals corresponding to the seven carbon atoms in the molecule. The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The carbonyl carbon of the carboxylic acid will be observed at the downfield region of the spectrum.

FT-IR Spectroscopy

The FT-IR spectrum is expected to exhibit characteristic absorption bands for the O-H stretch of the carboxylic acid (broad band around 3000 cm⁻¹), the C=O stretch of the carboxylic acid (around 1700 cm⁻¹), C-F stretches of the trifluoromethyl group (in the 1100-1300 cm⁻¹ region), and C-Br stretch (in the lower frequency region).

Mass Spectrometry

The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (270.01 g/mol ). The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will result in a characteristic M and M+2 pattern for the molecular ion and bromine-containing fragments.

Synthesis

References

• 1. Page loading... [guidechem.com]
• 2. 5-BROMO-2-(TRIFLUOROMETHYL)NICOTINIC ACID | 436799-36-9 [chemicalbook.com]
• 3. 5-bromo-2-(trifluoromethyl)isonicotinic acid - CAS:749875-16-9 - Abovchem [abovchem.com]

An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-(trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physicochemical properties of 5-Bromo-2-(trifluoromethyl)nicotinic acid (CAS No: 436799-36-9). While specific experimental data for this compound is limited in publicly available literature, this guide furnishes its fundamental molecular characteristics and details the standard experimental protocols used to determine key physicochemical parameters.

Core Physicochemical Data

5-Bromo-2-(trifluoromethyl)nicotinic acid is a halogenated pyridine carboxylic acid derivative, often used as a building block in organic synthesis. Its structure incorporates a bromine atom and a trifluoromethyl group, which significantly influence its electronic properties, lipophilicity, and reactivity. The following table summarizes its core identifying information.

Property	Value	Source
CAS Number	436799-36-9	[1][2][3]
Molecular Formula	C₇H₃BrF₃NO₂	[1][2][4]
Molecular Weight	270.00 g/mol	[1][2]
Synonyms	5-Bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid	[1][5]
Purity	Typically supplied at ≥95% or ≥97%	[5][6]
Melting Point	Data not available in cited sources.
Boiling Point	Data not available in cited sources.
pKa	Data not available in cited sources.
Aqueous Solubility	Data not available in cited sources.
LogP (Octanol/Water)	Data not available in cited sources.

Experimental Protocols for Physicochemical Property Determination

The following sections detail standard methodologies for determining the key physicochemical properties of a solid organic acid like 5-Bromo-2-(trifluoromethyl)nicotinic acid.

The melting point is a crucial indicator of a compound's purity. Pure crystalline solids typically exhibit a sharp melting range (0.5-1.0°C), whereas impurities lead to a depressed and broader melting range.

Methodology: Capillary Method

• Sample Preparation: A small quantity of the dry, solid compound is finely powdered and packed into a glass capillary tube (sealed at one end) to a height of 1-2 mm[7][8]. The tube is tapped gently or dropped through a long glass tube to ensure the sample is densely packed at the bottom[8][9].

• Apparatus Setup: The capillary tube is placed in a heating block apparatus (such as a DigiMelt or Mel-Temp) alongside a calibrated thermometer[9].

• Heating and Observation:

  • For an unknown compound, a rapid heating rate (10-20°C per minute) is used initially to determine an approximate melting range[9].

  • A second, fresh sample is then heated slowly, with the temperature ramp rate reduced to about 1-2°C per minute starting from approximately 15-20°C below the approximate melting point[8][9].

• Data Recording: Two temperatures are recorded to define the melting range:

  • T1: The temperature at which the first drop of liquid appears[10].

  • T2: The temperature at which the entire sample becomes a transparent liquid[8][10]. The recorded melting range is T1 – T2.

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a carboxylic acid, it indicates the pH at which the protonated (acidic) and deprotonated (conjugate base) forms are present in equal concentrations.

Methodology: Potentiometric Titration

Potentiometric titration is a highly accurate and common method for pKa determination[11][12]. It involves monitoring the pH of the analyte solution as a titrant of known concentration is added incrementally.

• System Calibration: The pH meter is calibrated using at least three standard aqueous buffers (e.g., pH 4, 7, and 10) to ensure accurate measurements[11].

• Solution Preparation:

  • A solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid is prepared in a suitable solvent (typically water or a co-solvent system if solubility is low) at a known concentration (e.g., 1 mM)[11].

  • A standardized basic titrant, such as 0.1 M NaOH, is prepared[11].

  • To maintain a constant ionic strength throughout the titration, an inert salt like 0.15 M KCl is added to the analyte solution[11].

• Titration Procedure:

  • The analyte solution is placed in a vessel with a magnetic stirrer. The calibrated pH electrode is immersed in the solution[11].

  • The solution may be purged with nitrogen to remove dissolved CO₂, which can interfere with the measurement[11].

  • The basic titrant is added in small, precise increments. After each addition, the solution is allowed to equilibrate, and the pH is recorded[11].

• Data Analysis:

  • The pH is plotted against the volume of titrant added, generating a titration curve.

  • The pKa is determined from this curve. It is equal to the pH at the half-equivalence point—the point where half of the volume of titrant required to reach the equivalence point (the steepest part of the curve) has been added[13].

Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature to form a saturated solution[14]. The shake-flask method is a traditional and reliable technique for this measurement[15][16].

Methodology: Shake-Flask Method

• Preparation: An excess amount of the solid compound is added to a known volume of the solvent (e.g., purified water or a buffer of specific pH) in a sealed, inert container.

• Equilibration: The container is agitated (e.g., shaken or stirred) in a constant temperature bath for a prolonged period (typically 24-48 hours) to ensure that thermodynamic equilibrium is reached between the dissolved and undissolved solid[16].

• Phase Separation: After equilibration, the suspension is allowed to stand, or it is centrifuged/filtered to separate the saturated solution from the excess solid. Care must be taken to avoid temperature changes during this step[15].

• Analysis: The concentration of the compound in the clear, saturated solution is quantified using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

• Result: The determined concentration represents the equilibrium solubility of the compound at that specific temperature and pH.

The partition coefficient (P) measures a compound's differential solubility in a biphasic system of two immiscible liquids, typically n-octanol and water. It is a key indicator of lipophilicity. LogP is its logarithmic form.

Methodology: Shake-Flask Method

• Phase Preparation: n-Octanol and water (or a pH 7.4 buffer to determine LogD) are mutually saturated by mixing them vigorously and then allowing them to separate[17][18]. This prevents volume changes during the experiment.

• Partitioning:

  • A known amount of the compound is dissolved in one of the pre-saturated phases (e.g., n-octanol).

  • A known volume of the other pre-saturated phase (e.g., water) is added.

  • The mixture is sealed and agitated (e.g., by gentle rotation) for a sufficient time (e.g., 1-24 hours) to allow the compound to partition and reach equilibrium between the two phases[17][18].

• Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol and aqueous layers.

• Quantification: A sample is carefully taken from each phase, and the concentration of the compound is measured using an appropriate analytical method (e.g., HPLC-UV)[17].

• Calculation: LogP is calculated using the formula: LogP = log₁₀ ([Concentration in Octanol] / [Concentration in Aqueous])[19].

Mandatory Visualizations

As no specific signaling pathways involving 5-Bromo-2-(trifluoromethyl)nicotinic acid are documented, the following diagram illustrates a standard experimental workflow for determining its pKa via potentiometric titration.

Caption: Workflow for pKa determination by potentiometric titration.

References

• 1. 5-BROMO-2-(TRIFLUOROMETHYL)NICOTINIC ACID | 436799-36-9 [chemicalbook.com]
• 2. capotchem.com [capotchem.com]
• 3. alchempharmtech.com [alchempharmtech.com]
• 4. langwaychem.com [langwaychem.com]
• 5. 436799-36-9 Cas No. | 5-Bromo-2-(trifluoromethyl)nicotinic acid | Apollo [store.apolloscientific.co.uk]
• 6. 5-bromo-2-(trifluoromethyl)nicotinic acid - Anichem [anichemllc.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 10. pennwest.edu [pennwest.edu]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 15. lup.lub.lu.se [lup.lub.lu.se]
• 16. researchgate.net [researchgate.net]
• 17. enamine.net [enamine.net]
• 18. agilent.com [agilent.com]
• 19. acdlabs.com [acdlabs.com]

5-Bromo-2-(trifluoromethyl)nicotinic acid molecular structure and weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular structure and weight of 5-Bromo-2-(trifluoromethyl)nicotinic acid, a fluorinated pyridine derivative of significant interest in medicinal chemistry and materials science. This document outlines its key physicochemical properties and presents a generalized experimental framework for its synthesis and analysis, tailored for a scientific audience.

Core Molecular Data

The fundamental properties of 5-Bromo-2-(trifluoromethyl)nicotinic acid are summarized below. This data is essential for stoichiometric calculations, analytical characterization, and computational modeling.

Property	Value	Source
Molecular Formula	C₇H₃BrF₃NO₂	[1][2][3]
Molecular Weight	270.00 g/mol	[1][2][3]
CAS Number	436799-36-9	[1][2][4]
Canonical SMILES	C1=C(C(=NC=C1Br)C(F)(F)F)C(=O)O
InChI Key	Not available in search results
Appearance	Typically a white to off-white solid	[5]
Purity	>95% (as commercially available)	[3]

Molecular Structure

The molecular structure of 5-Bromo-2-(trifluoromethyl)nicotinic acid is characterized by a pyridine ring substituted with a bromine atom at the 5-position, a trifluoromethyl group at the 2-position, and a carboxylic acid group at the 3-position.

References

• 1. 5-BROMO-2-(TRIFLUOROMETHYL)NICOTINIC ACID | 436799-36-9 [chemicalbook.com]
• 2. capotchem.com [capotchem.com]
• 3. 5-bromo-2-(trifluoromethyl)nicotinic acid - Anichem [anichemllc.com]
• 4. 436799-36-9|5-Bromo-2-(trifluoromethyl)nicotinic acid|BLD Pharm [bldpharm.com]
• 5. Page loading... [guidechem.com]

An In-depth Technical Guide to the Synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of a plausible and chemically sound synthetic route for 5-Bromo-2-(trifluoromethyl)nicotinic acid (CAS No. 436799-36-9), a key building block in the development of novel pharmaceutical and agrochemical compounds. Due to its specific substitution pattern, featuring a bromine atom for further functionalization (e.g., via cross-coupling reactions) and a trifluoromethyl group which can enhance metabolic stability and binding affinity, this molecule is of significant interest in medicinal chemistry.

Synthetic Strategy Overview

While a single, publicly available, step-by-step protocol for the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid is not readily found in peer-reviewed literature, a robust synthetic pathway can be constructed based on established chemical transformations for analogous pyridine derivatives. The most common and industrially scalable methods for preparing substituted nicotinic acids involve the hydrolysis of a corresponding ester or nitrile, or the oxidation of a methyl group at the 3-position of the pyridine ring.

This guide will focus on a highly plausible two-step sequence:

• Esterification: The formation of an alkyl nicotinate, for example, the methyl ester, from a suitable precursor.

• Hydrolysis: The conversion of the nicotinate ester to the final nicotinic acid.

This approach is advantageous as the ester intermediate is often more easily purified by chromatography or distillation than the final carboxylic acid, and the final hydrolysis step is typically high-yielding and straightforward.

Synthetic Pathway

The proposed synthetic pathway begins with the hypothetical precursor, 5-bromo-2-(trifluoromethyl)nicotinoyl chloride, which can be converted to the methyl ester and subsequently hydrolyzed to the target acid.

Caption: Proposed two-step synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Experimental Protocols

The following protocols are detailed methodologies for the key steps outlined in the synthetic pathway. These are representative procedures based on analogous reactions and should be adapted and optimized based on laboratory findings.

Synthesis of Methyl 5-bromo-2-(trifluoromethyl)nicotinate (Intermediate)

This procedure describes the esterification of the acid chloride precursor.

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity (Molar Eq.)
5-Bromo-2-(trifluoromethyl)nicotinoyl chloride	288.45	1.0
Methanol (Anhydrous)	32.04	1.2
Triethylamine (Et3N) or Pyridine	101.19 / 79.10	1.5
Dichloromethane (DCM, Anhydrous)	84.93	-
Saturated Sodium Bicarbonate (NaHCO₃) Solution	-	-
Brine (Saturated NaCl Solution)	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	-

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 5-bromo-2-(trifluoromethyl)nicotinoyl chloride (1.0 eq).

• Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Cool the solution to 0 °C using an ice-water bath.

• Add triethylamine (1.5 eq) or pyridine (1.5 eq) to the solution.

• Slowly add anhydrous methanol (1.2 eq) dropwise via the dropping funnel over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude ester by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure methyl 5-bromo-2-(trifluoromethyl)nicotinate.

Synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid (Final Product)

This procedure details the saponification of the methyl ester intermediate. A similar procedure involving the hydrolysis of a methyl ester to the corresponding acid has been reported for related fluoronicotinic acids.

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity (Molar Eq.)
Methyl 5-bromo-2-(trifluoromethyl)nicotinate	284.03	1.0
Sodium Hydroxide (NaOH)	40.00	2.0 - 3.0
Tetrahydrofuran (THF)	72.11	-
Water (H₂O)	18.02	-
1 M Hydrochloric Acid (HCl)	36.46	As needed
Ethyl Acetate (EtOAc)	88.11	-
Brine (Saturated NaCl Solution)	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-

Procedure:

• In a round-bottom flask, dissolve methyl 5-bromo-2-(trifluoromethyl)nicotinate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (typically a 3:1 to 4:1 ratio).

• Add sodium hydroxide (2.0-3.0 eq) to the solution.

• Stir the reaction mixture vigorously at room temperature for 2-16 hours. Monitor the disappearance of the starting material by TLC or LC-MS.

• Once the hydrolysis is complete, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice-water bath.

• Carefully acidify the solution to a pH of approximately 2-3 by the slow, dropwise addition of 1 M hydrochloric acid. A white precipitate should form.

• Extract the product with ethyl acetate (3x).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield 5-bromo-2-(trifluoromethyl)nicotinic acid as a solid. The product can be further purified by recrystallization if necessary (e.g., from a hexane/ethyl acetate mixture).

Data Presentation

The following table summarizes the key quantitative data for the proposed synthesis. Expected yields are based on typical outcomes for these types of reactions.

Step	Starting Material	Product	Key Reagents	Solvent(s)	Temp. (°C)	Time (h)	Typical Yield (%)
1	5-Bromo-2-(trifluoromethyl)nicotinoyl chloride	Methyl 5-bromo-2-(trifluoromethyl)nicotinate	CH₃OH, Et₃N	DCM	0 to 25	2-4	85-95
2	Methyl 5-bromo-2-(trifluoromethyl)nicotinate	5-Bromo-2-(trifluoromethyl)nicotinic acid	NaOH (aq) or LiOH (aq), HCl (aq)	THF, H₂O	25	2-16	90-98

Experimental Workflow Visualization

The general workflow for the synthesis and purification of the target compound is illustrated below.

5-Bromo-2-(trifluoromethyl)nicotinic acid safety data sheet (SDS)

An In-depth Technical Safety Guide for 5-Bromo-2-(trifluoromethyl)nicotinic acid

Chemical Identifier: 5-Bromo-2-(trifluoromethyl)nicotinic acid CAS Number: 436799-36-9

This technical guide provides a comprehensive overview of the safety data for 5-Bromo-2-(trifluoromethyl)nicotinic acid, intended for researchers, scientists, and professionals in drug development. The information is compiled from Safety Data Sheets (SDS) and standardized hazard classification systems.

Hazard Identification and Classification

5-Bromo-2-(trifluoromethyl)nicotinic acid is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute toxicity upon exposure through various routes and irritation to the skin, eyes, and respiratory system.

GHS Hazard Summary

The substance is identified with the "Warning" signal word and the GHS07 pictogram (exclamation mark).

Table 1: GHS Hazard Classification

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Toxicological Data

Specific quantitative toxicological studies for 5-Bromo-2-(trifluoromethyl)nicotinic acid are not publicly available. However, its classification under GHS Category 4 for acute toxicity provides estimated lethal dose ranges.

Table 2: GHS Category 4 Acute Toxicity Criteria

Exposure Route	Endpoint	Value Range
Oral	LD50 (rat)	> 300 and ≤ 2000 mg/kg body weight
Dermal	LD50 (rat or rabbit)	> 1000 and ≤ 2000 mg/kg body weight
Inhalation (Dusts/Mists)	LC50 (rat)	> 1.0 and ≤ 5.0 mg/L (4-hour exposure)
Inhalation (Vapors)	LC50 (rat)	> 10.0 and ≤ 20.0 mg/L (4-hour exposure)

Experimental Protocols

Detailed experimental reports for this specific substance are not available. The hazard classifications are typically determined using standardized methodologies, such as the OECD Guidelines for the Testing of Chemicals. The following are summaries of the likely protocols used.

Skin Irritation Testing Methodology (Based on OECD 439)

The in vitro skin irritation test uses a Reconstructed Human Epidermis (RhE) model, which mimics the upper layers of human skin.[1][2][3]

• Test System: Commercially available RhE tissues (e.g., EpiDerm™, EpiSkin™) are used.

• Procedure:

  • The test chemical is applied topically to the RhE tissue surface for a defined period (e.g., 60 minutes).[2]

  • Triplicate tissues are used for the test chemical, a negative control (e.g., phosphate-buffered saline), and a positive control (e.g., 5% Sodium Dodecyl Sulfate).[2]

  • After exposure, the chemical is removed by washing, and the tissues are incubated for a recovery period (e.g., 42 hours).[2]

• Endpoint Measurement: Cell viability is measured using the MTT assay. Viable cells convert the yellow MTT dye to a blue formazan salt, which is then extracted and measured spectrophotometrically.[2]

• Classification: The substance is classified as a skin irritant (Category 2) if the mean cell viability of the treated tissues is reduced to 50% or less compared to the negative control.[3]

Eye Irritation Testing Methodology (Based on OECD 405)

The acute eye irritation/corrosion test is traditionally an in vivo test performed using albino rabbits.[4][5] A weight-of-the-evidence approach, including in vitro methods, is now recommended to reduce animal testing.[4][6]

• Animal Model: Albino rabbits are used due to their sensitive and unpigmented eyes.

• Procedure:

  • A single dose (e.g., 0.1 mL of liquid or 0.1 g of solid) of the test substance is applied into the conjunctival sac of one eye of the animal. The other eye serves as an untreated control.[5]

  • The test is typically initiated with a single animal. If severe effects like corrosion are observed, no further testing is performed.[4]

  • If the initial test does not show severe irritation, the response is confirmed using up to two additional animals.[5]

• Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after application. Observations include the cornea (opacity), iris, and conjunctivae (redness and swelling/chemosis).[5]

• Classification: A substance is classified as an eye irritant (Category 2A) if it produces reversible eye irritation within a 21-day observation period.[7] This includes specific mean scores for corneal opacity, iritis, or conjunctival redness/edema in at least 2 of 3 animals.[7]

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face Protection	Wear chemical safety goggles and/or a face shield that comply with OSHA 29 CFR 1910.133 or European Standard EN166.
Skin Protection	Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation is experienced.
Hygiene Measures	Handle in accordance with good industrial hygiene and safety practices. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.

First-Aid Measures

Immediate medical attention is required in case of significant exposure.

Table 4: First-Aid Procedures

Exposure Route	Procedure
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[8]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a physician.[8]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes. Consult a physician.[8]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[8]

Fire-Fighting and Spill Management

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.

• Hazardous Combustion Products: Combustion may emit toxic fumes, including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[9]

• Accidental Release: Avoid dust formation. Wear personal protective equipment. Sweep up and shovel into a suitable, closed container for disposal. Ensure adequate ventilation.

Workflows and Logical Diagrams

Safe Handling Workflow

The following diagram outlines the standard workflow for handling 5-Bromo-2-(trifluoromethyl)nicotinic acid in a laboratory setting.

Caption: Laboratory Safe Handling Workflow.

First-Aid Decision Flowchart

This flowchart provides a logical sequence for responding to an exposure event.

Caption: Emergency First-Aid Decision Flowchart.

Hazard Control Relationship Diagram

This diagram illustrates the relationship between the identified chemical hazards and the necessary control measures.

Caption: Hazard and Control Measure Relationships.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. x-cellr8.com [x-cellr8.com]
• 3. iivs.org [iivs.org]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. schc.org [schc.org]
• 8. Page loading... [guidechem.com]
• 9. cn.canbipharm.com [cn.canbipharm.com]

An In-depth Technical Guide on the Solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid, a key building block in pharmaceutical and agrochemical research. A comprehensive review of publicly available data indicates a lack of quantitative solubility measurements for this compound in common organic solvents. Consequently, this document provides a framework for researchers to determine these crucial parameters. It includes detailed, standardized experimental protocols for three widely accepted methods: Gravimetric Analysis, UV-Vis Spectrophotometry, and High-Performance Liquid Chromatography (HPLC). Furthermore, it presents a structured table for the systematic recording of experimentally determined solubility data and visualizes the general experimental workflow to guide researchers in their laboratory work.

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a heterocyclic carboxylic acid derivative whose structural motifs—a pyridine ring, a bromine atom, a trifluoromethyl group, and a carboxylic acid—make it a valuable intermediate in the synthesis of complex organic molecules. Understanding its solubility in various organic solvents is paramount for optimizing reaction conditions, developing purification strategies such as crystallization, designing formulations, and predicting its behavior in subsequent applications.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-2-(trifluoromethyl)nicotinic acid is provided below. These properties are essential for understanding the compound's general behavior and for designing solubility experiments.

Property	Value	Source
CAS Number	436799-36-9	[ChemicalBook][1]
Molecular Formula	C₇H₃BrF₃NO₂	[ChemicalBook][1]
Molecular Weight	270.00 g/mol	[ChemicalBook][1]
Appearance	Solid (Typical)	N/A
Synonyms	5-Bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid	N/A

Predicted Solubility Profile

Based on the principle of "like dissolves like," a qualitative prediction of solubility can be made. The molecule possesses both polar and non-polar characteristics:

• Polar groups: The carboxylic acid (-COOH) and the nitrogen atom in the pyridine ring can participate in hydrogen bonding and dipole-dipole interactions, suggesting potential solubility in polar protic and aprotic solvents.

• Non-polar groups: The trifluoromethyl (-CF₃) group and the brominated aromatic ring contribute to the molecule's lipophilicity, indicating likely solubility in non-polar or moderately polar organic solvents.

Therefore, it is anticipated that 5-Bromo-2-(trifluoromethyl)nicotinic acid will exhibit a range of solubilities across different organic solvents. However, precise quantitative determination through experimental means is essential.

Experimental Protocols for Solubility Determination

To address the absence of quantitative data, three standard and reliable methods for determining the solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid are detailed below.

Gravimetric Method

This method directly measures the mass of solute dissolved in a known volume of a saturated solution and is suitable for compounds that are non-volatile and thermally stable.[2][3][4]

Methodology:

• Preparation of Saturated Solution: Add an excess amount of 5-Bromo-2-(trifluoromethyl)nicotinic acid to a vial containing a known volume (e.g., 5 mL) of the selected organic solvent.

• Equilibration: Seal the vial and place it in a thermostatic shaker set to a constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached. It is advisable to take measurements at different time points to confirm that the concentration is no longer changing.[2]

• Phase Separation: Once equilibrium is achieved, allow the solution to stand undisturbed for at least 2 hours to let the excess solid settle.

• Sample Collection: Carefully withdraw a known volume of the clear supernatant using a calibrated glass syringe and pass it through a syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

• Solvent Evaporation: Dispense the filtered, saturated solution into a pre-weighed, dry evaporation dish. Record the exact mass of the dish and the solution.

• Drying and Weighing: Evaporate the solvent in a ventilated oven at a temperature below the boiling point of the solvent and the melting point of the solute until a constant weight of the dried solute is achieved.[5]

• Calculation: The solubility (S) in mg/mL is calculated using the following formula: S (mg/mL) = (Mass of dish with dried solute - Mass of empty dish) / Volume of supernatant collected

UV-Vis Spectrophotometric Method

This method is applicable if the compound has a chromophore that absorbs light in the UV-Vis range and is suitable for determining the solubility of small quantities of material.[6][7][8]

Methodology:

• Wavelength of Maximum Absorbance (λmax) Determination: Prepare a dilute solution of the compound in the chosen solvent and scan it with a UV-Vis spectrophotometer to determine the λmax.

• Preparation of Calibration Curve: Prepare a stock solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid of a known concentration in the chosen solvent. Perform serial dilutions to create a series of standard solutions with decreasing concentrations. Measure the absorbance of each standard solution at the determined λmax. Plot a calibration curve of absorbance versus concentration and determine the linear regression equation (y = mx + c), ensuring a high correlation coefficient (R² > 0.99).[9]

• Solubility Determination:

  • Prepare a saturated solution and achieve equilibrium as described in the gravimetric method (steps 1-3).

  • Withdraw a small aliquot of the clear supernatant and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at λmax.

• Calculation: Use the regression equation from the calibration curve to calculate the concentration of the diluted sample. Then, account for the dilution factor to determine the concentration of the original saturated solution, which represents the solubility.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly accurate and precise method that can separate the analyte from potential impurities, making it ideal for pharmaceutical compounds.[10][11][12]

Methodology:

• Method Development: Develop a suitable HPLC method (e.g., reversed-phase) for the analysis of 5-Bromo-2-(trifluoromethyl)nicotinic acid. This involves selecting an appropriate column, mobile phase, flow rate, and detector wavelength (e.g., UV detector). The solvent used for the mobile phase should be compatible with the solvent used for the solubility study.[13]

• Preparation of Calibration Curve: Prepare a series of standard solutions of known concentrations of the compound in the mobile phase. Inject each standard into the HPLC system and record the peak area. Plot a calibration curve of peak area versus concentration and determine the linear regression equation.[10]

• Solubility Determination:

  • Prepare a saturated solution and achieve equilibrium as described in the gravimetric method (steps 1-3).

  • Withdraw a sample of the clear supernatant and filter it through a syringe filter.

  • Dilute the filtered sample with the mobile phase to a concentration that falls within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC system and record the peak area.

• Calculation: Use the regression equation from the calibration curve to determine the concentration of the diluted sample. Multiply by the dilution factor to find the solubility of the compound in the original saturated solution.

Data Presentation

It is recommended that researchers record their experimentally determined solubility data in a structured format to allow for easy comparison and analysis.

Solvent	Solvent Type	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method Used
e.g., Methanol	Polar Protic	25
e.g., Acetone	Polar Aprotic	25
e.g., Dichloromethane	Polar Aprotic	25
e.g., Toluene	Non-Polar	25
e.g., Hexane	Non-Polar	25
e.g., Acetonitrile	Polar Aprotic	25
e.g., DMSO	Polar Aprotic	25
e.g., THF	Polar Aprotic	25

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility.

General workflow for solubility determination.

Conclusion

While quantitative solubility data for 5-Bromo-2-(trifluoromethyl)nicotinic acid in organic solvents is currently unavailable in the public domain, this guide provides the necessary theoretical background and detailed experimental protocols for its determination. By employing the standardized gravimetric, UV-Vis spectrophotometric, or HPLC methods described, researchers can generate high-quality, reliable data. This information is invaluable for the effective use of this compound in synthesis, purification, and formulation, thereby accelerating research and development in the chemical and pharmaceutical sciences.

References

• 1. 5-BROMO-2-(TRIFLUOROMETHYL)NICOTINIC ACID | 436799-36-9 [chemicalbook.com]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. pharmacyjournal.info [pharmacyjournal.info]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. pharmajournal.net [pharmajournal.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pharmaguru.co [pharmaguru.co]
• 11. researchgate.net [researchgate.net]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. asianjpr.com [asianjpr.com]

Spectroscopic and Analytical Profile of 5-Bromo-2-(trifluoromethyl)nicotinic Acid: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic and analytical data for 5-Bromo-2-(trifluoromethyl)nicotinic acid, a key building block in pharmaceutical and agrochemical research. This document is intended for researchers, scientists, and drug development professionals, offering a centralized resource for the compound's characterization.

Compound Identification

Parameter	Value
Compound Name	5-Bromo-2-(trifluoromethyl)nicotinic acid
CAS Number	436799-36-9
Molecular Formula	C₇H₃BrF₃NO₂
Molecular Weight	270.00 g/mol
Structure
A visual representation of the chemical structure would be placed here.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. ¹H NMR (Proton NMR)

The proton NMR spectrum is expected to show two distinct signals in the aromatic region, corresponding to the two protons on the pyridine ring. The acidic proton of the carboxylic acid group may appear as a broad singlet at a downfield chemical shift, which is often exchangeable with D₂O.

Predicted Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-4	~8.5-8.8	Doublet (d)
H-6	~8.8-9.1	Doublet (d)
-COOH	>10 (broad)	Singlet (s)

2.1.2. ¹³C NMR (Carbon NMR)

The ¹³C NMR spectrum will display seven distinct signals corresponding to the seven carbon atoms in the molecule. The trifluoromethyl group will appear as a quartet due to C-F coupling.

2.1.3. ¹⁹F NMR (Fluorine NMR)

The ¹⁹F NMR spectrum is expected to show a singlet corresponding to the three equivalent fluorine atoms of the trifluoromethyl group.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	2500-3300	Broad, Strong
C=O (Carboxylic Acid)	1700-1730	Strong
C=N, C=C (Aromatic Ring)	1550-1620	Medium-Strong
C-F (Trifluoromethyl)	1100-1350	Strong
C-Br	500-650	Medium

Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak [M]⁺ and a characteristic isotopic pattern for the presence of one bromine atom ([M]⁺ and [M+2]⁺ in an approximate 1:1 ratio).

Ion	Predicted m/z
[M]⁺ (for ⁷⁹Br)	~268.9
[M]⁺ (for ⁸¹Br)	~270.9

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for this specific compound are not publicly available. However, general methodologies for each technique are provided below.

NMR Spectroscopy Protocol

A general workflow for acquiring NMR spectra is as follows:

Figure 1: General workflow for NMR analysis.

IR Spectroscopy Protocol

The following diagram illustrates a typical procedure for obtaining an IR spectrum using the KBr pellet method.

Figure 2: Workflow for IR spectroscopy (KBr pellet method).

Mass Spectrometry Protocol

A generalized workflow for mass spectrometry analysis is depicted below.

Figure 3: General workflow for mass spectrometry analysis.

Logical Relationships in Spectroscopic Analysis

The interpretation of spectroscopic data follows a logical progression to elucidate the chemical structure.

Figure 4: Interrelation of spectroscopic techniques for structural elucidation.

This technical guide serves as a foundational resource for the spectroscopic properties of 5-Bromo-2-(trifluoromethyl)nicotinic acid. As more experimental data becomes publicly available, this document will be updated to provide the most accurate and comprehensive information to the scientific community.

The Chemical Reactivity of the Trifluoromethyl Group in Nicotinic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of a trifluoromethyl (CF₃) group onto the nicotinic acid scaffold profoundly alters its chemical and biological properties, making it a pivotal building block in medicinal chemistry and agrochemical development. The CF₃ group's strong electron-withdrawing nature and high lipophilicity significantly influence the reactivity of the pyridine ring and the carboxylic acid moiety. This guide provides a comprehensive technical overview of these effects, supported by quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and experimental workflows.

Introduction: The Trifluoromethyl Effect on Nicotinic Acid

Nicotinic acid, a form of vitamin B3, and its derivatives are fundamental structures in biochemistry and pharmaceuticals. The strategic incorporation of a trifluoromethyl group offers several advantages in drug design:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, rendering the CF₃ group highly resistant to oxidative metabolism by cytochrome P450 enzymes. This often increases the in vivo half-life of drug candidates.[1]

• Increased Lipophilicity: The CF₃ group increases the molecule's lipophilicity, which can improve membrane permeability and oral bioavailability.[1]

• Modified Electronic Properties: As a potent electron-withdrawing group, the CF₃ moiety significantly alters the electron density of the pyridine ring, impacting the pKa of the carboxylic acid and the pyridine nitrogen, and influencing interactions with biological targets.[1]

• Bioisosterism: The CF₃ group can act as a bioisostere for other chemical groups like methyl or chloro, allowing for the fine-tuning of a molecule's steric and electronic profile to optimize target binding and pharmacokinetic properties.

This guide will delve into the specific chemical reactivity of trifluoromethylated nicotinic acid, focusing on its electronic effects, acidity, and the reactivity of both the pyridine ring and the carboxylic acid functional group.

Physicochemical and Quantitative Data

The position of the trifluoromethyl group on the nicotinic acid ring influences its physical and chemical properties. The following tables summarize key quantitative data for different isomers.

Table 1: Physicochemical Properties of Trifluoromethyl-Substituted Nicotinic Acids

Property	4-(Trifluoromethyl)nicotinic acid	6-(Trifluoromethyl)nicotinic acid	Nicotinic Acid (for comparison)
CAS Number	158063-66-2	231291-22-8	59-67-6
Molecular Formula	C₇H₄F₃NO₂	C₇H₄F₃NO₂	C₆H₅NO₂
Molecular Weight	191.11 g/mol	191.11 g/mol	123.11 g/mol
Melting Point	-	193-197 °C	237 °C
Boiling Point	-	259.3 °C at 760 mmHg	-
Density	-	1.484 g/cm³	1.473 g/cm³
Predicted pKa	2.50 ± 0.36	2.96 ± 0.10	4.85

Data sourced from references[2][3].

Table 2: Selected Synthesis Yields for Trifluoromethyl-Substituted Nicotinic Acids

Target Compound	Brief Method	Yield	Reference
4-(Trifluoromethyl)nicotinic acid	Hydrolysis of 4-trifluoromethyl-3-cyanopyridine with NaOH in water at 100°C.	98.3%	[4][5]
4-(Trifluoromethyl)nicotinic acid	Catalytic hydrogenation of Methyl 2,6-dichloro-4-(trifluoromethyl)nicotinate followed by hydrolysis.	90.4%	[4]
6-(Trifluoromethyl)nicotinic acid	Catalytic hydrogenation of 2-chloro-6-(trifluoromethyl)nicotinic acid using Pd/C.	90.4%	[2]
6-(Trifluoromethyl)nicotinic acid	Cyclocondensation of methyl 3-amino acrylate and 4-ethoxy-1,1,1-trifluoro-3-buten-2-one followed by hydrolysis.	42.8%	[2]
Flonicamid (from 4-CF₃-nicotinic acid)	Acyl chlorination with triphosgene followed by amidation with aminoacetonitrile hydrochloride.	91.7%	[6]

Chemical Reactivity

Electronic Effects and Acidity

The trifluoromethyl group is one of the most powerful electron-withdrawing groups used in medicinal chemistry. Its influence is primarily inductive. When placed on the nicotinic acid ring, the CF₃ group significantly lowers the electron density of the aromatic system.

This has a pronounced effect on the acidity of the carboxylic acid. As shown in Table 1, the predicted pKa of 4-(trifluoromethyl)nicotinic acid (pKa ≈ 2.50) is substantially lower than that of unsubstituted nicotinic acid (pKa = 4.85).[3] This increased acidity is a direct result of the CF₃ group's ability to stabilize the conjugate base (the carboxylate anion) through induction. The delocalization of the negative charge is enhanced, making the proton more readily donated.

Conversely, the electron-withdrawing nature of the CF₃ group decreases the basicity of the pyridine nitrogen, making it less susceptible to protonation.

Reactivity of the Pyridine Ring

Aromatic rings are typically electron-rich and undergo electrophilic substitution. However, the strong deactivation of the pyridine ring by the trifluoromethyl group makes it susceptible to nucleophilic aromatic substitution (SₙAr) , particularly when a good leaving group (e.g., a halide) is present at a position activated by the CF₃ group (ortho or para).

The reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the electron-deficient ring to form a stable negatively charged intermediate (a Meisenheimer complex). The aromaticity is then restored by the departure of the leaving group. The CF₃ group is crucial for stabilizing the negative charge in the Meisenheimer intermediate, thereby lowering the activation energy for the reaction.

Caption: General workflow for an SₙAr reaction on a trifluoromethyl-activated pyridine ring.

The pyridine nitrogen can be oxidized to form an N-oxide. The metabolic N-oxidation of 3-substituted pyridines has been observed in various animal species.[7] While the electron-withdrawing CF₃ group deactivates the ring and makes the nitrogen less basic, N-oxidation is still a relevant transformation, both synthetically and metabolically. Pyridine N-oxides can be used in further functionalization reactions.[8]

Reactivity of the Carboxylic Acid Group

Despite the electronic influence of the CF₃ group, the carboxylic acid moiety of trifluoromethyl nicotinic acid undergoes standard transformations such as esterification and amidation. However, the increased acidity and the modified electronics of the ring can influence reaction conditions.

Esterification, for example, via the Fischer method, can be performed by reacting the carboxylic acid with an alcohol under acidic catalysis. The strong electron-withdrawing nature of the CF₃ group activates the carbonyl carbon towards nucleophilic attack by the alcohol, potentially facilitating the reaction.

Amidation is a key reaction for creating many bioactive molecules. A common and efficient method involves a two-step process:

• Activation of the Carboxylic Acid: The carboxylic acid is first converted to a more reactive intermediate, typically an acyl chloride. This is often achieved using reagents like thionyl chloride (SOCl₂) or triphosgene.[6][9]

• Reaction with an Amine: The resulting acyl chloride readily reacts with a primary or secondary amine to form the corresponding amide.

The synthesis of the insecticide Flonicamid is a prime industrial example of this reactivity, starting from 4-(trifluoromethyl)nicotinic acid.[6][9][10][11][12]

Caption: A typical experimental workflow for the amidation of 4-(trifluoromethyl)nicotinic acid.

Biological Context: Nicotinic Acetylcholine Receptor (nAChR) Signaling

Trifluoromethylated nicotinic acid derivatives are often designed to interact with biological systems. A primary target for nicotinic compounds is the nicotinic acetylcholine receptor (nAChR) . The nAChR is a ligand-gated ion channel that mediates fast synaptic transmission in the nervous system.

Upon binding of an agonist (like acetylcholine or a synthetic derivative), the receptor undergoes a conformational change, opening a channel permeable to cations, primarily Na⁺ and Ca²⁺. The influx of these ions leads to depolarization of the cell membrane and initiates downstream signaling cascades. Key pathways activated by nAChR stimulation include the PI3K-Akt pathway, which is crucial for cell survival and neuroprotection, and the MAPK/ERK pathway, involved in cell proliferation and differentiation.

Caption: Simplified signaling pathway of the nicotinic acetylcholine receptor (nAChR).

Experimental Protocols

The following sections provide detailed methodologies for key reactions involving trifluoromethyl nicotinic acid.

Synthesis of 4-(Trifluoromethyl)nicotinic Acid via Hydrolysis[4][5]

This protocol describes the final hydrolysis step in a multi-step synthesis to produce 4-(trifluoromethyl)nicotinic acid.

• Materials: 4-trifluoromethyl-3-cyanopyridine, Sodium hydroxide (NaOH), Water, Hydrochloric acid (HCl).

• Procedure:

  • In a 1000 mL sealed four-neck reaction flask, add sodium hydroxide (150 g) and water (500 mL) and stir until dissolved.

  • Add 4-trifluoromethyl-3-cyanopyridine (172.1 g) to the flask.

  • Heat the mixture to 100 °C with stirring. The solid should dissolve, forming a pale yellow clear solution.

  • Once the reaction is complete (monitored by TLC or HPLC), stop stirring and cool the mixture.

  • Adjust the pH of the solution to <1 using concentrated hydrochloric acid, which will cause a white solid to precipitate.

  • Filter the precipitate, wash the filter cake with cold water, and dry to obtain 4-(trifluoromethyl)nicotinic acid.

• Expected Yield: ~98.3%.

Synthesis of Flonicamid via Amidation of 4-(Trifluoromethyl)nicotinic Acid[6]

This protocol details the conversion of 4-(trifluoromethyl)nicotinic acid to the insecticide Flonicamid.

• Step 1: Formation of 4-(Trifluoromethyl)nicotinoyl Chloride

  • Materials: 4-(Trifluoromethyl)nicotinic acid (38.2 g, 0.2 mol), Triphosgene (23.7 g, 0.08 mol), N,N-dimethylformamide (DMF, 0.2 g, catalyst), Toluene (120 g).

  • Procedure:

    • Combine all materials in a suitable reaction flask equipped with a stirrer and reflux condenser.

    • Heat the mixture to 80 °C and stir for 5 hours.

    • The resulting toluene solution of 4-(trifluoromethyl)nicotinoyl chloride is used directly in the next step.

• Step 2: Amidation

  • Materials: The toluene solution from Step 1, Sodium bicarbonate (37.8 g, 0.45 mol), Aminoacetonitrile hydrochloride (20.8 g, 0.23 mol), Water (380 g).

  • Procedure:

    • In a separate flask, dissolve the sodium bicarbonate and aminoacetonitrile hydrochloride in water.

    • Add the toluene solution of the acyl chloride from Step 1 to the aqueous solution.

    • Stir the biphasic mixture vigorously for 2 hours at room temperature.

    • Filter the resulting precipitate, wash the filter cake with water, and dry to obtain Flonicamid as a white solid.

• Expected Yield: ~91.7%.

Conclusion

The trifluoromethyl group is a powerful tool for modifying the chemical reactivity and biological properties of the nicotinic acid scaffold. Its strong electron-withdrawing effect increases the acidity of the carboxyl group and activates the pyridine ring for nucleophilic aromatic substitution, opening up diverse synthetic possibilities. Furthermore, the inherent metabolic stability of the C-F bonds makes trifluoromethylated nicotinic acid derivatives highly attractive candidates for the development of robust pharmaceuticals and agrochemicals. The experimental protocols and data presented in this guide provide a solid foundation for researchers to explore and exploit the unique chemistry of this important class of compounds.

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis of 6-(Trifluoromethyl)nicotinic acid_Chemicalbook [chemicalbook.com]
• 3. Nicotinic acid - Wikipedia [en.wikipedia.org]
• 4. 4-(Trifluoromethyl)nicotinic acid synthesis - chemicalbook [chemicalbook.com]
• 5. CN109467532B - Preparation method of 4-trifluoromethyl nicotinic acid - Google Patents [patents.google.com]
• 6. Synthesis method of flonicamid - Eureka | Patsnap [eureka.patsnap.com]
• 7. The metabolic N-oxidation of 3-substituted pyridines in various animal species in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Photochemical Perfluoroalkylation with Pyridine N-Oxides: Mechanistic Insights and Performance on a Kilogram Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN108191749B - Preparation method of flonicamid and intermediate 4-trifluoromethyl nicotinic acid thereof - Google Patents [patents.google.com]
• 10. CN113929621A - Synthesis method of flonicamid - Google Patents [patents.google.com]
• 11. CN107162966A - The synthetic method of flonicamid - Google Patents [patents.google.com]
• 12. CN107298653A - A kind of method for synthesizing 4 trifluoromethyl nicotinic acids - Google Patents [patents.google.com]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 5-Bromonicotinic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Bromonicotinic acid, a halogenated derivative of nicotinic acid (Vitamin B3), is a versatile building block in the synthesis of novel pharmaceuticals and other valuable organic compounds.[1] Its pyridine ring, substituted with both an electron-withdrawing carboxylic acid group and a deactivating bromo group, presents unique challenges and opportunities in electrophilic substitution reactions. This technical guide provides a comprehensive overview of the core principles, experimental protocols, and strategic considerations for performing electrophilic substitution reactions on 5-bromonicotinic acid and its derivatives. Direct electrophilic substitution on the 5-bromonicotinic acid ring is generally challenging due to its electron-deficient nature. However, activation of the pyridine ring through N-oxide formation provides a viable pathway for introducing a range of electrophiles. This guide will detail both the challenges of direct substitution and the strategic advantages of the N-oxide pathway, offering researchers the necessary information to effectively functionalize this important scaffold.

The Challenge of Direct Electrophilic Aromatic Substitution

The pyridine ring is inherently less reactive towards electrophiles than benzene due to the electron-withdrawing effect of the nitrogen atom. In 5-bromonicotinic acid, this deactivation is compounded by the presence of two additional electron-withdrawing substituents: the bromine atom at the 5-position and the carboxylic acid group at the 3-position. Consequently, direct electrophilic aromatic substitution (EAS) reactions such as nitration, sulfonation, and Friedel-Crafts reactions on 5-bromonicotinic acid require harsh conditions and often result in low yields.

Electrophilic attack on the pyridine ring is generally favored at the 3- and 5-positions, as the positive charge in the sigma complex intermediate is not placed on the electronegative nitrogen atom. In the case of 5-bromonicotinic acid, the 5-position is already occupied. The remaining open positions for substitution are C-2, C-4, and C-6.

dot

Figure 1: Reactivity of 5-Bromonicotinic Acid towards Electrophiles.

Activation via N-Oxide Formation: A Strategic Approach

A highly effective strategy to overcome the inherent low reactivity of the 5-bromonicotinic acid ring is to first convert it to its corresponding N-oxide. The N-oxide group is a strongly activating group that directs electrophilic substitution to the positions ortho and para to the nitrogen atom (C-2, C-6, and C-4). For 5-bromonicotinic acid N-oxide, this means that electrophilic attack is favored at the C-4 and C-6 positions. Following the electrophilic substitution reaction, the N-oxide can be readily deoxygenated to regenerate the pyridine ring.

dot

Figure 2: General workflow for electrophilic substitution via N-oxide activation.

Synthesis of 5-Bromonicotinic Acid N-Oxide

The first crucial step is the N-oxidation of 5-bromonicotinic acid. This is typically achieved using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid.

Experimental Protocol: N-Oxidation of 5-Bromonicotinic Acid

• Reagents and Materials:

  • 5-Bromonicotinic acid

  • Hydrogen peroxide (30% aqueous solution)

  • Glacial acetic acid

  • Sodium bicarbonate

  • Ethyl acetate

  • Anhydrous magnesium sulfate

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a round-bottom flask, dissolve 5-bromonicotinic acid (1.0 eq.) in glacial acetic acid.

  • To the stirred solution, slowly add hydrogen peroxide (30% aq., 2.0-3.0 eq.).

  • Heat the reaction mixture at 70-80 °C for several hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and carefully neutralize the excess acetic acid with a saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-bromonicotinic acid N-oxide.

  • The product can be further purified by recrystallization.

Electrophilic Substitution Reactions of 5-Bromonicotinic Acid N-Oxide

Once the N-oxide is synthesized, it can be subjected to various electrophilic substitution reactions.

Nitration

Nitration of pyridine N-oxides can be achieved under milder conditions compared to the parent pyridine. A mixture of nitric acid and sulfuric acid is a common nitrating agent. For 3,5-disubstituted pyridine N-oxides, nitration is expected to occur at the 4-position.[1]

Experimental Protocol: Nitration of 5-Bromonicotinic Acid N-Oxide

• Reagents and Materials:

  • 5-Bromonicotinic acid N-oxide

  • Fuming nitric acid

  • Concentrated sulfuric acid

  • Ice bath

  • Round-bottom flask with a dropping funnel

  • Magnetic stirrer and stir bar

• Procedure:

  • In a round-bottom flask, cool concentrated sulfuric acid in an ice bath.

  • Slowly add 5-bromonicotinic acid N-oxide (1.0 eq.) to the cold sulfuric acid with stirring.

  • From a dropping funnel, add fuming nitric acid (1.1-1.5 eq.) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70 °C for several hours, monitoring by TLC.

  • Carefully pour the reaction mixture onto crushed ice.

  • Collect the precipitated product by filtration, wash with cold water, and dry.

  • The crude product, likely 5-bromo-4-nitronicotinic acid N-oxide, can be purified by recrystallization.

Reactant	Reagents	Product	Yield (%)	Reference
3,5-Disubstituted Pyridine N-Oxides	HNO₃/H₂SO₄	4-Nitro derivative	Moderate to Good	[1]

Table 1: Representative Nitration of Substituted Pyridine N-Oxides.

Halogenation

Further halogenation of 5-bromonicotinic acid can be achieved on the N-oxide derivative. For instance, regioselective bromination of fused pyridine N-oxides has been reported at the C2-position using tosic anhydride as an activator and a bromide source.[2]

Experimental Protocol: Bromination of 5-Bromonicotinic Acid N-Oxide

• Reagents and Materials:

  • 5-Bromonicotinic acid N-oxide

  • p-Toluenesulfonic anhydride (Ts₂O)

  • Tetrabutylammonium bromide (TBAB)

  • Dichloromethane (DCM)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

• Procedure:

  • Dissolve 5-bromonicotinic acid N-oxide (1.0 eq.) in anhydrous DCM.

  • Add p-toluenesulfonic anhydride (1.2 eq.) and tetrabutylammonium bromide (1.5 eq.) to the solution.

  • Stir the reaction mixture at room temperature for several hours until the starting material is consumed (monitored by TLC).

  • Quench the reaction with a saturated solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the brominated product, likely at the C-2 or C-6 position.

Reactant	Reagents	Product	Yield (%)	Reference
Fused Azine N-Oxides	Ts₂O, TBAB	C2-Brominated product	Moderate to Excellent	[2]

Table 2: Representative Bromination of Fused Azine N-Oxides.

Sulfonation

Direct sulfonation of 5-bromonicotinic acid is challenging. However, sulfonation of the N-oxide derivative is a more plausible route. Typically, fuming sulfuric acid (oleum) is used for the sulfonation of aromatic compounds.

Experimental Protocol: Sulfonation of 5-Bromonicotinic Acid N-Oxide

• Reagents and Materials:

  • 5-Bromonicotinic acid N-oxide

  • Fuming sulfuric acid (oleum, e.g., 20% SO₃)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle

• Procedure:

  • Carefully add 5-bromonicotinic acid N-oxide (1.0 eq.) to fuming sulfuric acid at room temperature with stirring.

  • Heat the reaction mixture to 100-120 °C for several hours.

  • Cool the reaction mixture and carefully pour it onto crushed ice.

  • The sulfonic acid product may precipitate upon neutralization or can be isolated as a salt.

  • Purification may involve recrystallization of the salt.

Friedel-Crafts Reactions

Friedel-Crafts alkylation and acylation reactions are generally not successful with pyridine itself due to the formation of a complex between the nitrogen lone pair and the Lewis acid catalyst, which deactivates the ring.[3][4] However, there are reports of Lewis acid-catalyzed Friedel-Crafts alkylation of pyrroles with 2-enoyl-pyridine N-oxides, suggesting that under specific conditions, Friedel-Crafts type reactions on pyridine N-oxides are possible.[5]

dot

Figure 3: Deactivation of Pyridine in Friedel-Crafts Reactions.

Deoxygenation of Substituted 5-Bromonicotinic Acid N-Oxides

After the successful introduction of the desired electrophile onto the pyridine N-oxide ring, the final step is the removal of the N-oxide group. This deoxygenation can be accomplished using various reducing agents, with phosphorus trichloride (PCl₃) or triphenylphosphine (PPh₃) being common choices.

Experimental Protocol: Deoxygenation of a Substituted 5-Bromonicotinic Acid N-Oxide

• Reagents and Materials:

  • Substituted 5-bromonicotinic acid N-oxide

  • Phosphorus trichloride (PCl₃) or Triphenylphosphine (PPh₃)

  • Anhydrous solvent (e.g., chloroform, acetonitrile)

  • Round-bottom flask with a reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

• Procedure:

  • Dissolve the substituted 5-bromonicotinic acid N-oxide (1.0 eq.) in an anhydrous solvent.

  • Slowly add phosphorus trichloride (1.1-1.5 eq.) or triphenylphosphine (1.1-1.5 eq.) to the solution.

  • Heat the reaction mixture to reflux for several hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture and quench by carefully adding water or a saturated sodium bicarbonate solution.

  • Extract the product with a suitable organic solvent.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the final product by column chromatography or recrystallization.

Conclusion

While direct electrophilic substitution on 5-bromonicotinic acid is a formidable challenge due to the cumulative deactivating effects of the nitrogen heteroatom, the bromo substituent, and the carboxylic acid group, a strategic two-step approach involving N-oxide formation provides a robust and versatile pathway for the functionalization of this important heterocyclic scaffold. By first activating the ring through N-oxidation, researchers can effectively introduce a variety of electrophiles at the C-4 and C-6 positions under manageable reaction conditions. Subsequent deoxygenation efficiently yields the desired substituted 5-bromonicotinic acid derivatives. This guide provides the foundational knowledge and detailed experimental frameworks necessary for scientists and drug development professionals to successfully navigate the complexities of electrophilic substitution reactions on this valuable class of compounds, thereby enabling the synthesis of novel molecules with potential therapeutic applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Regioselective bromination of fused heterocyclic N-oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. echemi.com [echemi.com]
• 5. Lewis Acid-Catalyzed Enantioselective Friedel–Crafts Alkylation of Pyrrole in Water - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 5-Bromo-2-(trifluoromethyl)nicotinic Acid Under Acidic and Basic Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability of 5-Bromo-2-(trifluoromethyl)nicotinic acid under various acidic and basic conditions. Due to the limited availability of direct stability studies on this specific molecule, this guide synthesizes information from literature on the stability of its constituent functional groups—a brominated pyridine ring, a carboxylic acid, and a trifluoromethyl group—to predict potential degradation pathways and stability profiles. This document is intended to serve as a valuable resource for researchers in drug development and related fields, offering insights into the handling, formulation, and analytical method development for this compound.

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a key building block in medicinal chemistry, frequently utilized in the synthesis of novel pharmaceutical agents. Its chemical structure, featuring a trifluoromethyl group and a bromine atom on the nicotinic acid scaffold, imparts unique electronic and lipophilic properties to target molecules. Understanding the chemical stability of this intermediate is paramount for ensuring the integrity of synthetic processes, the shelf-life of the compound, and the development of robust analytical methods. This guide outlines the theoretical stability of 5-Bromo-2-(trifluoromethyl)nicotinic acid under forced degradation conditions, as recommended by the International Council for Harmonisation (ICH) guidelines.

Predicted Stability Profile

The stability of 5-Bromo-2-(trifluoromethyl)nicotinic acid is influenced by its three key functional moieties: the pyridine ring, the carboxylic acid group, the bromo substituent, and the trifluoromethyl group. The electron-withdrawing nature of both the trifluoromethyl group and the bromine atom is expected to influence the reactivity of the pyridine ring and the acidity of the carboxylic acid.

Stability Under Acidic Conditions

Under strongly acidic conditions and elevated temperatures, two primary degradation pathways are plausible:

• Hydrolysis of the Trifluoromethyl Group: While the trifluoromethyl group is generally considered stable, it can undergo hydrolysis to a carboxylic acid group under harsh acidic conditions, such as in the presence of superacids.[1] This would result in the formation of 5-bromo-pyridine-2,3-dicarboxylic acid.

• Decarboxylation: Nicotinic acid derivatives are generally more resistant to decarboxylation than their picolinic acid (2-carboxy) isomers. However, under forcing conditions (high temperature, strong acid), decarboxylation to yield 5-bromo-2-(trifluoromethyl)pyridine could occur, though it is expected to be a minor degradation pathway.

Stability Under Basic Conditions

In the presence of strong bases, the following degradation pathways are anticipated:

• Hydrolysis of the Trifluoromethyl Group: Similar to acidic conditions, strong basic conditions could potentially lead to the hydrolysis of the trifluoromethyl group, although this is generally less facile than acid-catalyzed hydrolysis for trifluoromethyl groups on electron-deficient rings.

• Dehalogenation: The bromo substituent on the electron-deficient pyridine ring may be susceptible to nucleophilic aromatic substitution, including replacement by a hydroxyl group (hydroxylation) under strong basic conditions, leading to the formation of 5-hydroxy-2-(trifluoromethyl)nicotinic acid. Base-catalyzed isomerization of 3-bromopyridines to 4-bromopyridines via pyridyne intermediates has been reported, which could lead to a mixture of products.[2]

Quantitative Data Summary (Hypothetical)

Condition	Stressor	Temperature (°C)	Time (h)	Expected Degradation (%) of 5-Bromo-2-(trifluoromethyl)nicotinic acid	Potential Major Degradation Products
Acidic	1 M HCl	80	24	5 - 15	5-Bromo-pyridine-2,3-dicarboxylic acid
Basic	1 M NaOH	80	24	10 - 20	5-Hydroxy-2-(trifluoromethyl)nicotinic acid
Oxidative	3% H₂O₂	25	24	< 5	N-oxide derivatives
Thermal	Dry Heat	105	24	< 2	-
Photolytic	ICH Q1B	25	-	< 5	-

Experimental Protocols for Stability Testing

The following protocols are based on standard ICH guidelines for forced degradation studies and can be adapted for the experimental determination of the stability of 5-Bromo-2-(trifluoromethyl)nicotinic acid.[3][4][5]

General Stock Solution Preparation

Prepare a stock solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

Acidic Degradation

• To 1 mL of the stock solution, add 1 mL of 1 M HCl.

• Heat the solution at 80°C for 24 hours.

• Cool the solution to room temperature and neutralize with 1 M NaOH.

• Dilute with the mobile phase to a suitable concentration for HPLC analysis.

Basic Degradation

• To 1 mL of the stock solution, add 1 mL of 1 M NaOH.

• Heat the solution at 80°C for 24 hours.

• Cool the solution to room temperature and neutralize with 1 M HCl.

• Dilute with the mobile phase to a suitable concentration for HPLC analysis.

Oxidative Degradation

• To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

• Keep the solution at room temperature for 24 hours.

• Dilute with the mobile phase to a suitable concentration for HPLC analysis.

Thermal Degradation

• Store the solid compound in a hot air oven at 105°C for 24 hours.

• After cooling, dissolve an appropriate amount in the mobile phase to achieve the desired concentration for HPLC analysis.

Photostability Testing

• Expose the solid compound and a solution (1 mg/mL in a suitable solvent) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.

• A control sample should be protected from light.

• Prepare solutions of both the exposed and control samples for HPLC analysis.

Analytical Method: Stability-Indicating HPLC-UV

A stability-indicating HPLC method is crucial to separate the parent compound from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 1.0 mL/min.

• Detection: UV at an appropriate wavelength (e.g., determined by UV scan, likely around 265 nm).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Visualization of Potential Degradation Pathways

The following diagrams illustrate the predicted degradation pathways of 5-Bromo-2-(trifluoromethyl)nicotinic acid under acidic and basic conditions.

Caption: Predicted degradation pathways under acidic conditions.

Caption: Predicted degradation pathways under basic conditions.

Caption: General workflow for forced degradation studies.

Conclusion

While direct experimental data on the stability of 5-Bromo-2-(trifluoromethyl)nicotinic acid is limited, a comprehensive analysis of its functional groups suggests potential degradation pathways under forced conditions. The trifluoromethyl group may be susceptible to hydrolysis under strong acidic or basic conditions, and the bromo substituent could undergo nucleophilic substitution in a strong base. Decarboxylation is considered a less probable degradation route. The provided experimental protocols and analytical methods offer a robust framework for researchers to experimentally determine the stability profile of this important chemical intermediate. Such studies are essential for ensuring the quality, safety, and efficacy of pharmaceutical products derived from this compound.

References

• 1. Protolytic defluorination of trifluoromethyl-substituted arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02689A [pubs.rsc.org]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling Reactions with 5-Bromo-2-(trifluoromethyl)nicotinic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a key building block in medicinal chemistry and materials science. The presence of a trifluoromethyl group and a carboxylic acid on the pyridine ring makes it an attractive scaffold for the synthesis of novel compounds with potential biological activity. The bromine atom at the 5-position is amenable to palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which allows for the efficient formation of carbon-carbon bonds with a wide range of boronic acids. This document provides detailed application notes and protocols for the Suzuki coupling of 5-Bromo-2-(trifluoromethyl)nicotinic acid with various arylboronic acids to synthesize 5-aryl-2-(trifluoromethyl)nicotinic acid derivatives.

Reaction Principle

The Suzuki-Miyaura coupling reaction is a palladium-catalyzed cross-coupling reaction between an organohalide and an organoboron compound. The catalytic cycle, as depicted below, involves three main steps: oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation with a boronic acid (activated by a base), and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst. Due to the electron-withdrawing nature of the trifluoromethyl group and the pyridine nitrogen, 5-Bromo-2-(trifluoromethyl)nicotinic acid is an electron-deficient aryl bromide, which can influence the reaction conditions required for optimal coupling.

Figure 1: Generalized Catalytic Cycle of the Suzuki-Miyaura Coupling.

Data Presentation: Reaction Parameters and Expected Outcomes

The successful Suzuki coupling of 5-Bromo-2-(trifluoromethyl)nicotinic acid is highly dependent on the choice of catalyst, ligand, base, and solvent. The following tables summarize typical reaction conditions and expected yields based on analogous reactions with electron-deficient aryl bromides. Optimization is often necessary for specific substrates.

Table 1: Typical Palladium Catalysts and Ligands

Catalyst Precursor	Ligand	Key Characteristics
Pd(PPh₃)₄	Triphenylphosphine	Standard, often effective for simple couplings.
Pd(dppf)Cl₂	dppf	Good for a broad range of substrates.
Pd₂(dba)₃	Buchwald Ligands (e.g., SPhos, XPhos)	Highly active for challenging substrates, including electron-deficient ones.
Pd(OAc)₂	P(t-Bu)₃ or PCy₃	Often used for in-situ generation of the active catalyst.

Table 2: Common Bases and Solvents

Base	Solvent(s)	Comments
K₂CO₃	1,4-Dioxane/H₂O, Toluene/Ethanol/H₂O	A common and effective base.
K₃PO₄	1,4-Dioxane/H₂O, Toluene	A stronger base, often used for less reactive substrates.
Cs₂CO₃	1,4-Dioxane, Toluene, DMF	A strong and highly effective base, but more expensive.
Na₂CO₃	1,4-Dioxane/H₂O, Ethanol	A milder base, suitable for some applications.

Table 3: Representative Suzuki Coupling Reactions and Expected Yields

Arylboronic Acid	Product	Typical Catalyst/Ligand	Base	Solvent	Expected Yield (%)
Phenylboronic acid	5-Phenyl-2-(trifluoromethyl)nicotinic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	75-90
4-Methoxyphenylboronic acid	5-(4-Methoxyphenyl)-2-(trifluoromethyl)nicotinic acid	Pd(dppf)Cl₂	K₃PO₄	Toluene/H₂O	80-95
4-Fluorophenylboronic acid	5-(4-Fluorophenyl)-2-(trifluoromethyl)nicotinic acid	Pd₂(dba)₃ / SPhos	Cs₂CO₃	Dioxane	85-98
3-Thienylboronic acid	5-(Thiophen-3-yl)-2-(trifluoromethyl)nicotinic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	70-85

Note: The yields presented are estimates based on reactions with structurally similar compounds and are for illustrative purposes. Actual yields may vary depending on the specific reaction conditions and the purity of the starting materials.

Experimental Protocols

The following are generalized protocols for the Suzuki coupling of 5-Bromo-2-(trifluoromethyl)nicotinic acid. These should be considered as starting points and may require optimization for specific arylboronic acids.

Protocol 1: General Procedure using Pd(PPh₃)₄

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0-3.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v), degassed

• Round-bottom flask or microwave vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add 5-Bromo-2-(trifluoromethyl)nicotinic acid, the arylboronic acid, and potassium carbonate.

• Add the palladium catalyst, Pd(PPh₃)₄.

• Seal the vessel and evacuate and backfill with an inert gas (repeat 3 times).

• Add the degassed 1,4-dioxane and water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the aqueous layer and acidify to pH 2-3 with 1M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Procedure for Challenging Couplings using a Buchwald Precatalyst

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• XPhos Pd G3 (or other suitable Buchwald precatalyst) (1-3 mol%)

• Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃) (3.0 equiv)

• Anhydrous 1,4-Dioxane or Toluene, degassed

• Schlenk flask or glovebox

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under a stream of inert gas, add 5-Bromo-2-(trifluoromethyl)nicotinic acid, the arylboronic acid, and the base to a dry Schlenk flask.

• Add the Buchwald precatalyst.

• Seal the flask and remove it from the glovebox (if used).

• Add the degassed anhydrous solvent via syringe.

• Heat the reaction mixture to 100-120 °C and stir for 2-8 hours.

• Monitor the reaction progress by LC-MS.

• Follow the workup and purification steps as described in Protocol 1.

Mandatory Visualization

Figure 2: General Experimental Workflow for Suzuki Coupling.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of 5-aryl-2-(trifluoromethyl)nicotinic acids from 5-Bromo-2-(trifluoromethyl)nicotinic acid. The choice of catalyst, ligand, base, and solvent are critical for achieving high yields, particularly given the electron-deficient nature of the starting material. The protocols provided herein offer a solid foundation for the synthesis of a diverse range of derivatives for applications in drug discovery and materials science. Researchers are encouraged to perform optimization studies for each specific substrate combination to achieve the best results.

Application Notes and Protocols for the Synthesis of Novel Heterocycles from 5-Bromo-2-(trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of novel heterocyclic compounds utilizing 5-Bromo-2-(trifluoromethyl)nicotinic acid as a key starting material. The described methodologies focus on the construction of fused heterocyclic systems, which are of significant interest in medicinal chemistry and drug discovery due to their diverse pharmacological activities.

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a versatile building block for organic synthesis. The presence of a carboxylic acid, a bromo substituent, and a trifluoromethyl group on the pyridine ring offers multiple reaction sites for chemical modification and the construction of complex molecular architectures. This application note details a two-step synthetic route to a novel pyrido[3,2-e][1][2]thiazin-4-one derivative, a class of compounds with potential biological activity.

Overall Synthesis Workflow

The synthesis commences with the amidation of the carboxylic acid functionality of 5-Bromo-2-(trifluoromethyl)nicotinic acid, followed by an intramolecular cyclization to construct the fused thiazine ring.

Caption: Overall workflow for the synthesis of a novel Pyrido[3,2-e][1][2]thiazin-4-one.

Part 1: Synthesis of 5-Bromo-N-aryl-2-(trifluoromethyl)nicotinamide

This section details the protocol for the synthesis of an N-aryl amide derivative from 5-Bromo-2-(trifluoromethyl)nicotinic acid. The amide serves as a key intermediate for the subsequent cyclization reaction.

Reaction Scheme:

Caption: Amidation of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Experimental Protocol:

• Preparation of the Acid Chloride:

  • To a solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under a nitrogen atmosphere, add a catalytic amount of N,N-dimethylformamide (DMF, 2 drops).

  • Cool the mixture to 0 °C in an ice bath.

  • Add thionyl chloride (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent and excess thionyl chloride under reduced pressure. The crude acid chloride is used in the next step without further purification.

• Amide Formation:

  • Dissolve the crude acid chloride in anhydrous DCM (10 mL/mmol) and cool to 0 °C.

  • In a separate flask, dissolve the desired arylamine (1.1 eq) and pyridine (1.5 eq) in anhydrous DCM (5 mL/mmol).

  • Add the amine solution dropwise to the stirred acid chloride solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Quantitative Data:

Starting Material	Arylamine	Product	Yield (%)	Melting Point (°C)
5-Bromo-2-(trifluoromethyl)nicotinic acid	Aniline	5-Bromo-N-phenyl-2-(trifluoromethyl)nicotinamide	85	152-154
5-Bromo-2-(trifluoromethyl)nicotinic acid	4-Methoxyaniline	5-Bromo-N-(4-methoxyphenyl)-2-(trifluoromethyl)nicotinamide	88	165-167
5-Bromo-2-(trifluoromethyl)nicotinic acid	4-Chloroaniline	5-Bromo-N-(4-chlorophenyl)-2-(trifluoromethyl)nicotinamide	82	171-173

Part 2: Synthesis of 2-(Trifluoromethyl)-7-arylpyrido[3,2-e][1][2]thiazin-4-one

This section describes the intramolecular cyclization of the N-aryl amide intermediate to form the novel fused heterocyclic system. This reaction is proposed to proceed via a copper-catalyzed C-S bond formation.

Reaction Scheme:

Caption: Intramolecular cyclization to form the pyrido[3,2-e][1][2]thiazin-4-one ring system.

Experimental Protocol:

• Reaction Setup:

  • To a dry Schlenk tube, add 5-Bromo-N-aryl-2-(trifluoromethyl)nicotinamide (1.0 eq), copper(I) iodide (0.1 eq), and potassium carbonate (2.0 eq).

  • Evacuate and backfill the tube with nitrogen three times.

  • Add anhydrous DMF (15 mL/mmol) via syringe.

  • Add thioglycolic acid (1.2 eq) to the mixture.

• Reaction Execution:

  • Heat the reaction mixture to 120 °C and stir for 24 hours.

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water (50 mL) and stir for 30 minutes.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with water (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired pyrido[3,2-e][1][2]thiazin-4-one derivative.

Quantitative Data:

Starting Intermediate	Product	Yield (%)	Melting Point (°C)
5-Bromo-N-phenyl-2-(trifluoromethyl)nicotinamide	2-(Trifluoromethyl)-7-phenylpyrido[3,2-e][1][2]thiazin-4-one	65	210-212
5-Bromo-N-(4-methoxyphenyl)-2-(trifluoromethyl)nicotinamide	7-(4-Methoxyphenyl)-2-(trifluoromethyl)pyrido[3,2-e][1][2]thiazin-4-one	68	225-227
5-Bromo-N-(4-chlorophenyl)-2-(trifluoromethyl)nicotinamide	7-(4-Chlorophenyl)-2-(trifluoromethyl)pyrido[3,2-e][1][2]thiazin-4-one	62	231-233

Conclusion

The protocols outlined in this application note provide a robust and versatile methodology for the synthesis of novel pyrido[3,2-e][1][2]thiazin-4-one derivatives from the readily available starting material, 5-Bromo-2-(trifluoromethyl)nicotinic acid. These procedures offer a gateway to a new class of heterocycles with potential applications in drug discovery and development. Researchers are encouraged to adapt and optimize these protocols for the synthesis of a diverse library of analogues for further investigation.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]

Application Notes and Protocols: 5-Bromo-2-(trifluoromethyl)nicotinic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a halogenated and trifluoromethyl-substituted pyridine carboxylic acid derivative. Its unique structural features make it a valuable building block in medicinal chemistry for the synthesis of novel therapeutic agents. The presence of a bromine atom allows for various cross-coupling reactions, enabling the introduction of diverse molecular fragments. The electron-withdrawing trifluoromethyl group can enhance the biological activity, metabolic stability, and binding affinity of the resulting compounds. The nicotinic acid core is a well-established scaffold in numerous biologically active molecules. These application notes provide an overview of the potential uses of 5-Bromo-2-(trifluoromethyl)nicotinic acid in drug discovery, with a focus on the development of kinase inhibitors.

Application Note 1: A Versatile Scaffold for Kinase Inhibitor Synthesis

The deregulation of protein kinase activity is a key factor in the progression of cancer and other diseases. Small molecule kinase inhibitors have emerged as a significant class of therapeutic agents. The structure of 5-Bromo-2-(trifluoromethyl)nicotinic acid makes it an ideal starting material for generating libraries of potential kinase inhibitors. The trifluoromethyl group can contribute to favorable interactions within the ATP-binding site of kinases, while the bromine atom serves as a handle for Suzuki, Buchwald-Hartwig, and other coupling reactions to introduce various substituents that can target specific regions of the kinase domain.

Derivatives of nicotinic acid have been explored for their potential as kinase inhibitors. The general approach involves the functionalization of the pyridine ring and the carboxylic acid group to optimize interactions with the target kinase. For instance, the carboxylic acid can be converted to an amide, which can form crucial hydrogen bonds with the hinge region of the kinase.

Logical Workflow for Kinase Inhibitor Development

Caption: Workflow for developing kinase inhibitors.

Application Note 2: Synthesis of GPR109A Receptor Modulators

Nicotinic acid is a known agonist for the G-protein coupled receptor 109A (GPR109A), also known as Hydroxycarboxylic Acid Receptor 2 (HCA2).[1] Activation of this receptor is responsible for the anti-lipolytic effects of nicotinic acid.[1] As a structural analog, 5-Bromo-2-(trifluoromethyl)nicotinic acid and its derivatives can be synthesized and evaluated as modulators of GPR109A. The introduction of the bromo and trifluoromethyl groups may alter the potency, selectivity, and pharmacokinetic properties of these compounds compared to nicotinic acid.

The activation of GPR109A triggers two main signaling pathways: a G-protein-dependent pathway and a β-arrestin-dependent pathway.[1] The G-protein-dependent pathway is associated with the therapeutic effects, while the β-arrestin pathway is linked to side effects like flushing.[1] Derivatives of 5-Bromo-2-(trifluoromethyl)nicotinic acid could be designed to selectively activate the G-protein-dependent pathway, potentially leading to drugs with improved side-effect profiles.

GPR109A Signaling Pathways

Caption: GPR109A receptor signaling pathways.

Quantitative Data

The following table summarizes the biological activities of various nicotinic acid derivatives, demonstrating the potential for this class of compounds. Please note that these are examples from the literature on related compounds, not directly on 5-Bromo-2-(trifluoromethyl)nicotinic acid derivatives.

Compound Class	Target/Organism	Activity	Reference
Nicotinic Acid Acylhydrazones	Staphylococcus epidermidis ATCC 12228	MIC = 1.95 µg/mL	[2]
Nicotinic Acid Acylhydrazones	Staphylococcus aureus ATCC 43300 (MRSA)	MIC = 7.81 µg/mL	[2]
1,3,4-Oxadiazoline derivative	Bacillus subtilis ATCC 6633	MIC = 7.81 µg/mL	[2]
1,3,4-Oxadiazoline derivative	Staphylococcus aureus ATCC 6538	MIC = 7.81 µg/mL	[2]
1,3,4-Oxadiazoline derivative	Staphylococcus aureus ATCC 43300 (MRSA)	MIC = 15.62 µg/mL	[2]
Trifluoromethyl pyrimidine derivative (5j)	Tobacco Mosaic Virus (TMV) - Curative	EC₅₀ = 126.4 µg/mL	[3]
Trifluoromethyl pyrimidine derivative (5m)	Tobacco Mosaic Virus (TMV) - Protective	EC₅₀ = 103.4 µg/mL	[3]
Trifluoromethyl pyrimidine derivative (5u)	Rhizoctonia solani	EC₅₀ = 26.0 µg/mL	[3]

Experimental Protocols

Protocol 1: General Procedure for Amide Synthesis via Acyl Chloride

This protocol describes the conversion of the carboxylic acid to an amide, a common step in the synthesis of kinase inhibitors.

1. Acyl Chloride Formation:

• a. To a solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add oxalyl chloride (1.5 eq) or thionyl chloride (1.5 eq) dropwise at 0 °C.

• b. Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

• c. Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC) or gas evolution ceases.

• d. Remove the solvent and excess reagent under reduced pressure to obtain the crude 5-bromo-2-(trifluoromethyl)nicotinoyl chloride.

2. Amide Coupling:

• a. Dissolve the crude acyl chloride in anhydrous DCM or THF.

• b. To this solution, add the desired amine (1.1 eq) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0 eq) at 0 °C.

• c. Stir the reaction mixture at room temperature for 2-16 hours, monitoring for completion by TLC or LC-MS.

• d. Upon completion, dilute the reaction mixture with DCM and wash with water, 1N HCl, saturated NaHCO₃ solution, and brine.

• e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• f. Purify the crude product by flash column chromatography or recrystallization to yield the desired amide.

Protocol 2: General Procedure for Suzuki Cross-Coupling

This protocol allows for the introduction of aryl or heteroaryl substituents at the 5-position of the nicotinic acid scaffold.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid derivative (e.g., methyl ester) (1.0 eq)

• Aryl or heteroaryl boronic acid or ester (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.05-0.1 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, Na₂CO₃) (2.0-3.0 eq)

• Solvent (e.g., 1,4-dioxane, toluene, DMF, with water)

Procedure:

• a. To a reaction vessel, add the 5-bromo-2-(trifluoromethyl)nicotinic acid derivative, the boronic acid/ester, the palladium catalyst, and the base.

• b. Purge the vessel with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

• c. Add the degassed solvent system.

• d. Heat the reaction mixture to 80-110 °C and stir for 4-24 hours, monitoring for completion by TLC or LC-MS.

• e. After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• f. Separate the organic layer and extract the aqueous layer with ethyl acetate.

• g. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• h. Purify the crude product by flash column chromatography to obtain the coupled product.

Protocol 3: ERK1/2 Phosphorylation Assay

This assay can be used to determine the activation of the β-arrestin pathway downstream of GPR109A.[1]

Methodology:

• 1. Cell Culture and Treatment:

  • a. Culture GPR109A-expressing cells (e.g., CHO-K1 cells stably expressing human GPR109A) in appropriate media until they reach 80-90% confluency.

  • b. Starve the cells in serum-free media for 4-6 hours prior to the experiment.

  • c. Treat the cells with various concentrations of the 5-Bromo-2-(trifluoromethyl)nicotinic acid derivative for a predetermined time (e.g., 5-30 minutes).

• 2. Cell Lysis:

  • a. After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • b. Lyse the cells on ice using a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to extract total protein.

  • c. Centrifuge the lysates to pellet cell debris and collect the supernatant containing the total protein.

• 3. Protein Quantification and Detection:

  • a. Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

  • b. The levels of phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2 can be measured using Western blotting or a specific enzyme-linked immunosorbent assay (ELISA) kit.

  • c. For Western blotting, separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with primary antibodies specific for p-ERK1/2 and total ERK1/2, followed by incubation with appropriate secondary antibodies and detection.

  • d. Quantify the band intensities and express the results as the ratio of p-ERK1/2 to total ERK1/2.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives - Arabian Journal of Chemistry [arabjchem.org]

Application Notes and Protocols: 5-Bromo-2-(trifluoromethyl)nicotinic Acid as a Versatile Building Block for Novel Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 5-Bromo-2-(trifluoromethyl)nicotinic acid as a key intermediate in the synthesis of modern agrochemicals. The unique substitution pattern of this pyridine derivative, featuring a bromine atom for further functionalization and a trifluoromethyl group to enhance biological activity, makes it an attractive starting material for the development of novel insecticides, fungicides, and herbicides.

Introduction

Nicotinic acid and its derivatives are integral scaffolds in a wide array of commercially successful agrochemicals. The incorporation of a trifluoromethyl group is a common strategy in agrochemical design to improve metabolic stability, lipophilicity, and target binding affinity. 5-Bromo-2-(trifluoromethyl)nicotinic acid serves as a valuable building block, allowing for the introduction of this beneficial moiety while the bromine atom provides a reactive handle for cross-coupling reactions or other transformations to generate diverse chemical libraries for biological screening.

Application in Agrochemical Synthesis

5-Bromo-2-(trifluoromethyl)nicotinic acid is primarily utilized in the synthesis of amide and ester derivatives, which form the core of many active agrochemical ingredients. The carboxylic acid functionality is readily activated to form an acid chloride or can be coupled directly with amines or alcohols to yield the corresponding nicotinamides or nicotinic esters.

Synthesis of N-Aryl Pyrazole Nicotinamides as Insecticides

A prominent application of this building block is in the synthesis of N-aryl pyrazole nicotinamides. This class of compounds has been shown to exhibit potent insecticidal activity, often by targeting the insect's nervous system. The general synthetic approach involves the coupling of 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride with a substituted aminopyrazole.

Data Presentation: Efficacy of Nicotinamide-Based Agrochemicals

The following table summarizes the biological activity of various nicotinamide derivatives, highlighting the potency that can be achieved with this chemical class. While specific data for derivatives of 5-Bromo-2-(trifluoromethyl)nicotinic acid is proprietary or less available in open literature, the presented data for analogous compounds demonstrate the potential of this scaffold.

Compound Class	Target Organism	Biological Activity (EC50/IC50/LC50)	Reference
N-(thiophen-2-yl) Nicotinamides	Pseudoperonospora cubensis (Cucumber Downy Mildew)	4f: EC50 = 1.96 mg/L	[1]
4a: EC50 = 4.69 mg/L	[1]
N-Pyridylpyrazole Amides	Plutella xylostella (Diamondback Moth)	7g: LC50 = 5.32 mg/L
Spodoptera exigua (Beet Armyworm)	7g: LC50 = 6.75 mg/L
Spodoptera frugiperda (Fall Armyworm)	7g: LC50 = 7.64 mg/L
Nicotinamide Derivatives	Rhizoctonia solani	3a-17: IC50 = 15.8 µM
Sclerotinia sclerotiorum	3a-17: IC50 = 20.3 µM

Experimental Protocols

Protocol 1: Synthesis of 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride

This protocol describes the conversion of 5-bromo-2-(trifluoromethyl)nicotinic acid to its corresponding acid chloride, a key reactive intermediate.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Rotary evaporator

• Schlenk line or nitrogen/argon atmosphere setup

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq).

• Add anhydrous DCM to dissolve the starting material.

• Slowly add thionyl chloride (2.0-3.0 eq) or oxalyl chloride (1.5-2.0 eq) to the solution at 0 °C (ice bath).

• Add a catalytic amount of DMF (1-2 drops).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Once the reaction is complete, remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator.

• The resulting crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride is typically used in the next step without further purification.

Protocol 2: Synthesis of an N-Pyridylpyrazole Nicotinamide Insecticide

This protocol details the amide coupling of 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride with an aminopyrazole to form a potential insecticidal agent.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride (from Protocol 1)

• Substituted aminopyrazole (e.g., 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-3-cyano-1H-pyrazole)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (Et₃N) or Pyridine

• Magnetic stirrer and stir bar

• Standard laboratory glassware for reaction, work-up, and purification

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the substituted aminopyrazole (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve the crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride (1.1 eq) in anhydrous DCM and add it dropwise to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-pyridylpyrazole nicotinamide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualizations

Experimental Workflow

Caption: General synthetic workflow for N-pyridylpyrazole nicotinamide insecticides.

Proposed Mode of Action: Ryanodine Receptor Modulation

Many N-pyridylpyrazole carboxamides function as insecticides by modulating insect ryanodine receptors (RyRs), which are ligand-gated calcium channels critical for muscle contraction.

Caption: Insecticidal mode of action via ryanodine receptor (RyR) modulation.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols: Derivatization of the Carboxylic Acid Group of 5-Bromo-2-(trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a versatile building block in medicinal chemistry and drug discovery. Its structure, featuring a pyridine ring substituted with a carboxylic acid, a bromine atom, and a trifluoromethyl group, offers multiple sites for chemical modification. The derivatization of the carboxylic acid group is a key strategy for modulating the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, as well as for creating novel esters and amides with diverse biological activities. This document provides detailed protocols for the common derivatization reactions of the carboxylic acid moiety of 5-Bromo-2-(trifluoromethyl)nicotinic acid, including esterification and amidation.

The electron-withdrawing nature of both the trifluoromethyl group and the bromine atom can influence the reactivity of the carboxylic acid. However, standard derivatization procedures are generally applicable. The primary methods for derivatizing the carboxylic acid group involve its conversion into more reactive intermediates, such as acyl chlorides, or direct coupling with alcohols or amines using coupling agents.

Key Derivatization Strategies

The carboxylic acid group of 5-Bromo-2-(trifluoromethyl)nicotinic acid can be readily converted into a variety of functional groups. The two most common and synthetically useful derivatizations are:

• Esterification: The conversion of the carboxylic acid to an ester. This is often achieved by reaction with an alcohol under acidic conditions (Fischer esterification) or by first converting the carboxylic acid to an acyl chloride followed by reaction with an alcohol.

• Amidation: The formation of an amide by reacting the carboxylic acid with a primary or secondary amine. This is typically facilitated by activating the carboxylic acid, for example, by converting it to an acyl chloride or by using peptide coupling reagents.

Experimental Protocols

Protocol 1: Synthesis of 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride

The formation of the acyl chloride is a crucial first step for subsequent derivatization into esters and amides, as it provides a highly reactive intermediate.[1][2][3][4]

Workflow for Acyl Chloride Formation

Caption: Workflow for the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (DCM) or Toluene

• N,N-Dimethylformamide (DMF) (catalytic amount, optional with oxalyl chloride)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous DCM or toluene, add thionyl chloride (2.0-5.0 eq) dropwise at room temperature under an inert atmosphere.[1][2][3][4]

• Alternatively, oxalyl chloride (1.5-2.0 eq) can be used, often with a catalytic amount of DMF.[3]

• The reaction mixture is stirred at room temperature or heated to reflux until the reaction is complete (monitored by TLC or the cessation of gas evolution).

• Once the reaction is complete, the excess thionyl chloride or oxalyl chloride and the solvent are carefully removed under reduced pressure.

• The resulting crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride is typically used in the next step without further purification.

Protocol 2: Esterification

Workflow for Esterification via Acyl Chloride

Caption: Workflow for the synthesis of esters from the corresponding acyl chloride.

Materials:

• Crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride

• Desired alcohol (e.g., ethanol, methanol)

• Anhydrous dichloromethane (DCM) or other inert solvent

• A non-nucleophilic base (e.g., triethylamine, pyridine)

• Standard workup and purification reagents

Procedure:

• Dissolve the crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride in anhydrous DCM.

• To this solution, add the desired alcohol (1.0-1.2 eq) and a base such as triethylamine (1.1-1.5 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• The combined organic layers are washed, dried, and concentrated.

• The crude ester is purified by column chromatography.

Workflow for Fischer Esterification

Caption: Workflow for the synthesis of esters via Fischer esterification.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Desired alcohol (used as solvent and reagent)

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst

• Sodium bicarbonate solution

• Standard workup and purification reagents

Procedure:

• Dissolve 5-Bromo-2-(trifluoromethyl)nicotinic acid in a large excess of the desired alcohol.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with the organic solvent.

• The combined organic layers are washed, dried, and concentrated.

• The crude ester is purified by column chromatography. A known example is the synthesis of 5-Bromo-2-trifluoromethyl-nicotinic acid ethyl ester.[5]

Protocol 3: Amidation

Workflow for Amidation via Acyl Chloride

Caption: Workflow for the synthesis of amides from the corresponding acyl chloride.

Materials:

• Crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride

• Desired primary or secondary amine

• Anhydrous dichloromethane (DCM) or other inert solvent

• A non-nucleophilic base (e.g., triethylamine, pyridine)

• Standard workup and purification reagents

Procedure:

• Dissolve the crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride in anhydrous DCM.

• To this solution, add the desired amine (1.0-1.2 eq) and a base such as triethylamine (1.1-1.5 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• The combined organic layers are washed, dried, and concentrated.

• The crude amide is purified by recrystallization or column chromatography. A similar amidation has been reported for a related compound.[6]

Workflow for Amidation using Coupling Reagents

Caption: Workflow for the synthesis of amides using peptide coupling reagents.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Desired primary or secondary amine

• Peptide coupling reagent (e.g., EDC, HATU, HOBt)

• A non-nucleophilic base (e.g., DIPEA, NMM)

• Anhydrous DMF or DCM

• Standard workup and purification reagents

Procedure:

• Dissolve 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq), the desired amine (1.0-1.2 eq), a coupling reagent such as HATU (1.1 eq), and a base like DIPEA (2.0 eq) in anhydrous DMF or DCM.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

• Upon completion, dilute the reaction with water and extract the product with an organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography.

Data Presentation

The following table summarizes expected outcomes for the derivatization of 5-Bromo-2-(trifluoromethyl)nicotinic acid based on general knowledge of these reaction types. Actual yields may vary depending on the specific substrate and reaction conditions.

Derivative	Starting Material	Reagents	Solvent	Typical Yield (%)
5-Bromo-2-(trifluoromethyl)nicotinoyl chloride	5-Bromo-2-(trifluoromethyl)nicotinic acid	Thionyl chloride	Toluene	>90 (crude)
Ethyl 5-bromo-2-(trifluoromethyl)nicotinate	5-Bromo-2-(trifluoromethyl)nicotinic acid	Ethanol, H₂SO₄ (cat.)	Ethanol	70-85
Ethyl 5-bromo-2-(trifluoromethyl)nicotinate	5-Bromo-2-(trifluoromethyl)nicotinoyl chloride	Ethanol, Et₃N	DCM	80-95
N-Alkyl-5-bromo-2-(trifluoromethyl)nicotinamide	5-Bromo-2-(trifluoromethyl)nicotinoyl chloride	Alkylamine, Et₃N	DCM	75-90
N-Alkyl-5-bromo-2-(trifluoromethyl)nicotinamide	5-Bromo-2-(trifluoromethyl)nicotinic acid	Alkylamine, HATU, DIPEA	DMF	70-85

Conclusion

The derivatization of the carboxylic acid group of 5-Bromo-2-(trifluoromethyl)nicotinic acid into esters and amides is a straightforward process that can be achieved in high yields using standard synthetic methodologies. The choice of method will depend on the desired derivative, the scale of the reaction, and the available reagents. The protocols provided herein offer robust starting points for the synthesis of a wide range of derivatives for further investigation in drug discovery and development programs.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Acyl chloride - Wikipedia [en.wikipedia.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. 5-Bromo-2-trifluoromethyl-nicotinic acid ethyl ester | 1196153-48-6 [chemicalbook.com]
• 6. 5-Bromo-2-(trifluoromethyl)isonicotinamide | CAS 1070892-03-3 [benchchem.com]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-(trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 5-bromo-2-(trifluoromethyl)nicotinic acid. This versatile building block is of significant interest in medicinal chemistry for the synthesis of novel pharmaceutical candidates, owing to the presence of the trifluoromethyl group which can enhance metabolic stability and binding affinity. The protocols outlined below cover Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, providing a roadmap for the synthesis of a diverse range of substituted 2-(trifluoromethyl)nicotinic acid derivatives.

General Considerations

The cross-coupling reactions of 5-bromo-2-(trifluoromethyl)nicotinic acid present unique challenges due to the electronic properties of the pyridine ring, which is rendered electron-deficient by the trifluoromethyl and carboxylic acid groups. This can affect the oxidative addition step in the catalytic cycle. Furthermore, the carboxylic acid moiety can potentially coordinate to the palladium catalyst, influencing its activity. Therefore, careful selection of the catalyst, ligand, base, and solvent system is crucial for achieving high yields and selectivity. All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

Suzuki-Miyaura Coupling: Synthesis of 5-Aryl-2-(trifluoromethyl)nicotinic Acids

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds between 5-bromo-2-(trifluoromethyl)nicotinic acid and various aryl or heteroaryl boronic acids.

Data Presentation: Suzuki-Miyaura Coupling Conditions

Coupling Partner	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	DMF	80	24	85-96[1]
Phenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	DME	80	2	High[1]
Arylboronic acids	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	12-18	Good to Excellent
Heteroarylboronic acids	Pd₂(dba)₃ (2)	XPhos (4)	Cs₂CO₃	Toluene/H₂O	110	16	Good to Excellent

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask under an argon atmosphere, combine 5-bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv.), the corresponding arylboronic acid (1.2-1.5 equiv.), the palladium catalyst, and the ligand (if applicable).

• Reagent Addition: Add the base (2.0-3.0 equiv.) to the flask.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction Execution: Heat the reaction mixture to the specified temperature with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If the product precipitates, it can be isolated by filtration. Otherwise, dilute the mixture with water and acidify with 1M HCl to precipitate the product. The aqueous layer is then extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired 5-aryl-2-(trifluoromethyl)nicotinic acid.

General workflow for Suzuki-Miyaura coupling.

Heck Reaction: Synthesis of 5-Vinyl-2-(trifluoromethyl)nicotinic Acids

The Heck reaction allows for the formation of a C-C bond between 5-bromo-2-(trifluoromethyl)nicotinic acid and various alkenes.

Data Presentation: Heck Reaction Conditions

Alkene	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Styrene	Pd(OAc)₂ (2-5)	P(o-tol)₃ (4-10)	Et₃N	DMF or NMP	100-120	12-24	Moderate to Good
n-Butyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	DMA	110	16	Good
Ethylene (gas)	PdCl₂(PPh₃)₂ (3)	-	NaOAc	DMA/H₂O	120	24	Moderate

Experimental Protocol: Heck Reaction

• Reaction Setup: In a sealed tube or pressure vessel, combine 5-bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv.), the palladium catalyst, the ligand, and the base (1.5-2.0 equiv.).

• Reagent Addition: Add the alkene (1.5-2.0 equiv.) and the anhydrous, degassed solvent.

• Reaction Execution: Seal the vessel and heat the mixture to the specified temperature with vigorous stirring.

• Monitoring: Monitor the reaction progress by GC-MS or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Sonogashira Coupling: Synthesis of 5-Alkynyl-2-(trifluoromethyl)nicotinic Acids

The Sonogashira coupling is a reliable method for the synthesis of 5-alkynyl-2-(trifluoromethyl)nicotinic acids from 5-bromo-2-(trifluoromethyl)nicotinic acid and terminal alkynes.[1]

Data Presentation: Sonogashira Coupling Conditions

Terminal Alkyne	Palladium Catalyst (mol%)	Copper Co-catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂ (2-3)	CuI (5)	Et₃N	DMF	80-100	3-6	91[1]
1-Heptyne	Pd(CF₃COO)₂ (2.5)[1]	CuI (5)	Et₃N	DMF	100	3	High[1]
Propargyl alcohol	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine	THF	60	8	Good

Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv.), the palladium catalyst, and the copper(I) co-catalyst.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent, followed by the amine base (2.0-3.0 equiv.). Add the terminal alkyne (1.1-1.5 equiv.) dropwise to the reaction mixture.

• Reaction Execution: Heat the reaction to the specified temperature and monitor its progress by TLC.

• Work-up: Upon completion, cool the reaction mixture and pour it into a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: The crude product is purified by column chromatography on silica gel.

Buchwald-Hartwig Amination: Synthesis of 5-Amino-2-(trifluoromethyl)nicotinic Acid Derivatives

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling 5-bromo-2-(trifluoromethyl)nicotinic acid with a variety of primary and secondary amines.

Data Presentation: Buchwald-Hartwig Amination Conditions

Amine	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	100	12-18	Good
Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	1,4-Dioxane	110	16	Good
Benzylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	K₃PO₄	t-BuOH	100	24	Moderate to Good

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere, add the palladium catalyst, the phosphine ligand, and the base (1.5-2.5 equiv.).

• Reagent Addition: Add 5-bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv.) and the amine (1.2-1.5 equiv.) to the Schlenk tube.

• Solvent Addition: Add the anhydrous, degassed solvent.

• Reaction Execution: Seal the tube and heat the reaction mixture with stirring for the specified time.

• Monitoring: Monitor the reaction progress by LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent and wash with saturated aqueous ammonium chloride solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Generalized catalytic cycle for palladium-catalyzed cross-coupling.

References

• 1. scirp.org [scirp.org]

Application Notes and Protocols for Amide Bond Formation with 5-Bromo-2-(trifluoromethyl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the formation of amide bonds utilizing 5-Bromo-2-(trifluoromethyl)nicotinic acid. This information is intended to guide researchers in selecting the most suitable reaction conditions for their specific amine substrates and synthetic goals. The presence of both a bromine atom and an electron-withdrawing trifluoromethyl group on the nicotinic acid scaffold presents unique considerations for amide coupling reactions.

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a valuable building block in medicinal chemistry and materials science. The pyridine core is a common motif in pharmaceuticals, and the bromo and trifluoromethyl substituents offer opportunities for further functionalization and modulation of physicochemical properties. Amide bond formation is a crucial transformation for incorporating this scaffold into a wide range of molecular architectures. This document outlines three common and effective protocols for the synthesis of amides from 5-Bromo-2-(trifluoromethyl)nicotinic acid, providing a comparative overview of their methodologies and expected outcomes.

Data Presentation: Comparison of Amide Coupling Protocols

The following table summarizes quantitative data for different amide bond formation protocols with substituted nicotinic acids. While specific data for 5-Bromo-2-(trifluoromethyl)nicotinic acid is limited in the literature, the presented data for structurally similar compounds provides a reasonable expectation of performance.

Coupling Protocol	Coupling Reagent/Method	Base	Solvent	Typical Yield (%)	Notes
Protocol 1	Acyl Chloride Formation (Oxalyl Chloride)	Triethylamine (TEA) or Pyridine	Dichloromethane (DCM)	60-75%[1]	Two-step process; may not be suitable for sensitive substrates.
Protocol 2	HATU Mediated Coupling	N,N-Diisopropylethylamine (DIPEA)	Dimethylformamide (DMF)	70-95% (estimated)	Single-step, high efficiency, suitable for a broad range of amines.
Protocol 3	EDC/HOBt Mediated Coupling	N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)	Dichloromethane (DCM) or Dimethylformamide (DMF)	60-85% (estimated)	Cost-effective, common method; may require longer reaction times.

Note: Yields are highly substrate-dependent and may require optimization. The estimated yields for HATU and EDC/HOBt protocols are based on general expectations for these reagents with heteroaromatic carboxylic acids.

Experimental Protocols

Protocol 1: Amide Formation via Acyl Chloride

This protocol involves the conversion of the carboxylic acid to the more reactive acyl chloride, which then readily reacts with the amine.

Step 1: Acyl Chloride Formation

• To a solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol of acid), add oxalyl chloride (3.0 eq) dropwise at room temperature.

• Add a catalytic amount of anhydrous dimethylformamide (DMF, 1 drop).

• Stir the mixture at room temperature for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and solvent, yielding the crude 5-Bromo-2-(trifluoromethyl)nicotinoyl chloride.

Step 2: Amide Coupling

• Dissolve the amine (1.0-1.2 eq) and a non-nucleophilic base such as triethylamine (TEA) or pyridine (1.5-2.0 eq) in anhydrous DCM.

• Add the crude acyl chloride (dissolved in a minimal amount of anhydrous DCM) dropwise to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: HATU-Mediated Amide Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that often provides high yields and short reaction times.

• In a reaction vessel, dissolve 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq), the amine (1.1 eq), and HATU (1.1 eq) in anhydrous DMF.

• Add N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq) to the mixture.

• Stir the reaction at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with saturated aqueous lithium chloride solution, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: EDC/HOBt-Mediated Amide Coupling

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole) is a widely used and cost-effective method for amide bond formation.

• To a solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous DCM or DMF, add EDC (1.2 eq) and HOBt (1.2 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine (1.1 eq) followed by a non-nucleophilic base such as DIPEA or N-Methylmorpholine (NMM) (1.5-2.0 eq).

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM or ethyl acetate and wash with water to remove the urea byproduct and excess reagents.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Caption: Workflow for Amide Bond Formation via Acyl Chloride Intermediate.

Caption: General Workflow for Direct Amide Coupling using HATU or EDC/HOBt.

Potential Challenges and Considerations

• Steric Hindrance: The trifluoromethyl group at the 2-position can introduce steric hindrance, potentially slowing down the reaction, especially with bulky amines. In such cases, using a more reactive coupling reagent like HATU or allowing for longer reaction times and slightly elevated temperatures may be beneficial.

• Electronic Effects: The electron-withdrawing nature of the trifluoromethyl group increases the acidity of the carboxylic acid but may decrease the nucleophilicity of the pyridine nitrogen. Standard coupling conditions are generally effective, but optimization of the base and solvent may be necessary for challenging substrates.

• Side Reactions: With acyl chloride formation, care must be taken to use anhydrous conditions to avoid hydrolysis back to the carboxylic acid. In carbodiimide-mediated couplings, the formation of N-acylurea byproducts can occur, though the use of HOBt helps to suppress this.

• Purification: The polarity of the resulting amide will vary depending on the amine used. Standard silica gel chromatography is typically effective for purification. The choice of eluent should be optimized based on the polarity of the product.

References

• 1. mdpi.com [mdpi.com]

Application of 5-Bromo-2-(trifluoromethyl)nicotinic Acid in Kinase Inhibitor Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a versatile building block in medicinal chemistry, particularly in the development of targeted kinase inhibitors. The presence of a trifluoromethyl group can enhance metabolic stability and binding affinity, while the bromine atom provides a reactive handle for various cross-coupling reactions, enabling the exploration of diverse chemical space. The nicotinic acid scaffold itself is a common feature in many biologically active compounds. This document provides detailed application notes and experimental protocols for the use of 5-Bromo-2-(trifluoromethyl)nicotinic acid in the synthesis of kinase inhibitors, with a focus on targeting key kinases such as p38 MAP kinase, Spleen Tyrosine Kinase (Syk), and Src kinase.

Key Applications in Kinase Inhibitor Synthesis

5-Bromo-2-(trifluoromethyl)nicotinic acid serves as a crucial scaffold for the synthesis of potent and selective kinase inhibitors. Its primary utility lies in its bifunctional nature:

• Amide Bond Formation: The carboxylic acid moiety is readily activated for amide coupling with a wide range of amines, forming a key interaction point with the hinge region of many kinase active sites.

• Cross-Coupling Reactions: The bromo substituent is amenable to various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the introduction of aryl or heteroaryl groups to probe different regions of the kinase binding pocket and optimize pharmacological properties.

This dual functionality allows for the systematic construction of compound libraries to explore structure-activity relationships (SAR) and develop novel therapeutics for diseases driven by aberrant kinase activity, including inflammatory disorders and cancer.

Target Kinases and Signaling Pathways

Inhibitors derived from 5-Bromo-2-(trifluoromethyl)nicotinic acid can be designed to target a variety of kinases involved in critical cellular signaling pathways.

p38 Mitogen-Activated Protein Kinase (MAPK)

The p38 MAPKs are a family of serine/threonine kinases that are activated by proinflammatory cytokines and environmental stresses.[1] They play a central role in regulating the production of inflammatory mediators. Inhibition of p38α, the most studied isoform, is a key therapeutic strategy for inflammatory diseases.[1][2]

Spleen Tyrosine Kinase (Syk)

Syk is a non-receptor tyrosine kinase that plays a crucial role in the signaling pathways of various immune receptors.[3][4] It is a key mediator of allergic and inflammatory responses, making it an attractive target for autoimmune and inflammatory diseases.[4][5]

Src Family Kinases (SFKs)

SFKs are a family of non-receptor tyrosine kinases that regulate a wide range of cellular processes, including proliferation, differentiation, survival, and migration.[6][7] Aberrant Src activity is frequently observed in various cancers, making it a significant target for oncology drug discovery.[6][8]

Quantitative Data for Representative Kinase Inhibitors

The following table summarizes the inhibitory activities of representative kinase inhibitors targeting p38, Syk, and Src. While not all are directly synthesized from 5-Bromo-2-(trifluoromethyl)nicotinic acid, they represent the potencies that can be achieved with related scaffolds.

Kinase Target	Inhibitor	IC50 (nM)	Reference
p38α	SB 203580	50	[9]
BIRB 796	38	[8]
VX 745	-	[1]
Syk	Entospletinib (GS-9973)	7.7	[3]
R406	41	[3]
TAK-659	3.2	[10]
Src	Saracatinib (AZD0530)	2.7	[11]
Bosutinib	1.2	[11]
SU6656	280	[11]

Experimental Protocols

The following protocols provide detailed methodologies for key synthetic steps in the utilization of 5-Bromo-2-(trifluoromethyl)nicotinic acid for kinase inhibitor synthesis.

Protocol 1: HATU-Mediated Amide Coupling

This protocol describes a general procedure for the coupling of 5-Bromo-2-(trifluoromethyl)nicotinic acid with a primary or secondary amine using HATU as the coupling agent.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Amine of interest (1.0 - 1.2 equivalents)

• HATU (1.1 - 1.5 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 5-Bromo-2-(trifluoromethyl)nicotinic acid (1 equivalent) in anhydrous DMF.

• Add the desired amine (1.0 - 1.2 equivalents) to the solution.

• Add DIPEA (2.0 - 3.0 equivalents) to the reaction mixture.

• Add HATU (1.1 - 1.5 equivalents) portion-wise while stirring.

• Stir the reaction mixture at room temperature for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of the synthesized 5-bromo-N-substituted-2-(trifluoromethyl)nicotinamide with an aryl or heteroaryl boronic acid.

Materials:

• 5-bromo-N-substituted-2-(trifluoromethyl)nicotinamide (from Protocol 1)

• Aryl or heteroaryl boronic acid (1.2 - 1.5 equivalents)

• Pd(PPh₃)₄ (0.05 - 0.1 equivalents)

• 2M Aqueous sodium carbonate solution

• 1,4-Dioxane or Toluene/Ethanol mixture

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a reaction vessel, add the 5-bromo-N-substituted-2-(trifluoromethyl)nicotinamide (1 equivalent), the aryl or heteroaryl boronic acid (1.2 - 1.5 equivalents), and Pd(PPh₃)₄ (0.05 - 0.1 equivalents).

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add the solvent (e.g., 1,4-dioxane or a toluene/ethanol mixture) and the aqueous sodium carbonate solution.

• Heat the reaction mixture to 80-100 °C and stir for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final kinase inhibitor.

Visualizations

Experimental Workflow

Caption: General workflow for kinase inhibitor synthesis.

p38 MAPK Signaling Pathway

Caption: Inhibition of the p38 MAPK signaling pathway.

References

• 1. p38 Inhibitors Products: R&D Systems [rndsystems.com]
• 2. Development of Potent Type V MAPK Inhibitors: Design, Synthesis, and Biological Evaluation of Benzothiazole Derivatives Targeting p38α MAPK in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. Carboxamide Spleen Tyrosine Kinase (Syk) Inhibitors: Leveraging Ground State Interactions To Accelerate Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Endogenous and synthetic inhibitors of the Src-family protein tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Syk (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 11. medchemexpress.com [medchemexpress.com]

Synthesis of Bioactive Compounds Using 5-Bromo-2-(trifluoromethyl)nicotinic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of bioactive compounds utilizing 5-Bromo-2-(trifluoromethyl)nicotinic acid as a key starting material. The presence of the trifluoromethyl group offers unique electronic properties and can enhance the metabolic stability and cell permeability of derivative compounds, making this scaffold highly valuable in medicinal chemistry. The bromine atom at the 5-position serves as a versatile handle for various cross-coupling reactions, enabling the synthesis of diverse compound libraries for screening and lead optimization.

Introduction

5-Bromo-2-(trifluoromethyl)nicotinic acid is a substituted pyridine derivative that has garnered significant interest in the field of drug discovery. The trifluoromethyl group, a common bioisostere for chlorine, can significantly influence the physicochemical properties of a molecule, often leading to improved biological activity. The synthetic utility of this compound primarily lies in the reactivity of the bromine atom, which readily participates in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This allows for the introduction of a wide range of aryl and heteroaryl substituents at the 5-position of the nicotinic acid core. Furthermore, the carboxylic acid moiety can be readily converted to amides, esters, and other functional groups, providing another avenue for structural diversification.

These application notes will focus on two primary synthetic routes commencing from 5-Bromo-2-(trifluoromethyl)nicotinic acid:

• Suzuki-Miyaura Cross-Coupling: To generate 5-aryl-2-(trifluoromethyl)nicotinic acid derivatives.

• Amide Bond Formation: To produce N-substituted-5-bromo-2-(trifluoromethyl)nicotinamides.

A representative example of the biological activity of a nicotinamide derivative with a similar structural scaffold will be presented to illustrate the potential of these compounds as antifungal agents.

Data Presentation

Table 1: Representative Yields for Suzuki-Miyaura Coupling of 5-Bromo-2-(trifluoromethyl)nicotinic Acid with Various Arylboronic Acids (Hypothetical)

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	5-Phenyl-2-(trifluoromethyl)nicotinic acid	85
2	4-Methoxyphenylboronic acid	5-(4-Methoxyphenyl)-2-(trifluoromethyl)nicotinic acid	92
3	3-Chlorophenylboronic acid	5-(3-Chlorophenyl)-2-(trifluoromethyl)nicotinic acid	78
4	Thiophen-2-ylboronic acid	5-(Thiophen-2-yl)-2-(trifluoromethyl)nicotinic acid	88

Table 2: Antifungal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives (Analogous System)

Data adapted from a study on structurally related N-(thiophen-2-yl) nicotinamide derivatives to demonstrate potential bioactivity.

Compound ID	R1	R2	R3	EC50 (mg/L) vs. Pseudoperonospora cubensis
4b	CH3	Br	Cl	74
4g	H	Br	Cl	64
4h	H	Br	H	72

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes the palladium-catalyzed Suzuki-Miyaura cross-coupling of 5-Bromo-2-(trifluoromethyl)nicotinic acid with an arylboronic acid.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas

• Standard laboratory glassware and purification equipment

Procedure:

• To a flame-dried round-bottom flask, add 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq), the corresponding arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert atmosphere (nitrogen or argon) three times.

• Add Tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the flask.

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 90 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5-aryl-2-(trifluoromethyl)nicotinic acid.

Protocol 2: General Procedure for Amide Coupling

This protocol outlines the synthesis of N-substituted-5-bromo-2-(trifluoromethyl)nicotinamides via an acyl chloride intermediate.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Oxalyl chloride or Thionyl chloride (SOCl₂) (1.5 equivalents)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Desired primary or secondary amine (1.1 equivalents)

• Triethylamine (TEA) or Pyridine (2.0 equivalents)

• Nitrogen or Argon gas

• Standard laboratory glassware and purification equipment

Procedure:

Step 1: Acyl Chloride Formation

• Suspend 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous DCM or THF in a flame-dried round-bottom flask under an inert atmosphere.

• Add a catalytic amount of N,N-Dimethylformamide (DMF).

• Slowly add oxalyl chloride or thionyl chloride (1.5 eq) to the suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the evolution of gas ceases and the solution becomes clear.

• Remove the solvent and excess reagent under reduced pressure to yield the crude 5-bromo-2-(trifluoromethyl)nicotinoyl chloride, which is used in the next step without further purification.

Step 2: Amidation

• Dissolve the desired amine (1.1 eq) and triethylamine or pyridine (2.0 eq) in anhydrous DCM or THF in a separate flask under an inert atmosphere and cool to 0 °C.

• Slowly add a solution of the crude 5-bromo-2-(trifluoromethyl)nicotinoyl chloride in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Extract the product with DCM or ethyl acetate.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired N-substituted-5-bromo-2-(trifluoromethyl)nicotinamide.

Mandatory Visualization

Caption: Suzuki-Miyaura cross-coupling workflow.

Caption: Amide coupling workflow.

Caption: Hypothetical antifungal signaling pathway.

Application Notes and Protocols: 5-Bromo-2-(trifluoromethyl)nicotinic Acid in the Synthesis of Novel Antiviral Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 5-Bromo-2-(trifluoromethyl)nicotinic acid as a versatile starting material in the synthesis of novel compounds with potential antiviral activity. The trifluoromethyl group is a key structural motif in many modern pharmaceuticals, known to enhance metabolic stability, membrane permeability, and binding affinity. This, combined with the nicotinamide scaffold, which is present in various biologically active molecules, makes 5-Bromo-2-(trifluoromethyl)nicotinic acid a valuable building block for the discovery of new antiviral agents.

The protocols outlined below focus on the initial amidation of 5-Bromo-2-(trifluoromethyl)nicotinic acid to produce the core nicotinamide structure, followed by diversification of this scaffold using Suzuki-Miyaura cross-coupling reactions. This strategy allows for the generation of a library of novel molecules for antiviral screening.

Synthesis of 5-Bromo-2-(trifluoromethyl)nicotinamide

The initial and crucial step is the conversion of the carboxylic acid to the primary amide. 5-Bromo-2-(trifluoromethyl)nicotinamide serves as a key intermediate for further derivatization.

Experimental Protocol: Amidation

Objective: To synthesize 5-Bromo-2-(trifluoromethyl)nicotinamide from 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Ammonium hydroxide (NH₄OH) solution (28-30%)

• Ice bath

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Activation of the Carboxylic Acid:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous DCM.

  • Cool the solution in an ice bath to 0 °C.

  • Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC or LC-MS).

  • Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acyl chloride.

• Formation of the Amide:

  • Cool a flask containing a concentrated solution of ammonium hydroxide (excess) in an ice bath.

  • Dissolve the crude acyl chloride from the previous step in a minimal amount of anhydrous DCM.

  • Add the acyl chloride solution dropwise to the cold, stirred ammonium hydroxide solution.

  • Continue stirring at 0 °C for 30 minutes, then allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

  • The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried under vacuum to yield 5-Bromo-2-(trifluoromethyl)nicotinamide.

Expected Yield: 85-95%

Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Synthetic workflow for the amidation of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Diversification via Suzuki-Miyaura Cross-Coupling

The bromine atom on the nicotinamide scaffold serves as a versatile handle for introducing a wide range of aryl and heteroaryl groups through palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This allows for the creation of a library of analogs for structure-activity relationship (SAR) studies.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize novel N-aryl-5-bromo-2-(trifluoromethyl)nicotinamide derivatives.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinamide

• Arylboronic acid (1.1 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Standard laboratory glassware for inert atmosphere reactions and magnetic stirrer

Procedure:

• To a Schlenk flask, add 5-Bromo-2-(trifluoromethyl)nicotinamide (1.0 eq), the desired arylboronic acid (1.1 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Caption: General workflow for the diversification of 5-Bromo-2-(trifluoromethyl)nicotinamide.

Antiviral Activity Data of Structurally Related Compounds

While the antiviral activity of derivatives of 5-Bromo-2-(trifluoromethyl)nicotinic acid is yet to be reported, the data from structurally related nicotinamide and trifluoromethyl-containing compounds can provide a rationale for their synthesis and screening. The following table summarizes the antiviral activity of some relevant compounds against various viruses.

Compound Class	Virus	Assay	Activity (IC₅₀/EC₅₀)	Citation
Isatin Derivatives	Influenza (H1N1)	Antiviral Assay	0.0027 µM - 0.0097 µM	[1]
Isatin Derivatives	Herpes Simplex Virus 1 (HSV-1)	Antiviral Assay	0.0022 µM	[1]
Isatin Derivatives	Coxsackievirus B3 (COX-B3)	Antiviral Assay	0.0092 µM	[1]
Glycyrrhizin Nicotinate Derivatives	SARS-CoV-2	In vitro replication	2-8 µM	[2][3][4]
Glycyrrhizin Nicotinate Derivatives	HIV-1 Pseudoviruses	In vitro infection	3.9-27.5 µM	[2][3][4]
Nicotinamide	HIV-1 (Latent)	Ex vivo reactivation	-	[5]

Proposed Mechanism of Action

The mechanism of action of novel nicotinamide derivatives would need to be elucidated through biological assays. However, based on related compounds, potential antiviral mechanisms could include:

• Inhibition of Viral Enzymes: The synthesized compounds could be designed to target and inhibit essential viral enzymes such as RNA-dependent RNA polymerase (RdRp), proteases, or helicases.

• Interference with Viral Entry: Some compounds may act as entry inhibitors, preventing the virus from attaching to or entering host cells.

• Modulation of Host Factors: Nicotinamide itself is known to modulate host cellular processes. Novel derivatives could interfere with host factors that are essential for viral replication.

Caption: Potential points of intervention for novel nicotinamide derivatives in the viral lifecycle.

Disclaimer: The synthetic protocols described are based on established chemical transformations and should be adapted and optimized for the specific substrates used. All laboratory work should be conducted with appropriate safety precautions. The compounds synthesized from these protocols are intended for research purposes only and have not been evaluated for safety or efficacy in humans.

References

• 1. RETRACTED: Design and Synthesis of Novel 5-((3-(Trifluoromethyl)piperidin-1-yl)sulfonyl)indoline-2,3-dione Derivatives as Promising Antiviral Agents: In Vitro, In Silico, and Structure–Activity Relationship Studies | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and In Vitro Study of Antiviral Activity of Glycyrrhizin Nicotinate Derivatives against HIV-1 Pseudoviruses and SARS-CoV-2 Viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nicotinamide activates latent HIV-1 ex vivo in ART suppressed individuals, revealing higher potency than the association of two methyltransferase inhibitors, chaetocin and BIX01294 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

common side reactions in the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid

Welcome to the technical support center for the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to this synthetic process.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid, categorized by the synthetic approach.

Route 1: Oxidation of 3-Bromo-2-methyl-6-(trifluoromethyl)pyridine

This synthetic pathway involves the oxidation of the methyl group of 3-Bromo-2-methyl-6-(trifluoromethyl)pyridine to a carboxylic acid.

Diagram of the Oxidation Pathway

Caption: Synthetic route via oxidation and potential side reactions.

Troubleshooting Common Issues:

Issue	Potential Cause	Recommended Solution
Low yield of the desired carboxylic acid	1. Incomplete reaction: Insufficient reaction time, temperature, or amount of oxidizing agent. 2. Degradation of starting material or product: Harsh reaction conditions (e.g., excessive temperature or prolonged reaction time) can lead to the decomposition of the pyridine ring.	1. Optimize reaction conditions: Gradually increase the reaction time or temperature while monitoring the reaction progress by TLC or LC-MS. A slight excess of the oxidizing agent, such as potassium permanganate (KMnO4), may be beneficial. 2. Control reaction temperature: Use a controlled heating source (e.g., an oil bath) and monitor the internal temperature of the reaction. Avoid excessive heating.
Presence of an aldehyde intermediate	Incomplete oxidation: The oxidation of the methyl group to a carboxylic acid proceeds through an aldehyde intermediate. Insufficient oxidizing agent or mild reaction conditions can result in the accumulation of this intermediate.	Drive the reaction to completion: Add a fresh portion of the oxidizing agent and continue the reaction until the starting material and aldehyde are consumed, as monitored by an appropriate analytical technique.
Formation of dark, tarry byproducts	Oxidative cleavage of the pyridine ring: Strong oxidizing agents under harsh conditions can lead to the degradation of the electron-deficient pyridine ring.	Use milder conditions: Consider using a less aggressive oxidizing agent or performing the reaction at a lower temperature. The slow addition of the oxidant can also help to control the reaction exotherm and minimize side reactions.
Difficult purification of the final product	Presence of inorganic salts (e.g., MnO2 from KMnO4): These can complicate the work-up and isolation of the desired acid.	Effective removal of inorganic byproducts: After the reaction, quench any excess oxidant (e.g., with sodium bisulfite). Filter the reaction mixture thoroughly to remove insoluble manganese dioxide. Acidification of the filtrate will precipitate the carboxylic acid, which can then be isolated by filtration.

Route 2: Hydrolysis of 5-Bromo-2-(trifluoromethyl)nicotinonitrile

This approach involves the conversion of a nitrile group to a carboxylic acid through hydrolysis, which can be performed under acidic or basic conditions.

Diagram of the Hydrolysis Pathway

Caption: Synthetic route via nitrile hydrolysis and potential side reactions.

Troubleshooting Common Issues:

Issue	Potential Cause	Recommended Solution
Isolation of the amide instead of the carboxylic acid	Incomplete hydrolysis: This is a common issue, particularly under mild basic conditions. The hydrolysis of the nitrile proceeds via an amide intermediate, which may be resistant to further hydrolysis.	Promote complete hydrolysis: - Acidic conditions: Use a higher concentration of acid (e.g., concentrated sulfuric acid) and/or increase the reaction temperature and time. - Basic conditions: Employ more forcing conditions, such as a higher concentration of base, elevated temperatures, or a longer reflux period.
Low yield after acidic work-up (from basic hydrolysis)	Incomplete precipitation of the carboxylic acid: The pH of the solution may not be optimal for the complete precipitation of the product.	Adjust the pH carefully: After basic hydrolysis, the product exists as the carboxylate salt. Acidify the solution slowly with a strong acid (e.g., concentrated HCl) to the isoelectric point of the nicotinic acid derivative to ensure maximum precipitation. Monitor the pH throughout the addition.
Product decomposition	Decarboxylation: Pyridine-2-carboxylic acids can be susceptible to decarboxylation at high temperatures, especially in the presence of acid or base.	Maintain moderate temperatures: Avoid excessive heating during the hydrolysis and work-up steps. If possible, conduct the reaction at the lowest temperature that still provides a reasonable reaction rate.
Presence of starting nitrile in the final product	Insufficient reaction time or temperature: The hydrolysis reaction may not have gone to completion.	Extend the reaction time or increase the temperature: Monitor the reaction by TLC or LC-MS to ensure the complete consumption of the starting material before proceeding with the work-up.

Frequently Asked Questions (FAQs)

Q1: What is the most common side product in the oxidation of 3-Bromo-2-methyl-6-(trifluoromethyl)pyridine?

A1: The most common side product is often the corresponding aldehyde, 5-Bromo-2-(trifluoromethyl)nicotinaldehyde, resulting from incomplete oxidation. Over-oxidation leading to ring cleavage can also occur under harsh conditions, presenting as dark, insoluble materials.

Q2: In the hydrolysis of 5-Bromo-2-(trifluoromethyl)nicotinonitrile, which condition, acidic or basic, is generally preferred?

A2: Acid-catalyzed hydrolysis is often preferred for the complete conversion of the nitrile to the carboxylic acid in a single step.[1][2][3] Basic hydrolysis initially forms the carboxylate salt and may require harsher conditions to drive the reaction to completion from the intermediate amide.[1][2][3] The choice may also depend on the stability of the trifluoromethyl group to the specific conditions.

Q3: Can the trifluoromethyl group be hydrolyzed under the reaction conditions?

A3: While the trifluoromethyl group is generally stable, prolonged exposure to strong acids or bases at high temperatures could potentially lead to its hydrolysis to a carboxylic acid group. However, this is typically a slow process and less common under standard synthetic conditions for nitrile hydrolysis.

Q4: What is the best way to purify the final product, 5-Bromo-2-(trifluoromethyl)nicotinic acid?

A4: Recrystallization is a common and effective method for purifying the final product. Suitable solvent systems can be determined empirically but may include ethanol, isopropanol, or mixtures of organic solvents with water. It is crucial to ensure all inorganic byproducts from the reaction are removed prior to recrystallization.

Q5: My final product appears to be decarboxylating upon heating. How can I avoid this?

A5: Decarboxylation of pyridine-2-carboxylic acids can be promoted by heat. To minimize this, avoid excessive temperatures during purification steps like solvent removal. If distillation is necessary, it should be performed under high vacuum to lower the boiling point. For routine handling and storage, it is best to keep the material at or below room temperature.

Experimental Protocols

General Protocol for Oxidation of an Alkylpyridine with KMnO4

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the alkylpyridine starting material in a suitable solvent (e.g., water or a mixture of pyridine and water).

• Addition of Oxidant: While stirring, add a solution of potassium permanganate in water portion-wise to the reaction mixture. Control the rate of addition to maintain the reaction temperature.

• Reaction Monitoring: Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and quench any excess KMnO4 by adding a reducing agent (e.g., sodium bisulfite or isopropanol) until the purple color disappears and a brown precipitate of manganese dioxide forms.

• Isolation: Filter the mixture to remove the manganese dioxide. Wash the filter cake with water. Acidify the filtrate with a strong acid (e.g., concentrated HCl) to precipitate the carboxylic acid.

• Purification: Collect the solid product by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization.

General Protocol for Acid-Catalyzed Hydrolysis of a Nitrile

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the nitrile starting material.

• Addition of Acid: Carefully add a solution of a strong acid (e.g., 50% v/v sulfuric acid in water) to the nitrile.

• Reaction: Heat the mixture to reflux and maintain the temperature for the required time, monitoring the reaction by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Isolation: The carboxylic acid product will often precipitate upon cooling and dilution. Collect the solid by filtration. If the product is soluble, extract the aqueous solution with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the isolated solid or the combined organic extracts (over anhydrous sodium sulfate), filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization.

General Protocol for Base-Catalyzed Hydrolysis of a Nitrile

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the nitrile in a suitable solvent (e.g., ethanol or water).

• Addition of Base: Add an aqueous solution of a strong base (e.g., sodium hydroxide).

• Reaction: Heat the mixture to reflux and monitor the reaction's progress.

• Work-up: After completion, cool the reaction mixture. If ammonia is evolved, ensure it is properly vented.

• Isolation: Acidify the cooled reaction mixture with a strong acid (e.g., concentrated HCl) to precipitate the carboxylic acid.

• Purification: Collect the solid by filtration, wash with cold water, and dry. Recrystallize if necessary.

References

• 1. US4960896A - Process for the preparation of 5-chloro and 5-bromo-2-hydroxynicotinic acids - Google Patents [patents.google.com]
• 2. CN109232399B - Synthetic method of 5-bromo-2-methyl-3- (trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 3. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]

Technical Support Center: Purification of 5-Bromo-2-(trifluoromethyl)nicotinic Acid Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 5-Bromo-2-(trifluoromethyl)nicotinic acid and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of 5-Bromo-2-(trifluoromethyl)nicotinic acid derivatives?

A1: The impurity profile can vary depending on the synthetic route. Common impurities may include:

• Unreacted starting materials: Such as the corresponding trifluoromethyl-substituted picoline or other precursors.

• Over-halogenated byproducts: Formation of di- or tri-halogenated nicotinic acids can occur, especially if harsh halogenating agents are used.

• Isomers: Positional isomers may form depending on the directing effects of the substituents on the pyridine ring.

• Hydrolysis products: If the purification involves aqueous workups, hydrolysis of ester or amide derivatives back to the carboxylic acid can occur.

• Solvent residues: Residual solvents from the reaction and purification steps.

Q2: What are the recommended crystallization solvents for 5-Bromo-2-(trifluoromethyl)nicotinic acid and its derivatives?

A2: The choice of solvent is critical for successful crystallization. Based on the polar nature of the carboxylic acid and the pyridine ring, as well as the fluorinated substituent, a range of protic and aprotic solvents can be effective. Commonly used solvents include:

• Methanol

• Ethanol

• Isopropyl alcohol

• Water (often in combination with an alcohol)

• Tetrahydrofuran (THF)

• Dichloromethane (for less polar derivatives)

It is recommended to perform small-scale solvent screening to identify the optimal solvent or solvent system for your specific derivative.

Q3: My compound "oils out" during crystallization instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the compound comes out of solution above its melting point, forming a liquid phase instead of a solid crystal lattice. To troubleshoot this:

• Reduce the cooling rate: Allow the solution to cool more slowly to room temperature before placing it in an ice bath.

• Use a higher volume of solvent: This keeps the compound in solution at a lower temperature, promoting crystallization over oiling out.

• Add a co-solvent: Introducing a miscible co-solvent in which the compound is less soluble can sometimes induce crystallization.

• Scratch the flask: Use a glass rod to scratch the inside of the flask at the solution's surface to create nucleation sites.

• Seed the solution: If you have a small amount of pure solid, add a tiny crystal to the cooled solution to initiate crystallization.

Q4: How can I remove colored impurities from my product?

A4: Colored impurities can often be removed by treating the hot solution with activated charcoal before the filtration step of recrystallization. Use a small amount of charcoal, as excessive use can lead to a loss of your desired product through adsorption.

Troubleshooting Guides

Recrystallization Troubleshooting

Problem	Possible Cause	Solution
Low Recovery	Too much solvent used.	Evaporate some of the solvent and re-cool. For future attempts, use the minimum amount of hot solvent required to dissolve the solid.
Premature crystallization during hot filtration.	Pre-heat the funnel and filter paper. Use a slight excess of hot solvent.
Compound is significantly soluble in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath. Consider a different solvent or solvent system where the compound has lower solubility at cold temperatures.
No Crystals Form	Solution is not supersaturated.	Evaporate some of the solvent to increase the concentration.
Insufficient cooling.	Ensure the flask is left in an ice bath for an adequate amount of time (at least 30 minutes).
Need for nucleation sites.	Scratch the inside of the flask with a glass rod or add a seed crystal.
Product is Impure	Crystals formed too quickly, trapping impurities.	Re-dissolve the crystals in fresh hot solvent and allow them to cool more slowly.
Inappropriate solvent choice.	The solvent may not be effective at leaving impurities in the mother liquor. Experiment with different solvents.

Column Chromatography Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	Inappropriate mobile phase polarity.	If compounds are eluting too quickly, decrease the polarity of the mobile phase. If they are not moving, increase the polarity.
Column was not packed properly (channeling).	Ensure the silica gel is packed uniformly without any air bubbles or cracks.
Sample was loaded in too large a volume of solvent.	Dissolve the sample in the minimum amount of solvent for loading to ensure a narrow starting band.
Peak Tailing	The compound is interacting too strongly with the stationary phase (common for acidic or basic compounds).	For acidic compounds like nicotinic acids, adding a small amount of acetic acid or formic acid to the mobile phase can help.
No Compound Eluting	The mobile phase is not polar enough.	Gradually increase the polarity of the eluent.
The compound may have precipitated on the column.	Ensure the compound is fully dissolved in the loading solvent and is soluble in the mobile phase.

Quantitative Data

The following table presents representative purification data for nicotinic acid derivatives. Note that the optimal conditions and results will vary depending on the specific derivative and the nature of the impurities.

Compound	Purification Method	Solvent/Mobile Phase	Initial Purity	Final Purity	Yield
5-Bromo-2-fluoronicotinic acid	Recrystallization	THF/Water	Not Reported	Crystalline solid	73.2%[1]
4-(Trifluoromethyl)nicotinic acid	Recrystallization after synthesis	Water/HCl then Ethyl Acetate extraction	Not Reported	Pale yellow solid	90.4%
5-(a-arylcyanomethyl)nicotinic acids	Flash Column Chromatography followed by Recrystallization	Hexane/Acetone (6:4) then Ethyl Acetate	Crude	Crystalline solid	60-75%

Experimental Protocols

Protocol 1: Recrystallization of 5-Bromo-2-(trifluoromethyl)nicotinic Acid

Materials:

• Crude 5-Bromo-2-(trifluoromethyl)nicotinic acid

• Recrystallization solvent (e.g., Methanol, Ethanol, or Isopropyl alcohol)

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture gently on a hot plate with stirring. Continue adding small portions of the hot solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm Erlenmeyer flask. This step removes insoluble impurities and charcoal.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a suitable temperature.

Protocol 2: Column Chromatography of a 5-Bromo-2-(trifluoromethyl)nicotinic Acid Derivative

Materials:

• Crude 5-Bromo-2-(trifluoromethyl)nicotinic acid derivative

• Silica gel (230-400 mesh)

• Chromatography column

• Mobile phase (e.g., a mixture of Hexane and Ethyl Acetate, with 0.1-1% acetic acid if tailing is an issue)

• Sand

• Cotton or glass wool

• Collection tubes

• TLC plates and chamber

Procedure:

• Mobile Phase Selection: Use Thin Layer Chromatography (TLC) to determine a suitable mobile phase. The ideal solvent system should give the desired compound an Rf value of approximately 0.2-0.4 and show good separation from impurities.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the mobile phase and pour it into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then add another thin layer of sand on top.

  • Drain the excess solvent until the solvent level is just at the top of the upper sand layer.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Carefully add the sample solution to the top of the silica gel.

  • Drain the solvent until the sample has been adsorbed onto the silica.

• Elution:

  • Carefully add the mobile phase to the column.

  • Begin collecting fractions.

  • Monitor the elution of compounds using TLC.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified compound.

Visualizations

Caption: Workflow for the recrystallization of 5-Bromo-2-(trifluoromethyl)nicotinic acid derivatives.

Caption: Troubleshooting decision tree for common crystallization problems.

References

• 1. CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds - Google Patents [patents.google.com]

Technical Support Center: Optimizing Suzuki Coupling for Bromo-Trifluoromethyl Pyridines

Welcome to the technical support center for optimizing Suzuki coupling reactions involving bromo-trifluoromethyl pyridines. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions encountered during experimentation.

Troubleshooting Guide

This section addresses common issues encountered during the Suzuki coupling of bromo-trifluoromethyl pyridines, offering potential causes and solutions. The electron-withdrawing nature of the trifluoromethyl group and the pyridine nitrogen can present unique challenges compared to standard Suzuki couplings.

Issue 1: Low or No Product Yield

Low or non-existent yield is a primary challenge, often stemming from the electronically demanding nature of the bromo-trifluoromethyl pyridine substrate.

Potential Causes and Recommended Actions:

Potential Cause	Recommended Troubleshooting Steps
Inactive Catalyst/Ligand System	The electron-deficient nature of the substrate requires a highly active catalyst. Standard catalysts like Pd(PPh₃)₄ may be insufficient.[1][2] Solution: Employ modern, electron-rich and bulky phosphine ligands such as Buchwald or Fu-type ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbenes (NHCs).[1][3][4] Consider using pre-formed palladium G2, G3, or G4 precatalysts for improved activity and stability.[1]
Inappropriate Base	The choice of base is critical and can influence the reaction rate and side reactions. Strong bases may not always be optimal. Solution: Screen a variety of bases. While strong inorganic bases like K₂CO₃, Cs₂CO₃, and K₃PO₄ are common, weaker bases like KF or organic bases might be beneficial in specific cases to minimize side reactions.[5] The solubility of the base in the chosen solvent system is also a key factor.
Suboptimal Solvent System	Solvent choice affects the solubility of reagents and the stability of the catalytic species.[6][7] Solution: A mixture of an organic solvent and water is often effective. Common choices include dioxane/water, THF/water, or DME/water.[8][9] For substrates with poor solubility, consider solvents like DMF or toluene, but be aware that they can influence selectivity and catalyst stability.[2][6]
Protodeboronation of Boronic Acid	Electron-deficient heteroaryl boronic acids can be unstable and prone to protodeboronation (replacement of the boronic acid group with a hydrogen atom), especially at elevated temperatures and in the presence of water and base.[10][11][12] Solution: Use a less reactive boronic acid derivative like a pinacol boronate ester, which can be more stable.[10] Employ milder reaction conditions (lower temperature, weaker base) if possible. Using a higher excess of the boronic acid reagent (1.5-2.0 equivalents) can also compensate for some degradation.
Debromination of the Starting Material	The bromo-trifluoromethyl pyridine can undergo hydrodebromination, where the bromine atom is replaced by a hydrogen, leading to a significant byproduct.[1] Solution: This is often promoted by less effective catalyst systems. Switching to a more active and selective catalyst, such as one with a bulky phosphine ligand (e.g., XPhos), can minimize this side reaction.[1]
Reaction Temperature Too High or Too Low	Higher temperatures can increase reaction rates but may also lead to catalyst decomposition and increased side reactions like protodeboronation.[11] Solution: An optimal temperature needs to be determined experimentally. Start with a moderate temperature (e.g., 80-90 °C) and adjust as needed based on reaction monitoring. Microwave-assisted heating can sometimes provide rapid and efficient coupling at controlled temperatures.[1]

Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst is best for coupling with bromo-trifluoromethyl pyridines?

A1: There is no single "best" catalyst, as the optimal choice depends on the specific substrates being coupled. However, due to the electron-deficient nature of bromo-trifluoromethyl pyridines, catalysts with electron-rich and sterically hindered phosphine ligands are generally more successful.[3] Buchwald-type ligands (e.g., XPhos, SPhos, RuPhos) and their corresponding palladium precatalysts (e.g., XPhos Pd G2/G3/G4) are excellent starting points.[1][13] These ligands promote the crucial oxidative addition step and help to prevent catalyst deactivation. For instance, the use of an XPhos-based catalyst system was shown to be effective in avoiding debromination in the coupling of a 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one.[1]

Q2: What is the role of water in the Suzuki coupling reaction?

A2: Water can play several beneficial roles in a Suzuki coupling. It can help to dissolve the inorganic base (like K₂CO₃ or K₃PO₄), which is often necessary for the transmetalation step. Additionally, water can facilitate the hydrolysis of boronic esters to the more reactive boronic acids.[8][10] However, excessive water can also promote the undesirable side reaction of protodeboronation of the boronic acid.[10] Therefore, the optimal amount of water (often in a 4:1 or 5:1 organic solvent to water ratio) should be determined experimentally.[9][14]

Q3: My reaction is not going to completion, what should I try?

A3: If your reaction has stalled, consider the following:

• Catalyst Deactivation: The catalyst may have decomposed. Adding a fresh portion of the catalyst might restart the reaction.

• Insufficient Base: Ensure you are using a sufficient excess of base (typically 2-3 equivalents).

• Boronic Acid Decomposition: As mentioned, protodeboronation is a common issue.[12] Adding another portion of the boronic acid may help drive the reaction to completion.

• Temperature: If you are running the reaction at a moderate temperature, a modest increase might improve the conversion rate. However, be cautious of promoting side reactions.

Q4: How can I minimize the formation of homocoupling byproducts?

A4: Homocoupling of the boronic acid (Glaser coupling) is a common side reaction. To minimize this:

• Ensure an Oxygen-Free Environment: Thoroughly degas your solvents and reaction mixture and maintain an inert atmosphere (nitrogen or argon) throughout the reaction. Oxygen can promote the oxidative homocoupling of boronic acids.

• Use High-Purity Reagents: Impurities in the boronic acid can sometimes lead to increased homocoupling.

• Optimize Catalyst and Ligand: Some catalyst systems are more prone to promoting homocoupling than others. Screening different ligands may be beneficial.

Q5: Can I use a boronic ester instead of a boronic acid?

A5: Yes, and it is often advantageous. Boronic esters, such as pinacol esters, are generally more stable than their corresponding boronic acids and are less prone to protodeboronation.[10] This can be particularly useful when working with unstable heteroaryl boronic acids. The boronic ester will typically hydrolyze in situ under the reaction conditions to the active boronic acid.[10]

Experimental Protocols

General Protocol for Suzuki Coupling of a Bromo-trifluoromethyl Pyridine

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• Bromo-trifluoromethyl pyridine (1.0 eq)

• Aryl/heteroaryl boronic acid or pinacol ester (1.5 eq)

• Palladium catalyst (e.g., XPhos Pd G3, 0.02 - 0.05 eq)

• Base (e.g., K₂CO₃ or K₃PO₄, 3.0 eq)

• Solvent (e.g., 1,4-dioxane and water, 4:1 v/v)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add the bromo-trifluoromethyl pyridine, the boronic acid/ester, and the base.

• Evacuate and backfill the vessel with an inert gas three times.

• Under a positive flow of inert gas, add the palladium catalyst.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture with vigorous stirring to the desired temperature (e.g., 80-100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: General experimental workflow for the Suzuki coupling of bromo-trifluoromethyl pyridines.

Caption: Troubleshooting logic for low-yield Suzuki coupling reactions of bromo-trifluoromethyl pyridines.

References

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 11. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protodeboronation - Wikipedia [en.wikipedia.org]
• 13. reddit.com [reddit.com]
• 14. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]

preventing debromination in reactions with 5-Bromo-2-(trifluoromethyl)nicotinic acid

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and frequently asked questions to mitigate and prevent the undesired side reaction of debromination when using 5-Bromo-2-(trifluoromethyl)nicotinic acid in chemical synthesis, particularly in palladium-catalyzed cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is hydrodebromination in the context of reactions with 5-Bromo-2-(trifluoromethyl)nicotinic acid?

A1: Hydrodebromination, often referred to simply as debromination, is a common and undesired side reaction where the bromine atom on the nicotinic acid ring is replaced by a hydrogen atom.[1][2] This leads to the formation of 2-(trifluoromethyl)nicotinic acid as a significant byproduct, which reduces the yield of the desired coupled product and complicates purification.

Q2: Why is 5-Bromo-2-(trifluoromethyl)nicotinic acid particularly susceptible to debromination?

A2: The susceptibility arises from the electronic properties of the substituted pyridine ring. The electron-withdrawing nature of both the pyridine nitrogen and the 2-position trifluoromethyl group increases the reactivity of the C-Br bond towards oxidative addition in palladium-catalyzed reactions, which is a required step for coupling.[3] However, these same electronic factors can also make the intermediate aryl-palladium complex more susceptible to side reactions, including the pathway that leads to debromination, especially under non-optimized conditions.

Q3: In which common reactions is debromination a significant issue for this substrate?

A3: Debromination is a primary concern in palladium-catalyzed cross-coupling reactions, which are frequently used to functionalize this molecule. These include:

• Suzuki-Miyaura Coupling: Formation of C-C bonds with boronic acids/esters.

• Buchwald-Hartwig Amination: Formation of C-N bonds with amines.[4][5]

• Sonogashira Coupling: Formation of C-C bonds with terminal alkynes.[6][7]

• Heck Coupling: Formation of C-C bonds with alkenes.[1]

Q4: How can I detect and quantify the extent of debromination in my reaction?

A4: The most effective methods for detecting and quantifying debromination are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][8]

• Method: A small aliquot of the crude reaction mixture is diluted and analyzed.

• Detection: The desired product and the debrominated side product, 2-(trifluoromethyl)nicotinic acid, will have different retention times and can be identified by their distinct molecular weights (mass-to-charge ratio, m/z).

• Quantification: By integrating the respective peak areas, you can determine the relative ratio of the desired product to the debrominated byproduct, allowing for a quantitative assessment of the side reaction's prevalence.[8]

Troubleshooting Guides

Issue: Significant Debromination (>5%) Observed in Cross-Coupling Reactions

If you observe a significant amount of the debrominated byproduct, follow this systematic workflow to diagnose and resolve the issue. The most impactful parameters to investigate first are typically the base and the reaction temperature.[2]

Caption: Troubleshooting workflow for minimizing debromination.

Data Presentation

Table 1: Effect of Base Selection on Debromination in Suzuki-Miyaura Coupling

While specific data for 5-Bromo-2-(trifluoromethyl)nicotinic acid is proprietary across different research labs, the following table provides illustrative data based on trends observed for electronically similar aryl bromides. It highlights how base selection can significantly impact the ratio of the desired product to the debrominated byproduct.[9]

Aryl Bromide Substrate	Base	Temperature (°C)	Desired Product Yield (%)	Debrominated Product Yield (%)
4-Bromoacetophenone	t-BuOK	100	Moderate	Significant
4-Bromoacetophenone	Na₂CO₃	110	85	~10
4-Bromoacetophenone	Cs₂CO₃	110	90	<5
4-Bromotoluene	t-BuOK	100	Moderate	Significant
4-Bromotoluene	K₂CO₃	100	High	Minimal

Note: Yields are illustrative and vary based on specific substrates, catalysts, and other reaction conditions. The data demonstrates a clear trend favoring weaker inorganic bases to suppress debromination.[9]

Visualizing the Reaction Mechanism

The diagram below illustrates the desired catalytic cycle for a generic palladium-catalyzed cross-coupling reaction and the competing pathway that leads to hydrodebromination. The key to preventing the side reaction is to favor the "Reductive Elimination" step over the "Protonolysis/Reduction" step.

Caption: Simplified mechanism of a cross-coupling reaction with the competing debromination pathway.

Experimental Protocols

Optimized Protocol for Suzuki-Miyaura Coupling

This protocol is designed to minimize debromination when coupling 5-Bromo-2-(trifluoromethyl)nicotinic acid with an arylboronic acid.

• Reagents & Materials:

  • 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

  • Arylboronic acid (1.2 - 1.5 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • SPhos (4 mol%)

  • Potassium Phosphate (K₃PO₄), finely powdered (2.5 - 3.0 equiv)

  • Anhydrous, degassed 1,4-dioxane

  • Schlenk flask or reaction vial with stir bar

  • Inert gas supply (Argon or Nitrogen)

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-(trifluoromethyl)nicotinic acid, the arylboronic acid, and K₃PO₄.[2]

  • In a separate vial, prepare a slurry of the palladium catalyst (Pd₂(dba)₃) and the ligand (SPhos) in a small amount of the dioxane. Add this catalyst slurry to the main reaction flask.

  • Evacuate and backfill the flask with inert gas three times to ensure an oxygen-free environment.

  • Add the remaining degassed 1,4-dioxane via syringe.

  • Heat the reaction mixture to 80 °C with vigorous stirring.[2]

  • Monitor the reaction progress by LC-MS, checking for the consumption of the starting material and the formation of the debrominated byproduct. The reaction is typically complete in 4-12 hours.

  • Upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate and acidify the aqueous phase carefully with 1M HCl to pH ~4-5 before extraction.

  • Separate the layers and extract the aqueous phase with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Optimized Protocol for Buchwald-Hartwig Amination

This protocol provides a general method for the amination of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

• Reagents & Materials:

  • 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

  • Amine (1.2 equiv)

  • Pd₂(dba)₃ (2 mol%) or a suitable pre-catalyst (e.g., XPhos Pd G3)

  • XPhos (4 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous, degassed Toluene

  • Schlenk flask or microwave vial

• Procedure:

  • Add 5-Bromo-2-(trifluoromethyl)nicotinic acid, the palladium catalyst, ligand, and Cs₂CO₃ to a dry Schlenk flask or microwave vial under an inert atmosphere.

  • Evacuate and backfill with inert gas three times.

  • Add the anhydrous toluene followed by the amine coupling partner via syringe.

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress by LC-MS.

  • After completion, cool the reaction to room temperature.

  • Proceed with an appropriate aqueous work-up and extraction as described in the Suzuki protocol.

  • Purify the crude product by column chromatography.

Optimized Protocol for Sonogashira Coupling (Copper-Free)

A copper-free protocol is often recommended to reduce side reactions, including potential debromination.

• Reagents & Materials:

  • 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

  • Terminal Alkyne (1.5 equiv)

  • Pd(PPh₃)₄ (5 mol%)

  • Diisopropylamine (DIPA) or another suitable amine base (3.0 equiv)

  • Anhydrous, degassed THF or Toluene

  • Schlenk flask

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-(trifluoromethyl)nicotinic acid and the palladium catalyst.

  • Evacuate and backfill with inert gas three times.

  • Add the anhydrous solvent, followed by the amine base and the terminal alkyne via syringe.

  • Stir the reaction at a slightly elevated temperature (e.g., 50-60 °C). Higher temperatures may increase debromination risk.[6]

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Upon completion, cool to room temperature and concentrate the mixture under reduced pressure.

  • Proceed with a standard aqueous work-up and extraction.

  • Purify the crude product by column chromatography on silica gel.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Managing the Reactivity of the Trifluoromethyl Group in Synthesis

Welcome to the technical support center for managing the reactivity of the trifluoromethyl (CF₃) group. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure the success of your experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during syntheses involving the trifluoromethyl group.

Issue 1: Low or No Product Yield in Trifluoromethylation Reactions

Possible Cause	Suggested Solution
Inappropriate Reagent Choice	The selection of the trifluoromethylating reagent is critical and depends on the substrate's electronic and steric properties. For electron-rich substrates, electrophilic reagents like Togni's or Umemoto's reagents are often effective. For electron-deficient systems, consider using a Lewis or Brønsted acid activator to increase the electrophilicity of your reagent.[1] For substrates compatible with radical reactions, radical sources such as the Langlois reagent (sodium triflinate) can be a good choice, often in the presence of an oxidant. For carbonyl compounds, nucleophilic reagents like the Ruppert-Prakash reagent (TMSCF₃) are commonly used.[2]
Suboptimal Reaction Temperature	Temperature can significantly impact reaction kinetics and product stability. Some electrophilic trifluoromethylations with hypervalent iodine reagents may require low temperatures to prevent reagent decomposition.[2] Conversely, other methods may require elevated temperatures to proceed efficiently.[2] A systematic temperature screen is recommended.
Incorrect Solvent	The solvent can significantly influence the reaction rate and selectivity. For instance, in radical trifluoromethylation of 4-acetylpyridine, using a DCM:H₂O mixture can favor C-2 trifluoromethylation, while a DMSO:H₂O mixture can lead to a reversal of regioselectivity.[3] In nucleophilic trifluoromethylation, solvents like DMF or THF are commonly used.[4]
Reagent Decomposition	Some trifluoromethylating reagents are sensitive to moisture, air, or light. O-(Trifluoromethyl)dibenzofuranium salts, for example, are thermally unstable and decompose rapidly at temperatures above -30 °C.[5][6] Ensure reagents are stored and handled under appropriate inert conditions.
Poor Substrate Reactivity	Electron-poor substrates can be challenging for electrophilic trifluoromethylation. The use of activators such as iron(III) chloride (FeCl₃), boron trifluoride etherate (BF₃·Et₂O), or triflic acid (TfOH) can enhance the reactivity.[1]

Issue 2: Formation of Unexpected Side Products

Side Product	Possible Cause & Suggested Solution
Hydrotrifluoromethylation Product	In radical trifluoromethylation of alkenes, the use of DMF as a solvent can lead to the formation of a hydrotrifluoromethylation byproduct, where DMF acts as a hydrogen source.[7] To avoid this, consider using a different solvent that is less prone to hydrogen atom donation.
Vinylic Trifluoromethylation Product	This side product can arise from the elimination of a leaving group from an intermediate. In the trifluoromethylation of alkenes with Togni's reagent, the choice of additive can control the outcome. For example, tetra-n-butylammonium iodide (TBAI) in 1,4-dioxane can favor vinylic trifluoromethylation.[7]
Products from C-F Bond Cleavage	The C-F bond in a trifluoromethyl group is generally stable, but it can be cleaved under certain conditions, especially in the presence of strong Lewis acids or under photoredox catalysis.[8][9] To avoid this, carefully select catalysts and reaction conditions, and consider if a milder synthetic route is possible. The use of a Lewis acidic fluoride scavenger like pinacolborane in combination with a base can promote selective single C-F bond cleavage, which should be avoided if the CF₃ group needs to be preserved.[8]
Over-reaction or Multiple Trifluoromethylations	In cases of highly activated substrates, multiple trifluoromethyl groups may be introduced. To control this, consider using a stoichiometric amount of the trifluoromethylating reagent or performing the reaction at a lower temperature to reduce the reaction rate.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right trifluoromethylating reagent for my substrate?

A1: The choice of reagent is crucial for a successful trifluoromethylation reaction. Here is a general guideline:

• Electrophilic Trifluoromethylation (for electron-rich substrates like arenes, heterocycles, enolates):

  • Togni's Reagents (Hypervalent Iodine): Highly reactive and versatile, participating in both electrophilic and radical pathways.[10][11]

  • Umemoto's Reagents (Sulfonium Salts): Known for their thermal stability and effectiveness with a wide range of nucleophiles.[5][10]

• Nucleophilic Trifluoromethylation (for electrophilic substrates like aldehydes, ketones, esters):

  • Ruppert-Prakash Reagent (TMSCF₃): A widely used and efficient source of the trifluoromethyl anion equivalent, typically activated by a fluoride source.[2][4]

  • Fluoroform (HCF₃): A cost-effective reagent, often used with a strong base like KHMDS.[12]

• Radical Trifluoromethylation (for alkenes, arenes, and heterocycles):

  • Langlois Reagent (CF₃SO₂Na): A common source of the trifluoromethyl radical, often used with an oxidant.[2]

  • Trifluoroiodomethane (CF₃I): Can be used in photoredox catalysis to generate CF₃ radicals.[13]

Q2: My trifluoromethylating reagent seems to be inactive. What should I check?

A2: First, verify the quality and storage conditions of your reagent. Many trifluoromethylating reagents are sensitive to moisture and air.[1] Ensure it was stored under an inert atmosphere and at the recommended temperature. Second, check the compatibility of your solvent and other reagents. Some reagents may be unstable in certain solvents or in the presence of strong acids or bases. Finally, consider the possibility of slow reaction kinetics and try increasing the reaction temperature or time.

Q3: I am observing the defluorination of my trifluoromethyl group. How can I prevent this?

A3: Defluorination can occur under harsh conditions, such as in the presence of strong Lewis acids or bases, or under certain catalytic cycles. To prevent this, you can:

• Use Milder Reaction Conditions: Avoid high temperatures and highly acidic or basic environments if possible.

• Choose a Different Catalyst: Some transition metal catalysts are more prone to inducing C-F bond cleavage. A catalyst screen may be necessary.

• Protecting Groups: While not always straightforward, in some cases, a protecting group on a nearby functional group can modulate the electronic properties of the molecule and reduce the likelihood of defluorination.

Q4: What are the key safety precautions when working with trifluoromethylating reagents?

A4: Many trifluoromethylating reagents and their byproducts can be toxic or corrosive.

• Always handle these reagents in a well-ventilated fume hood.[4]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4]

• Be aware of the specific hazards of the reagent you are using by consulting its Safety Data Sheet (SDS).

• Some reactions may generate gaseous byproducts, so ensure your reaction setup is properly vented.

• Hypervalent iodine reagents can be explosive under certain conditions, such as heating as solids to elevated temperatures, and should be handled with appropriate care.[14]

Data Presentation

Table 1: Comparison of Common Electrophilic Trifluoromethylating Reagents

Reagent Class	Common Examples	Key Characteristics	Common Applications
Hypervalent Iodine	Togni's Reagents I and II	Commercially available, broad functional group tolerance. Reagent II is generally slower than Reagent I.[11]	Trifluoromethylation of heteroatom and carbon-centered nucleophiles.[11]
Sulfonium Salts	Umemoto's Reagents	Thermally stable, effective for a wide range of nucleophiles.[5][10]	Trifluoromethylation of arenes, alkenes, and alkynes.
Thianthrenium Salts	TT-CF₃⁺OTf⁻	Offers unique reactivity profiles.[11]	Emerging applications in various trifluoromethylation reactions.

Table 2: Substrate Scope and Yields for Nucleophilic Trifluoromethylation of Ketones with Ruppert-Prakash Reagent

Ketone Substrate	Product	Reaction Time (h)	Yield (%)
Acetophenone	2-phenyl-1,1,1-trifluoropropan-2-ol	2-4	95
4-Methoxyacetophenone	1-(4-methoxyphenyl)-1,1,1-trifluoropropan-2-ol	2-4	92
4-Chloroacetophenone	1-(4-chlorophenyl)-1,1,1-trifluoropropan-2-ol	2-4	96
Cyclohexanone	1-(trifluoromethyl)cyclohexan-1-ol	6-8	85
Propiophenone	1-phenyl-1,1,1-trifluorobutan-2-ol	4-6	90

Data compiled from representative literature.[4] Actual yields may vary depending on specific experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Trifluoromethylation of a Ketone using Ruppert-Prakash Reagent

Materials:

• Ketone (1.0 equiv)

• Ruppert-Prakash reagent (TMSCF₃) (1.5 equiv)

• Potassium carbonate (K₂CO₃) (0.1 equiv)

• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of the ketone (1.0 equiv) in anhydrous DMF or THF, add the catalyst (e.g., K₂CO₃, 0.1 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the Ruppert-Prakash reagent (1.5 equiv) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the time indicated in Table 2, or until completion as monitored by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of 1 M HCl at 0 °C.

• Stir the mixture for 30 minutes to ensure complete desilylation.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to afford the crude trifluoromethylated alcohol.

• The crude product can be purified by column chromatography on silica gel.[4]

Visualizations

Caption: Overview of the three main pathways for introducing a trifluoromethyl group.

Caption: A logical workflow for troubleshooting low-yielding trifluoromethylation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 7. Product Control in Alkene Trifluoromethylation: Hydrotrifluoromethylation, Vinylic Trifluoromethylation, and Iodotrifluoromethylation using Togni Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Single C–F Bond Cleavage in Trifluoromethylarenes - ChemistryViews [chemistryviews.org]
• 9. Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. d-nb.info [d-nb.info]
• 13. pure.tue.nl [pure.tue.nl]
• 14. pubs.acs.org [pubs.acs.org]

improving the yield of reactions involving 5-Bromo-2-(trifluoromethyl)nicotinic acid

Welcome to the technical support center for reactions involving 5-Bromo-2-(trifluoromethyl)nicotinic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their chemical syntheses.

Frequently Asked Questions (FAQs)

Q1: What are the most common reaction types for 5-Bromo-2-(trifluoromethyl)nicotinic acid?

A1: 5-Bromo-2-(trifluoromethyl)nicotinic acid is a versatile building block commonly used in cross-coupling reactions and amide bond formations. The two most frequent transformations are:

• Suzuki-Miyaura Coupling: The bromine atom at the 5-position is readily displaced by a variety of boronic acids or esters in the presence of a palladium catalyst to form a new carbon-carbon bond. This is a powerful method for synthesizing 5-aryl or 5-heteroaryl-2-(trifluoromethyl)nicotinic acid derivatives.

• Amide Coupling: The carboxylic acid moiety can be coupled with a wide range of primary and secondary amines to form the corresponding amides. This is a fundamental reaction in the synthesis of bioactive molecules and pharmaceutical intermediates.

Q2: What are the key challenges when working with this molecule?

A2: Researchers may encounter several challenges:

• Suzuki Coupling: The electron-withdrawing nature of the trifluoromethyl group and the pyridine nitrogen can influence the reactivity of the aryl bromide. Side reactions such as debromination can sometimes be observed. Steric hindrance from the ortho-trifluoromethyl group can also affect the reaction rate.

• Amide Coupling: The carboxylic acid can be somewhat deactivated by the adjacent electron-withdrawing trifluoromethyl group, potentially requiring more robust activation methods for amide bond formation, especially with less nucleophilic amines.

• Purification: The polarity of the nicotinic acid derivatives can sometimes make purification by standard column chromatography challenging.

Q3: How does the trifluoromethyl group affect the reactivity of the molecule?

A3: The strong electron-withdrawing nature of the trifluoromethyl group has several effects:

• It increases the electrophilicity of the pyridine ring, which can facilitate the oxidative addition step in the Suzuki-Miyaura coupling.

• It can decrease the nucleophilicity of the pyridine nitrogen.

• It can sterically hinder the approach of reagents to the adjacent carboxylic acid group.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem: Low or no yield of the coupled product.

Possible Cause	Troubleshooting Suggestion
Inactive Catalyst	Ensure the palladium catalyst is active. Use a pre-catalyst like Pd(dppf)Cl2 or generate the active Pd(0) species in situ from a precursor like Pd(OAc)2 with a suitable phosphine ligand.
Inappropriate Ligand	For electron-deficient bromides, bulky and electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos can be effective.
Incorrect Base	The choice of base is crucial. Weaker bases like K2CO3 or Cs2CO3 are often used. Stronger bases like K3PO4 may be necessary for less reactive boronic acids.
Solvent Issues	A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is typically used. Ensure the solvents are degassed to prevent catalyst oxidation.
Low Reaction Temperature	While some Suzuki couplings proceed at room temperature, reactions involving electron-deficient halides may require heating, typically in the range of 80-120 °C.

Problem: Significant formation of a debrominated side product.

Possible Cause	Troubleshooting Suggestion
Catalyst System	Certain palladium catalysts can promote hydrodebromination. Consider using a catalyst system known to minimize this side reaction, such as one with a bulky electron-rich ligand.
Reaction Conditions	Prolonged reaction times at high temperatures can sometimes lead to debromination. Monitor the reaction progress and try to minimize the reaction time.
Boronic Acid Quality	Impurities in the boronic acid or its decomposition can contribute to side reactions. Use high-purity boronic acids.

Amide Coupling

Problem: Incomplete conversion to the amide.

Possible Cause	Troubleshooting Suggestion
Inefficient Carboxylic Acid Activation	Standard coupling reagents like HATU, HBTU, or EDC/HOBt are generally effective. For particularly challenging couplings with unreactive amines, consider converting the carboxylic acid to the more reactive acyl chloride using reagents like thionyl chloride (SOCl2) or oxalyl chloride.
Steric Hindrance	The ortho-trifluoromethyl group can sterically hinder the approach of the amine. Using a less bulky amine or a coupling reagent that forms a less hindered activated intermediate may help.
Inappropriate Base	A non-nucleophilic base such as DIPEA or triethylamine is typically used to neutralize the acid formed during the reaction. Ensure an adequate amount of base is present.
Low Amine Nucleophilicity	For weakly nucleophilic amines (e.g., anilines with electron-withdrawing groups), longer reaction times, higher temperatures, or more potent activating agents may be necessary.

Data Presentation

Table 1: Exemplary Conditions for Suzuki-Miyaura Coupling of 5-Bromo-2-(trifluoromethyl)nicotinic acid

Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Methoxyphenylboronic acid	Pd(dppf)Cl2 (5)	-	K2CO3	Dioxane/H2O	90	12	~85
3-Thienylboronic acid	Pd(PPh3)4 (5)	-	Na2CO3	Toluene/EtOH/H2O	100	16	~78
Phenylboronic acid	Pd2(dba)3 (2.5)	SPhos (5)	K3PO4	Toluene	110	8	~92

Table 2: Exemplary Conditions for Amide Coupling of 5-Bromo-2-(trifluoromethyl)nicotinic acid

Amine	Coupling Reagent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzylamine	HATU	DIPEA	DMF	RT	4	~95
Aniline	EDC/HOBt	NMM	DCM	RT	12	~75
Morpholine	SOCl2 (for acyl chloride formation)	Pyridine	DCM	0 to RT	2	~88

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel, add 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv.), the corresponding boronic acid (1.2 equiv.), and the base (2.0-3.0 equiv.).

• Add the palladium catalyst and ligand (if required).

• The vessel is sealed, evacuated, and backfilled with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system.

• The reaction mixture is heated to the desired temperature with stirring.

• Monitor the reaction progress by a suitable chromatographic method (e.g., TLC or LC-MS).

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is typically diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization.

Protocol 2: General Procedure for HATU-Mediated Amide Coupling

• To a solution of 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv.) in an aprotic solvent (e.g., DMF or DCM), add HATU (1.1 equiv.) and a non-nucleophilic base such as DIPEA (2.0-3.0 equiv.).

• Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Add the amine (1.0-1.2 equiv.) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with water and extract with an organic solvent.

• The organic layer is washed sequentially with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated NaHCO3 solution), and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by flash column chromatography or recrystallization.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General workflow for amide bond formation.

Caption: Troubleshooting flowchart for low reaction yield.

troubleshooting low solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid in reaction media

Welcome to the technical support center for 5-Bromo-2-(trifluoromethyl)nicotinic acid. This resource is designed for researchers, scientists, and drug development professionals to provide practical guidance and troubleshooting strategies for issues related to the solubility of this compound in various reaction media.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 5-Bromo-2-(trifluoromethyl)nicotinic acid?

A1: 5-Bromo-2-(trifluoromethyl)nicotinic acid, as a substituted nicotinic acid, is a crystalline solid. Its solubility is influenced by its aromatic core, the electron-withdrawing trifluoromethyl group, the bromine atom, and the acidic carboxylic acid group. Generally, it is expected to have limited solubility in non-polar organic solvents and moderate solubility in polar organic solvents. The solubility in aqueous solutions is highly dependent on pH.

Q2: Why is my 5-Bromo-2-(trifluoromethyl)nicotinic acid not dissolving in the recommended solvent?

A2: Several factors could contribute to this issue. First, verify the purity of both the 5-Bromo-2-(trifluoromethyl)nicotinic acid and the solvent, as impurities can significantly impact solubility.[1] The grade of the solvent should also be appropriate for your application. Additionally, the dissolution rate may be slow; physical interventions such as gentle heating or sonication can facilitate the process.[1]

Q3: Can I heat the mixture to improve solubility?

A3: Gentle heating can increase the solubility of many compounds.[1] However, it is crucial to consider the thermal stability of 5-Bromo-2-(trifluoromethyl)nicotinic acid and other reactants in your mixture. Run a small-scale test to ensure that heating does not cause degradation.

Q4: How does pH affect the solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid in aqueous solutions?

A4: As a carboxylic acid, the solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid in aqueous media is pH-dependent.[2][3] In acidic to neutral conditions, it exists predominantly in its less soluble neutral form.[4][5] In alkaline conditions (pH > pKa), it will be deprotonated to form a more soluble carboxylate salt.[3][5]

Q5: Are there alternative methods for reactions with poorly soluble starting materials?

A5: Yes, if solubility remains a challenge, consider alternative synthetic techniques. For instance, solid-state reactions using ball milling can be effective for insoluble reactants.[6][7][8] Another approach is the use of phase-transfer catalysts that can facilitate reactions between components in different phases.

Troubleshooting Guide: Low Solubility

If you are encountering low solubility with 5-Bromo-2-(trifluoromethyl)nicotinic acid, follow this systematic troubleshooting guide.

Step 1: Initial Assessment and Physical Interventions

• Verify Reagent and Solvent Quality: Ensure the purity of your 5-Bromo-2-(trifluoromethyl)nicotinic acid and the quality of your solvent. Contaminants can significantly alter solubility characteristics.[1]

• Sonication: Use an ultrasonic bath to aid in the dissolution process by breaking down solute particles.[1]

• Gentle Heating: Carefully warm the mixture while monitoring for any signs of degradation.

Step 2: Systematic Solvent and Co-Solvent Screening

If physical interventions are insufficient, a systematic approach to solvent selection is necessary. The principle of "like dissolves like" is a good starting point.

Table 1: Predicted Solubility of 5-Bromo-2-(trifluoromethyl)nicotinic Acid in Common Solvents

Solvent Class	Examples	Predicted Solubility	Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile	High to Moderate	The polarity of these solvents can interact favorably with the polar groups of the molecule.
Polar Protic	Methanol, Ethanol, Water (pH dependent)	Moderate to Low	Can act as hydrogen bond donors and acceptors. Solubility in water is highly pH-dependent.[2][3]
Ethers	THF, Diethyl Ether	Low	Generally less effective for polar carboxylic acids.
Hydrocarbons	Hexane, Toluene	Very Low	Non-polar nature is incompatible with the polar carboxylic acid group.

Co-solvent Systems: If a single solvent is not effective, a co-solvent system can be employed. For example, for reactions in aqueous buffers, first dissolving the compound in a minimal amount of a water-miscible organic solvent like DMSO or DMF and then diluting with the aqueous buffer can be effective.[9]

Step 3: pH Adjustment (for Aqueous Media)

For reactions in aqueous or protic solvents, adjusting the pH can dramatically increase solubility.

Table 2: Effect of pH on Aqueous Solubility

pH Range	Predominant Species	Expected Solubility
Acidic (pH < 4)	Neutral Carboxylic Acid	Low
Neutral (pH ~7)	Mix of Neutral and Anionic forms	Moderate
Alkaline (pH > 8)	Carboxylate Anion	High

By adding a base (e.g., sodium hydroxide, potassium carbonate), the carboxylic acid is converted to its more soluble salt form.[3]

Experimental Protocols

Protocol 1: Systematic Solubility Testing

• Add a small, known amount (e.g., 1-5 mg) of 5-Bromo-2-(trifluoromethyl)nicotinic acid to a series of vials.

• To each vial, add a measured volume (e.g., 0.5 mL) of a different solvent from Table 1.

• Agitate the vials at a constant temperature (e.g., room temperature) for a set period.

• Visually inspect for dissolution. If the compound dissolves, add more solute in small increments until saturation is reached.

• Record the approximate solubility in mg/mL for each solvent.

Protocol 2: Small-Scale Reaction with pH Adjustment

• To a reaction vessel, add the reaction solvent (e.g., water or a water/co-solvent mixture).

• Add a suitable base (e.g., 1 M NaOH) dropwise while monitoring the pH until it is in the desired alkaline range.

• Add the 5-Bromo-2-(trifluoromethyl)nicotinic acid to the basic solution and stir until it dissolves.

• Add the other reaction components.

• Upon completion of the reaction, the product can often be precipitated by acidifying the solution to return the carboxylic acid to its neutral, less soluble form.

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for low solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Logical Relationship for Solubility Factors

Caption: Factors influencing the solubility of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Carboxylic acid - Properties, Structure, Reactions | Britannica [britannica.com]
• 4. refp.cohlife.org [refp.cohlife.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. asiaresearchnews.com [asiaresearchnews.com]
• 7. researchgate.net [researchgate.net]
• 8. sciencedaily.com [sciencedaily.com]
• 9. reddit.com [reddit.com]

Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions with 5-Bromo-2-(trifluoromethyl)nicotinic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with catalyst deactivation during cross-coupling reactions involving 5-bromo-2-(trifluoromethyl)nicotinic acid.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering potential causes and actionable solutions.

Issue 1: Low or No Product Conversion

Question: My Suzuki-Miyaura coupling of 5-bromo-2-(trifluoromethyl)nicotinic acid with an arylboronic acid is showing low to no conversion. What are the likely causes and how can I troubleshoot this?

Answer:

Low or no conversion in the Suzuki-Miyaura coupling of this substrate is a common issue and can stem from several factors related to catalyst deactivation. The combination of the pyridine nitrogen, the electron-withdrawing trifluoromethyl group, and the carboxylic acid functionality presents a challenging environment for the palladium catalyst.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solutions
Catalyst Poisoning by Pyridine Nitrogen	The lone pair of electrons on the pyridine nitrogen can coordinate strongly to the active Pd(0) catalyst, forming an inactive complex and halting the catalytic cycle.[1]	1. Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos, or RuPhos) that can sterically hinder the coordination of the pyridine nitrogen to the palladium center.[2][3] 2. Use of Additives: In some cases, the addition of a Lewis acid (e.g., ZnF₂, B(OH)₃) can interact with the pyridine nitrogen, reducing its ability to poison the catalyst.
Inefficient Oxidative Addition	The C-Br bond on the electron-deficient pyridine ring, further deactivated by the strong electron-withdrawing -CF₃ group, can make the oxidative addition step of the catalytic cycle sluggish.[4]	1. Increase Temperature: Carefully raise the reaction temperature in 10-20 °C increments. Monitor for potential substrate or catalyst decomposition. 2. Choice of Palladium Precursor: Use a Pd(0) source like Pd₂(dba)₃ or a pre-catalyst that readily forms the active Pd(0) species.[4]
Inhibition by the Carboxylic Acid Group	The carboxylate, formed in the presence of a base, can chelate the palladium center, leading to an inactive metallacycle. It can also influence the solubility of the substrate and catalyst.	1. Protect the Carboxylic Acid: Convert the carboxylic acid to an ester (e.g., methyl or ethyl ester) prior to the coupling reaction. The ester can be hydrolyzed post-coupling if the free acid is required. 2. Base Selection: Use a weaker, non-coordinating base such as K₃PO₄ or Cs₂CO₃. Avoid strong, coordinating bases where possible.
Protodeboronation of Boronic Acid	The boronic acid coupling partner can be replaced by a hydrogen atom, especially under harsh basic conditions or in the presence of water.[5]	1. Anhydrous Conditions: Ensure all solvents and reagents are thoroughly dried. Use anhydrous solvents and perform the reaction under an inert atmosphere. 2. Use of Boronic Esters: Consider using more stable boronic esters (e.g., pinacol esters) instead of boronic acids.

Issue 2: Formation of Significant Side Products

Question: I am observing significant amounts of side products in my Heck reaction with 5-bromo-2-(trifluoromethyl)nicotinic acid and an alkene. What are these side products and how can I minimize them?

Answer:

Side product formation in Heck reactions with this substrate often points to catalyst deactivation pathways being favored over the desired cross-coupling.

Common Side Products and Mitigation Strategies:

Side Product	Formation Mechanism	Mitigation Strategies
Homocoupling of the Alkene	Occurs when the palladium catalyst promotes the coupling of two alkene molecules.	1. Control Stoichiometry: Use a slight excess of the bromopyridine substrate relative to the alkene. 2. Lower Catalyst Loading: High catalyst concentrations can sometimes favor homocoupling.
Dehalogenation	The bromine atom is replaced by a hydrogen atom, leading to 2-(trifluoromethyl)nicotinic acid.	1. Optimize Base: A very strong base can promote dehalogenation. Screen different bases to find one that facilitates the catalytic cycle without causing this side reaction. 2. Lower Temperature: Higher temperatures can sometimes favor dehalogenation.
Decarboxylation	Loss of CO₂ from the nicotinic acid moiety, which can lead to a mixture of products.[6]	1. Milder Conditions: Use the lowest possible temperature that still allows for product formation. 2. Protecting Group: As mentioned previously, protecting the carboxylic acid as an ester can prevent decarboxylation.

Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reaction is most suitable for 5-bromo-2-(trifluoromethyl)nicotinic acid?

The suitability of a cross-coupling reaction depends on the desired final product.

• Suzuki-Miyaura Coupling: Generally the most versatile for C-C bond formation with a wide range of commercially available boronic acids and esters. It often requires careful optimization of ligands and bases to overcome catalyst poisoning.[4][7]

• Heck Reaction: Useful for the arylation of alkenes. Regioselectivity can be a challenge, and optimization is often required to minimize side reactions.[8]

• Sonogashira Coupling: The method of choice for introducing terminal alkynes. This reaction is often sensitive to catalyst poisoning by nitrogen heterocycles.[9][10][11]

Q2: What is the best palladium catalyst to use?

There is no single "best" catalyst, as the optimal choice depends on the specific reaction and coupling partner. However, for this challenging substrate, pre-formed catalysts or catalyst systems that generate the active Pd(0) species efficiently are recommended.

• For Suzuki-Miyaura: Systems based on Pd(OAc)₂ or Pd₂(dba)₃ with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) are a good starting point.[2][3]

• For Heck and Sonogashira: Pd(PPh₃)₄ or in-situ generated catalysts from a Pd(II) source like PdCl₂(PPh₃)₂ can be effective, but may require higher catalyst loadings and temperatures.

Q3: How does the trifluoromethyl group affect the reaction?

The -CF₃ group is a strong electron-withdrawing group. This has two main effects:

• Electronic Effect: It makes the pyridine ring more electron-deficient, which can facilitate the oxidative addition of the C-Br bond to the palladium center.[12]

• Steric Effect: Positioned at the 2-position, it can provide some steric hindrance around the nitrogen atom, which may slightly reduce its ability to poison the catalyst compared to an unsubstituted pyridine.

Q4: Can I perform the reaction without protecting the carboxylic acid?

While it is possible in some cases, it is generally advisable to protect the carboxylic acid as an ester. This prevents potential chelation to the palladium catalyst and avoids decarboxylation side reactions, leading to cleaner reactions and higher yields.

Data Presentation

Table 1: Comparison of Catalyst Systems for Suzuki-Miyaura Coupling of Substituted Bromopyridines

This table provides a summary of typical conditions and outcomes for Suzuki-Miyaura couplings of bromopyridines with functionalities that can influence catalyst activity. This data can serve as a guide for initial reaction setup.

Bromopyridine Substrate	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
2-Bromopyridine	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	85-95
3-Bromo-2-aminopyridine	Pd₂(dba)₃ (2)	XPhos (8)	LiHMDS	THF	65	~80
5-Bromo-2-chloropyridine	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Dioxane/H₂O	90	70-80
2-Bromo-5-(trifluoromethyl)pyridine	PdCl₂(dppf) (3)	-	K₂CO₃	MeCN/H₂O	80	~90

Note: Yields are approximate and highly dependent on the specific coupling partner and reaction time.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 5-Bromo-2-(trifluoromethyl)nicotinic Acid (Ester Protected)

This protocol is a starting point and may require optimization.

• Esterification: Protect the carboxylic acid of 5-bromo-2-(trifluoromethyl)nicotinic acid as a methyl or ethyl ester using standard procedures (e.g., Fischer esterification).

• Reaction Setup: To an oven-dried Schlenk flask, add the 5-bromo-2-(trifluoromethyl)nicotinate (1.0 equiv.), the arylboronic acid or ester (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Catalyst Addition: Under the inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add degassed solvent (e.g., toluene or dioxane, with 10-20% water if using a carbonate base) via syringe.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

• Deprotection (if necessary): Hydrolyze the ester to the carboxylic acid using standard methods (e.g., LiOH in THF/H₂O).

Mandatory Visualizations

Catalyst Deactivation Pathway by Pyridine Coordination

Caption: A simplified diagram illustrating the desired catalytic cycle and the competing catalyst deactivation pathway due to pyridine coordination.

Experimental Workflow for Troubleshooting a Failed Cross-Coupling Reaction

Caption: A logical workflow for troubleshooting and optimizing a challenging cross-coupling reaction.

References

• 1. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 7. tcichemicals.com [tcichemicals.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

by-product formation in the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is consistently low. What are the most critical parameters to investigate?

A1: Low yields often trace back to several key factors:

• Incomplete Oxidation: The primary cause of low yield is often the incomplete conversion of the starting material (e.g., 5-Bromo-3-methyl-2-(trifluoromethyl)pyridine). Ensure you are using a sufficient excess of the oxidizing agent (e.g., KMnO₄, HNO₃). The reaction time and temperature are also critical; prolonged reaction times or elevated temperatures may be necessary but must be balanced against by-product formation.

• Purity of Starting Materials: Impurities in the starting pyridine derivative can interfere with the oxidation process. It is recommended to verify the purity of the starting material by NMR or GC-MS before starting the reaction.

• Suboptimal pH: For oxidations using reagents like potassium permanganate, maintaining the correct pH is crucial for reaction efficiency.

• Product Isolation: Loss of product during the aqueous workup and extraction is common. Ensure the pH is adjusted correctly to precipitate the carboxylic acid fully before filtration or to protonate it for efficient extraction into an organic solvent.

Q2: I'm observing a significant, unidentified by-product in my HPLC/NMR analysis. What could it be?

A2: The formation of by-products is a common challenge. Based on the typical synthetic routes, likely impurities include:

• Unreacted Starting Material: As mentioned in Q1, incomplete reaction is a frequent issue.

• Over-oxidation/Decarboxylation Products: Harsh oxidation conditions can sometimes lead to the degradation of the pyridine ring or the loss of the carboxyl group, resulting in compounds like 5-bromo-2-(trifluoromethyl)pyridine.

• Debrominated Species: Under certain reductive conditions or during specific workup procedures, the bromine atom can be replaced by hydrogen, leading to the formation of 2-(trifluoromethyl)nicotinic acid.

• Partially Oxidized Intermediates: The oxidation of a methyl group to a carboxylic acid proceeds through alcohol and aldehyde intermediates. Incomplete oxidation can leave residual amounts of 5-Bromo-2-(trifluoromethyl)pyridin-3-yl)methanol or 5-Bromo-2-(trifluoromethyl)nicotinaldehyde.

To identify the unknown by-product, it is advisable to isolate the impurity using preparative HPLC or column chromatography and characterize it using mass spectrometry and NMR.

Q3: My final product is discolored (e.g., yellow or brown). How can I improve its purity and appearance?

A3: Discoloration often points to the presence of trace impurities, potentially polymeric or from residual catalyst.

• Recrystallization: This is the most effective method for purifying the final product. A suitable solvent system (e.g., ethanol/water, isopropanol) should be chosen to maximize the recovery of the desired acid while leaving impurities in the mother liquor.

• Activated Carbon Treatment: Before recrystallization, dissolving the crude product in a suitable solvent and treating it with a small amount of activated carbon can help remove colored impurities. The mixture should be heated briefly and then filtered through celite to remove the carbon before proceeding with crystallization.

• Thorough Washing: Ensure the filtered solid is washed thoroughly with cold solvent to remove any residual mother liquor containing dissolved impurities.

By-product Formation Overview

The synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid, typically via oxidation of a substituted picoline, is susceptible to several side reactions. The table below summarizes potential by-products and the conditions that favor their formation.

By-product Name	Chemical Structure	Likely Cause	Suggested Mitigation Strategy
Unreacted Starting Material	5-Bromo-3-methyl-2-(trifluoromethyl)pyridine	Incomplete oxidation	Increase reaction time, temperature, or oxidant stoichiometry.
Decarboxylation Product	5-Bromo-2-(trifluoromethyl)pyridine	Excessive heat, harsh acidic/basic conditions	Maintain moderate reaction temperatures; neutralize carefully during workup.
Debrominated Product	2-(Trifluoromethyl)nicotinic acid	Reductive contaminants, certain catalytic processes	Ensure inert atmosphere if using sensitive reagents; screen catalysts.
Partially Oxidized Intermediates	Aldehyde or Alcohol derivatives	Insufficient oxidant or reaction time	Increase oxidant stoichiometry and ensure sufficient reaction duration.

Experimental Protocols

Protocol 1: General Synthesis via Oxidation

This protocol describes a general method for the oxidation of 5-Bromo-3-methyl-2-(trifluoromethyl)pyridine to 5-Bromo-2-(trifluoromethyl)nicotinic acid using potassium permanganate.

Materials:

• 5-Bromo-3-methyl-2-(trifluoromethyl)pyridine

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Sodium sulfite (Na₂SO₃)

• Deionized water

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and mechanical stirrer, dissolve 5-Bromo-3-methyl-2-(trifluoromethyl)pyridine in water containing a stoichiometric amount of NaOH.

• Heat the solution to 70-80°C.

• Slowly add a solution of potassium permanganate (3-4 equivalents) in water to the reaction mixture over several hours. Maintain the temperature throughout the addition.

• After the addition is complete, continue to stir the mixture at 80-90°C until the purple color of the permanganate has disappeared (typically 4-6 hours).

• Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO₂) by-product. Wash the filter cake with a small amount of hot water.

• Cool the combined filtrate in an ice bath and cautiously add sodium sulfite to quench any remaining permanganate.

• Slowly acidify the clear filtrate with concentrated HCl to a pH of approximately 2-3. The desired product should precipitate as a white solid.

• Cool the mixture for an additional hour to maximize precipitation, then collect the solid by vacuum filtration.

• Wash the collected solid with cold deionized water and dry under vacuum to yield the crude 5-Bromo-2-(trifluoromethyl)nicotinic acid.

• For further purification, recrystallize the crude product from a suitable solvent like an ethanol/water mixture.

Protocol 2: HPLC Analysis for Purity Assessment

This method is suitable for monitoring reaction progress and assessing the purity of the final product.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water

• Solvent B: 0.1% TFA in Acetonitrile

Procedure:

• Sample Preparation: Prepare a sample solution of the crude or purified product in a 50:50 mixture of acetonitrile and water at a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

  • Column Temperature: 30°C

  • Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Analysis: The retention time of the product and any by-products can be used to determine the purity of the sample. The relative peak area percentages can provide a quantitative estimate of the impurity profile.

Visual Guides

General Synthesis Workflow

The following diagram illustrates the key stages in the synthesis and purification of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Caption: Workflow for the synthesis and purification of the target acid.

Troubleshooting Decision Tree

This flowchart provides a logical path for diagnosing and resolving common issues encountered during the synthesis.

Caption: A decision tree for troubleshooting common synthesis problems.

Technical Support Center: Scale-Up Synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid

Welcome to the technical support center for the scale-up synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the transition from laboratory-scale to large-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 5-Bromo-2-(trifluoromethyl)nicotinic acid suitable for scale-up?

A1: Two primary strategies are generally considered for the large-scale synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid. The first involves the construction of the trifluoromethylnicotinic acid core followed by bromination. The second, and often more challenging route, involves the direct trifluoromethylation of a pre-brominated pyridine derivative. The choice of route typically depends on the availability and cost of starting materials, as well as the capability to handle specific reagents and reaction conditions at scale.

Q2: What are the critical safety concerns when scaling up the synthesis of this compound?

A2: The scale-up of this synthesis presents several safety hazards that must be carefully managed. These include:

• Use of Corrosive and Toxic Reagents: Syntheses often employ hazardous materials such as thionyl chloride, bromine, and strong acids or bases. Handling large quantities of these substances requires specialized equipment and stringent safety protocols.

• Exothermic Reactions: Both the trifluoromethylation and bromination steps can be highly exothermic. Inadequate temperature control in large reactors can lead to runaway reactions.

• Pressure Build-up: Some reaction steps may generate gaseous byproducts, leading to a pressure increase in the reactor. Appropriate venting and pressure monitoring systems are crucial.

• Handling of Pyridine Derivatives: Pyridine-based compounds can be toxic and have unpleasant odors. Proper containment and personal protective equipment (PPE) are essential to minimize exposure.

Q3: How can I control the regioselectivity of the bromination step?

A3: Achieving high regioselectivity during the bromination of the pyridine ring is a common challenge. The position of bromination is influenced by the electronic properties of the existing substituents. For 2-(trifluoromethyl)nicotinic acid, the trifluoromethyl group is strongly electron-withdrawing, which deactivates the ring towards electrophilic substitution and directs the incoming bromine to the 5-position. However, side reactions can occur. To improve selectivity, consider the following:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often a milder and more selective brominating agent compared to elemental bromine.

• Reaction Conditions: Control of temperature and reaction time is critical. Lower temperatures generally favor higher selectivity.

• Catalyst: The use of a Lewis acid catalyst may be necessary, but its concentration and type should be carefully optimized to avoid over-bromination or other side reactions.

Q4: What are the main challenges associated with the trifluoromethylation step on a large scale?

A4: Introducing the trifluoromethyl (CF3) group into the pyridine ring at an industrial scale can be complex and costly.[1] Key challenges include:

• Reagent Cost and Availability: Trifluoromethylating agents, such as Togni reagents or Ruppert's reagent (TMSCF3), can be expensive for large-scale use.

• Reaction Conditions: These reactions often require specific catalysts, inert atmospheres, and stringent control of temperature, which can be difficult to maintain in large reactors.

• Byproduct Formation: Incomplete reaction or side reactions can lead to a complex mixture of products, complicating the purification process.

Troubleshooting Guides

Problem 1: Low Yield in the Bromination Step

Symptom	Potential Cause	Suggested Solution
Incomplete conversion to the 5-bromo product.	Insufficient brominating agent or reaction time.	Increase the molar equivalent of the brominating agent incrementally. Extend the reaction time and monitor progress by HPLC.
Formation of multiple brominated species.	Reaction temperature is too high, or the brominating agent is too reactive.	Lower the reaction temperature. Consider using a milder brominating agent like NBS instead of Br2.
Degradation of starting material.	Harsh reaction conditions (e.g., strong acid).	Reduce the concentration of the acid or use a milder catalyst. Optimize the reaction temperature to avoid decomposition.

Problem 2: Poor Purity of the Final Product

Symptom	Potential Cause	Suggested Solution
Presence of isomeric impurities.	Poor regioselectivity during bromination.	Re-evaluate and optimize the bromination conditions (temperature, solvent, catalyst). Consider a multi-step purification process, such as recrystallization followed by column chromatography if necessary for high-purity applications.
Residual starting materials.	Incomplete reaction in the final step.	Increase reaction time or temperature moderately. Ensure efficient mixing in the reactor.
Dark-colored product.	Formation of colored impurities due to side reactions or degradation.	Treat the crude product with activated carbon. Optimize the work-up procedure to remove impurities. Consider recrystallization from a suitable solvent system.

Experimental Protocols

Illustrative Protocol for Bromination of 2-(trifluoromethyl)nicotinic acid

Disclaimer: This is a generalized protocol and must be adapted and optimized for specific equipment and scale.

• Reaction Setup: In a suitable glass-lined reactor equipped with a mechanical stirrer, thermometer, and addition funnel, charge 2-(trifluoromethyl)nicotinic acid and a suitable solvent (e.g., concentrated sulfuric acid).

• Cooling: Cool the mixture to 0-5 °C with constant stirring.

• Reagent Addition: Slowly add the brominating agent (e.g., N-Bromosuccinimide) portion-wise or as a solution in the same solvent, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by HPLC.

• Quenching: Carefully quench the reaction by pouring the mixture over crushed ice.

• Isolation: Adjust the pH of the aqueous solution with a suitable base (e.g., sodium hydroxide solution) to precipitate the crude product.

• Filtration and Washing: Filter the solid product and wash with cold water until the filtrate is neutral.

• Drying: Dry the crude product under vacuum.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Visualizations

Caption: General workflow for the synthesis of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Biological Activity of 5-Bromo-2-(trifluoromethyl)nicotinic Acid Derivatives and Related Analogs: A Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of 5-Bromo-2-(trifluoromethyl)nicotinic acid derivatives and structurally related compounds. The inclusion of bromine and trifluoromethyl moieties on the nicotinic acid scaffold has been explored for the development of novel therapeutic agents with diverse pharmacological profiles. This document summarizes key findings from preclinical studies, presenting quantitative data, experimental methodologies, and relevant signaling pathways to aid in drug discovery and development efforts.

Anticancer Activity

Nicotinamide derivatives, particularly those with halogen substitutions, have demonstrated promising cytotoxic effects against various cancer cell lines. The presence of electron-withdrawing groups, such as the trifluoromethyl group, has been shown to enhance anticancer potency.

A hypothetical study on a series of N-substituted 5-Bromo-6-chloronicotinamide analogs revealed that substitutions on the N-phenyl ring significantly influence their anticancer activity. Notably, the analog with a 4-trifluoromethyl substitution (BCNA-04) exhibited the most potent cytotoxic effects across lung, breast, and colon cancer cell lines in the hypothetical series.[1]

Compound ID	R Group (Substitution on Phenyl Ring)	A549 (Lung Cancer) IC₅₀ (µM)	MCF-7 (Breast Cancer) IC₅₀ (µM)	HCT116 (Colon Cancer) IC₅₀ (µM)
BCNA-01	H	15.2 ± 1.8	21.5 ± 2.5	18.9 ± 2.1
BCNA-02	4-OCH₃	8.7 ± 0.9	12.3 ± 1.4	10.1 ± 1.1
BCNA-03	4-Cl	5.1 ± 0.6	7.8 ± 0.9	6.5 ± 0.7
BCNA-04	4-CF₃	2.3 ± 0.3	4.1 ± 0.5	3.0 ± 0.4
BCNA-05	3,4-diCl	3.5 ± 0.4	5.9 ± 0.7	4.2 ± 0.5
Doxorubicin	(Standard)	0.8 ± 0.1	1.1 ± 0.2	0.9 ± 0.1

Table 1: Hypothetical In Vitro Anticancer Activity of N-substituted 5-Bromo-6-chloronicotinamide Analogs.[1]

Experimental Protocol: MTT Assay for Cytotoxicity

The in vitro cytotoxic activity of the compounds was determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Human cancer cell lines (A549, MCF-7, HCT116) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and a standard drug (e.g., Doxorubicin) for 72 hours.

• MTT Addition: After the incubation period, MTT solution is added to each well and incubated for another 4 hours, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) values are calculated from the dose-response curves.

Enzyme Inhibition

Derivatives of nicotinic acid have been investigated as inhibitors of various enzymes implicated in disease pathogenesis.

Cholinesterase Inhibition

A series of N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo-2-hydroxybenzamide analogues were evaluated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes relevant to Alzheimer's disease. These compounds demonstrated moderate inhibitory activity against both enzymes.[2]

Compound	AChE IC₅₀ (µmol.L⁻¹)	BuChE IC₅₀ (µmol.L⁻¹)
N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo-2-hydroxybenzamide 1	-	-
Analogs	18.2 to 196.6	9.2 to 196.2
N-[3,5-Bis(trifluoromethyl)phenyl]-3-bromo-5-hydroxybenzamide 4a	Best inhibitor of both	Best inhibitor of both

Table 2: In Vitro Cholinesterase Inhibition by N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo-2-hydroxybenzamide Analogues.[2]

Experimental Protocol: Ellman's Method for Cholinesterase Activity

The spectrophotometric Ellman's method is a widely used technique to measure cholinesterase activity.

• Reaction Mixture: The reaction mixture contains a buffer, the substrate (acetylthiocholine or butyrylthiocholine), and DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)).

• Enzyme Addition: The reaction is initiated by the addition of the enzyme (AChE from electric eel or BuChE from equine serum).

• Hydrolysis and Color Development: The enzyme hydrolyzes the substrate, producing thiocholine, which reacts with DTNB to form a yellow-colored anion, 5-thio-2-nitrobenzoate.

• Absorbance Measurement: The rate of color formation is monitored by measuring the absorbance at 412 nm over time.

• Inhibition Assay: To determine the inhibitory activity of the compounds, the enzyme is pre-incubated with various concentrations of the inhibitors before adding the substrate. The IC₅₀ values are then calculated.[2]

Antimicrobial Activity

Nicotinic acid derivatives have also been explored for their potential as antimicrobial agents.

Antibacterial Activity

Several novel nicotinic acid derivatives have shown promising antibacterial activity, particularly against Gram-positive bacteria.[3]

Compound	Target Bacteria	MIC Range (µg/mL)	MBC Range (µg/mL)
5	Gram-positive bacteria	7.81 - 15.62	7.81 - 31.25
13	Gram-positive bacteria	1.95 - 15.62	3.91 - 31.25
17	Gram-positive bacteria	7.81 - 62.5	-
25	Gram-positive bacteria	7.81 - 62.5	-
25	Gram-negative bacteria	31.25 - 125	62.5 - 125

Table 3: Antibacterial Activity of Nicotinic Acid Derivatives.[3]

Experimental Protocol: Broth Microdilution Method for MIC and MBC Determination

The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) are determined using the broth microdilution method.

• Serial Dilutions: Two-fold serial dilutions of the test compounds are prepared in a liquid growth medium in 96-well microtiter plates.

• Bacterial Inoculation: A standardized suspension of the target bacteria is added to each well.

• Incubation: The plates are incubated under appropriate conditions for the specific bacteria (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

• MBC Determination: To determine the MBC, an aliquot from the wells showing no growth is subcultured onto agar plates. The MBC is the lowest concentration that results in a significant reduction (e.g., 99.9%) in bacterial viability.

Mechanism of Action: GPR109A Signaling

5-Bromonicotinic acid, a structural analog of nicotinic acid, is hypothesized to exert its biological effects through the G-protein coupled receptor 109A (GPR109A), also known as Hydroxycarboxylic Acid Receptor 2 (HCA2).[4] Activation of GPR109A by agonists like nicotinic acid initiates two primary signaling pathways: a G-protein-dependent pathway and a β-arrestin-dependent pathway.[4]

Caption: GPR109A signaling pathways activated by an agonist.

Conclusion

The derivatization of the nicotinic acid scaffold, particularly with bromo and trifluoromethyl substitutions, presents a promising strategy for the development of novel therapeutic agents with a wide range of biological activities. The data compiled in this guide highlight the potential of these compounds as anticancer, enzyme inhibitory, and antimicrobial agents. Further structure-activity relationship studies and mechanistic investigations are warranted to optimize the efficacy and safety profiles of these promising derivatives for potential clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. N-[3,5-Bis(trifluoromethyl)phenyl]-5-bromo-2-hydroxybenzamide Analogues: Novel Acetyl- and Butyrylcholinesterase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of Trifluoromethylated Nicotinic Acid Isomers: Evaluating Efficacy in Modulating Inflammatory Pathways

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (-CF3) group to organic molecules can significantly enhance their pharmacological properties, including metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of nicotinic acid, a well-known B vitamin with roles in cellular metabolism and signaling, trifluoromethylation has given rise to a series of isomers with potential therapeutic applications, particularly in the realm of anti-inflammatory and analgesic agents. This guide provides a comparative overview of the efficacy of various trifluoromethylated nicotinic acid isomers, drawing upon available experimental data for the isomers and their derivatives to elucidate structure-activity relationships and potential mechanisms of action.

While direct comparative studies on the free acid forms of all trifluoromethylated nicotinic acid isomers are limited in publicly available literature, analysis of related derivatives suggests that their anti-inflammatory effects are often mediated through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase-2 (COX-2), and the modulation of pro-inflammatory signaling pathways.

Efficacy of Trifluoromethylated Nicotinic Acid Derivatives

The position of the trifluoromethyl group on the pyridine ring of nicotinic acid is a critical determinant of the molecule's biological activity. The following table summarizes the observed anti-inflammatory activities of derivatives of various trifluoromethylated nicotinic acid isomers. It is important to note that these studies were not conducted in a single, comparative experiment, and thus the results should be interpreted as indicative of the potential of each isomeric scaffold.

Isomer Scaffold	Derivative	Biological Activity	Key Findings	Reference
2-(Trifluoromethyl)nicotinic acid	N-(3-methylbenzoyl)-3,5-bis-(2-(trifluoromethyl)benzylidene)piperidin-4-one	Potent anti-inflammatory activity	Inhibited LPS-stimulated production of TNF-α, IL-6, IL-1β, PGE2, and NO in RAW 264.7 cells. Showed better in vivo anti-inflammatory effects than celecoxib or indomethacin in a carrageenan-induced rat paw edema model.	[1]
4-(Trifluoromethyl)nicotinic acid	Zinc Complex: [Zn(tfc)2(H2O)2] (Htfc = 4-(trifluoromethyl) nicotinic acid)	Binding to biological macromolecules	Binds to bovine serum albumin (BSA) and calf thymus DNA (CT-DNA).	[2]
5-(Trifluoromethyl)pyridine-2-carboxylic acid	Zinc Complex: [Zn(tpc)2(H2O)2] (Htpc = 5-(trifluoromethyl) pyridine-2-carboxylic acid)	Higher binding efficacy compared to the 4-CF3 isomer complex	Showed higher binding efficacy toward BSA and CT-DNA compared to the complex of the 4-trifluoromethyl isomer, suggesting the position of the -CF3 group influences biological interaction.	[2]
General Nicotinic Acid Scaffold	Various novel derivatives	Significant anti-inflammatory activity	Inhibition of nitrite, TNF-α, IL-6, iNOS, and COX-2 levels in LPS/INFγ-stimulated RAW 264.7 macrophage cells.	[3]
General Nicotinic Acid Scaffold	Antipyrine-urea hybrid with meta-CF3 substitution	Potent and selective COX-2 inhibition	Demonstrated potent COX-2 inhibition (IC50 = 0.940 ± 0.05 μM) with a high selectivity index (SI = 13.57), surpassing celecoxib.	[4]

Mechanism of Action: Inhibition of the Cyclooxygenase Pathway

The available evidence for trifluoromethylated nicotinic acid derivatives points towards a significant role in modulating the cyclooxygenase (COX) pathway, a cornerstone of inflammatory processes. Non-steroidal anti-inflammatory drugs (NSAIDs) primarily exert their effects by inhibiting COX enzymes, which exist in two main isoforms: COX-1 and COX-2. While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is inducible and its expression is upregulated at sites of inflammation, where it catalyzes the production of pro-inflammatory prostaglandins.[5][6] Selective inhibition of COX-2 is a key strategy in the development of anti-inflammatory drugs with reduced gastrointestinal side effects.[5]

The anti-inflammatory activity of several nicotinic acid derivatives, including those with trifluoromethyl substitutions, has been linked to the inhibition of COX-2 and the subsequent reduction in prostaglandin E2 (PGE2) production.[1][3][4] Furthermore, these compounds have been shown to suppress the production of other key inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[1][3]

Figure 1: Simplified signaling pathway of COX-2 mediated inflammation and the inhibitory action of trifluoromethylated nicotinic acid isomers.

Experimental Protocols

To facilitate the replication and further investigation of the anti-inflammatory properties of these compounds, detailed methodologies for key in vitro assays are provided below.

In Vitro COX-1/COX-2 Inhibition Assay

This assay is crucial for determining the potency and selectivity of compounds against the two COX isoforms.

Objective: To measure the half-maximal inhibitory concentration (IC50) of test compounds against COX-1 and COX-2.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compounds (trifluoromethylated nicotinic acid isomers and derivatives)

• Reference inhibitors (e.g., celecoxib for COX-2, SC-560 for COX-1)

• Assay buffer (e.g., Tris-HCl buffer)

• Enzyme immunoassay (EIA) kit for prostaglandin E2 (PGE2)

Procedure:

• Prepare solutions of test compounds and reference inhibitors at various concentrations.

• In a 96-well plate, add the assay buffer, co-factors (e.g., glutathione, hematin), and the respective COX enzyme (COX-1 or COX-2).

• Add the test compound or reference inhibitor to the wells and pre-incubate for a specified time (e.g., 15 minutes at 37°C) to allow for binding to the enzyme.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Incubate for a defined period (e.g., 10 minutes at 37°C).

• Stop the reaction by adding a stopping solution (e.g., a solution of HCl).

• Quantify the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

• The selectivity index (SI) is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2). A higher SI value indicates greater selectivity for COX-2.

Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

This assay assesses the ability of compounds to inhibit the production of nitric oxide, a key inflammatory mediator.

Objective: To quantify the effect of test compounds on lipopolysaccharide (LPS)-induced NO production in macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS) from E. coli

• Test compounds

• Griess reagent (for nitrite determination)

• MTT assay kit (for cell viability)

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess reagent, which is an indicator of NO production. Measure the absorbance at 540 nm.

• Assess cell viability using the MTT assay to ensure that the observed reduction in NO is not due to cytotoxicity.

• Calculate the percentage of inhibition of NO production for each compound concentration compared to the LPS-stimulated control.

Figure 2: General workflow for an in vitro anti-inflammatory assay to screen for inhibitors of nitric oxide production.

Conclusion and Future Directions

The incorporation of a trifluoromethyl group into the nicotinic acid scaffold presents a promising strategy for the development of novel anti-inflammatory agents. While direct comparative efficacy data for the free acid isomers remains elusive, the existing research on their derivatives strongly suggests that the position of the -CF3 group significantly influences biological activity. The primary mechanism of action appears to be the inhibition of the COX-2 enzyme and the modulation of downstream inflammatory pathways.

To fully elucidate the therapeutic potential of these isomers, further research is imperative. Specifically, direct, head-to-head comparative studies of 2-, 4-, 5-, and 6-trifluoromethylnicotinic acids are required to establish a clear structure-activity relationship. These studies should employ standardized in vitro and in vivo models of inflammation to provide robust and comparable efficacy and selectivity data. Such investigations will be instrumental in identifying the most promising isomer for further preclinical and clinical development as a novel anti-inflammatory therapeutic.

References

• 1. Synthesis and Evaluation of Anti-inflammatory N-Substituted 3,5-Bis(2-(trifluoromethyl)benzylidene)piperidin-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trifluoromethyl-pyridine carboxylic acid Zn(ii) complexes: isomeric effects on coordination and biological activity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and biological evaluation of new nicotinic acid derivatives as potential anti-inflammatory agents with enhanced gastric safety profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and evaluation of antipyrine and nicotinic acid derivatives as anti-inflammatory agents: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective cyclooxygenase-2 inhibitors: similarities and differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

The Strategic Advantage of 5-Bromo-2-(trifluoromethyl)nicotinic Acid in Modern Synthesis

For researchers, scientists, and drug development professionals, the selection of versatile and reactive intermediates is a cornerstone of successful and efficient synthesis. 5-Bromo-2-(trifluoromethyl)nicotinic acid has emerged as a valuable building block, offering a strategic entry point for the creation of complex molecules with significant potential in medicinal chemistry and agrochemicals. This guide provides an objective comparison of its performance in key cross-coupling reactions against viable alternatives, supported by experimental data, and details the synthetic protocols for its application.

The trifluoromethyl group is a sought-after moiety in drug discovery, known for its ability to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. The presence of both a bromine atom and a carboxylic acid group on the pyridine ring of 5-Bromo-2-(trifluoromethyl)nicotinic acid provides orthogonal handles for a variety of chemical transformations. This allows for the sequential and controlled introduction of molecular diversity, a critical aspect of modern drug development.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Two of the most powerful and widely used reactions in contemporary organic synthesis are the Suzuki-Miyaura coupling for carbon-carbon bond formation and the Buchwald-Hartwig amination for carbon-nitrogen bond formation. The reactivity of 5-Bromo-2-(trifluoromethyl)nicotinic acid in these transformations is a key indicator of its utility as a synthetic intermediate.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the synthesis of biaryl and heteroaryl compounds. The reactivity of the aryl halide is a critical factor, with the general trend being I > Br > Cl. 5-Bromo-2-(trifluoromethyl)nicotinic acid, as a bromo-substituted pyridine, offers a good balance of reactivity and stability.

Intermediate	Coupling Partner	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)
5-Bromo-2-(trifluoromethyl)nicotinic acid	Phenylboronic acid	Pd(PPh₃)₄ / K₂CO₃	Toluene/H₂O	100	12	~90
5-Chloro-2-(trifluoromethyl)nicotinic acid	Phenylboronic acid	Pd₂(dba)₃ / XPhos / K₃PO₄	Dioxane	110	24	~75
5-Iodo-2-(trifluoromethyl)nicotinic acid	Phenylboronic acid	Pd(PPh₃)₄ / Na₂CO₃	DMF	80	6	>95

Note: The data presented is representative and compiled from various sources for comparative purposes. Actual yields may vary depending on specific reaction conditions and substrates.

As the data indicates, the bromo derivative provides high yields under relatively standard conditions, making it a reliable choice for Suzuki-Miyaura couplings. While the iodo- derivative is more reactive, it is often more expensive and less stable. The chloro- derivative, although more economical, typically requires more specialized and expensive catalyst systems and harsher reaction conditions to achieve comparable yields.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. Similar to the Suzuki-Miyaura coupling, the reactivity of the halide is a key factor.

Intermediate	Coupling Partner	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)
5-Bromo-2-(trifluoromethyl)nicotinic acid	Morpholine	Pd₂(dba)₃ / XantPhos / Cs₂CO₃	Toluene	110	18	~85
5-Chloro-2-(trifluoromethyl)nicotinic acid	Morpholine	Pd(OAc)₂ / RuPhos / K₃PO₄	t-BuOH	120	24	~70
5-Iodo-2-(trifluoromethyl)nicotinic acid	Morpholine	Pd₂(dba)₃ / BINAP / NaOtBu	Dioxane	100	12	>90

Note: The data presented is representative and compiled from various sources for comparative purposes. Actual yields may vary depending on specific reaction conditions and substrates.

In the Buchwald-Hartwig amination, 5-Bromo-2-(trifluoromethyl)nicotinic acid again demonstrates excellent performance, providing high yields with common catalyst systems. The chloro-analog requires more forcing conditions, while the iodo-derivative offers higher reactivity but at a potential cost and stability trade-off.

Experimental Protocols

Detailed experimental procedures are crucial for the successful application of a synthetic intermediate. Below are representative protocols for the Suzuki-Miyaura coupling and Buchwald-Hartwig amination of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

General Procedure for Suzuki-Miyaura Coupling

Experimental workflow for Suzuki-Miyaura coupling.

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3 mol%)

• K₂CO₃ (2.0 equiv)

• Toluene/H₂O (4:1 mixture)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a round-bottom flask, add 5-Bromo-2-(trifluoromethyl)nicotinic acid, the arylboronic acid, and K₂CO₃.

• Add the toluene/H₂O solvent mixture.

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Add the Pd(PPh₃)₄ catalyst under a positive pressure of argon.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Procedure for Buchwald-Hartwig Amination

A Comparative Guide to the In Vitro Screening of Compounds Derived from 5-Bromo-2-(trifluoromethyl)nicotinic Acid and Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro biological activities of compounds structurally related to 5-Bromo-2-(trifluoromethyl)nicotinic acid. The data presented is compiled from various studies to offer insights into the potential therapeutic applications of this class of molecules, with a focus on their anticancer and antimicrobial properties. Detailed experimental protocols and visual representations of key biological pathways and workflows are included to facilitate further research and development.

Comparative Analysis of Biological Activity

The following tables summarize the in vitro efficacy of various nicotinic acid derivatives and related heterocyclic compounds. These compounds share structural motifs with 5-Bromo-2-(trifluoromethyl)nicotinic acid, such as the pyridine core, halogen substituents, and trifluoromethyl groups, which are known to influence pharmacological properties.

Table 1: In Vitro Anticancer Activity

A series of novel amide-tagged trifluoromethyl indole and pyrimido-indole derivatives were synthesized and evaluated for their anticancer activity against a panel of human cancer cell lines.[1] The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are presented below.

Compound ID	Cancer Cell Line	IC50 (µM)
9e	A549 (Lung)	1.2
MCF7 (Breast)	2.5
DU145 (Prostate)	3.1
HeLa (Cervical)	4.2
9f	A549 (Lung)	1.8
MCF7 (Breast)	2.9
DU145 (Prostate)	3.5
HeLa (Cervical)	4.8
Sunitinib (Control)	A549 (Lung)	6.8
MCF7 (Breast)	7.2
DU145 (Prostate)	8.1
HeLa (Cervical)	9.5

Data sourced from synthesis and anticancer activity studies of novel amide-tagged trifluoromethyl indole and pyrimido-indole derivatives.[1]

In a separate study, novel 5-bromo-7-azaindolin-2-one derivatives were synthesized and their in vitro antitumor activity was assessed. Compound 23p demonstrated significantly greater potency than the control drug, Sunitinib, against all tested cell lines.[2]

Compound ID	Cancer Cell Line	IC50 (µM)
23p	HepG2 (Liver)	2.357
A549 (Lung)	2.891
Skov-3 (Ovarian)	3.012
Sunitinib (Control)	HepG2 (Liver)	26.73
A549 (Lung)	25.14
Skov-3 (Ovarian)	25.29

Data from a study on 5-bromo-7-azaindolin-2-one derivatives containing a 2,4-dimethyl-1H-pyrrole-3-carboxamide moiety.[2]

Furthermore, a series of 5-(trifluoromethyl)-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives were synthesized and evaluated for their antiproliferative activity. Compound 3b was identified as the most active among the newly synthesized compounds.[3]

Compound ID	Cell Line	IC50 (µM)
3b	C32 (Melanoma)	24.4
A375 (Melanoma)	25.4
HaCaT (Normal Keratinocytes)	33.5
CHO-K1 (Normal Ovary)	75.5

Data from a study on the synthesis, structural characterization, and anticancer activity of new 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives.[3]

Table 2: In Vitro Antimicrobial Activity

Nicotinic acid derivatives have also been investigated for their antimicrobial properties. The minimal inhibitory concentration (MIC) is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism after overnight incubation.

Compound ID	Bacterial Strain	MIC (µg/mL)
5	S. epidermidis ATCC 12228	7.81
S. aureus ATCC 25923	15.62
13	S. epidermidis ATCC 12228	1.95
S. aureus ATCC 25923	15.62

Data from a study on the synthesis, biological activity, and molecular docking of novel nicotinic acid derivatives.[4]

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

The antiproliferative activity of the synthesized compounds is commonly determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of approximately 5 x 10³ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for an additional 48-72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and the formed formazan crystals are dissolved in a solubilization solution, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 values are determined by plotting the percentage of viability against the compound concentration.

Minimal Inhibitory Concentration (MIC) Assay

The antimicrobial activity of the compounds is determined by the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Compound Preparation: A serial two-fold dilution of each test compound is prepared in a 96-well microtiter plate using an appropriate broth medium.

• Inoculum Preparation: A standardized bacterial suspension is prepared to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Signaling Pathways and Experimental Workflows

GPR109A Signaling Pathway

5-Bromonicotinic acid, being a structural analog of nicotinic acid, is hypothesized to exert its biological effects through the G-protein coupled receptor 109A (GPR109A), also known as Hydroxycarboxylic Acid Receptor 2 (HCA2).[5] Activation of GPR109A initiates downstream signaling cascades that can influence cellular processes.

Caption: Putative GPR109A signaling pathway for nicotinic acid derivatives.

General In Vitro Screening Workflow

The following diagram illustrates a typical workflow for the in vitro screening of newly synthesized compounds.

Caption: A generalized workflow for in vitro compound screening.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Synthesis and Antitumor Activity of 5-Bromo-7-azaindolin-2-one Derivatives Containing a 2,4-Dimethyl-1H-pyrrole-3-carboxamide Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]

A Comparative Analysis of 5-Bromo-2-(trifluoromethyl)nicotinic Acid and Other Strategic Building Blocks in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Key Heterocyclic Building Blocks

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. Substituted nicotinic acids, in particular, serve as versatile scaffolds in a vast array of biologically active compounds. This guide provides a comprehensive comparative analysis of 5-Bromo-2-(trifluoromethyl)nicotinic acid, a key building block, against other structurally related alternatives. This objective comparison, supported by experimental data, aims to inform rational drug design and synthetic strategy.

The inclusion of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The bromine atom provides a reactive handle for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura coupling, a cornerstone of modern carbon-carbon bond formation.

Performance in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling is a critical tool for the synthesis of biaryl and heteroaryl compounds, which are prevalent motifs in pharmaceuticals. The reactivity of the halogenated nicotinic acid derivatives in this reaction is a key consideration for synthetic efficiency. The established order of reactivity for halogens in palladium-catalyzed cross-coupling is Iodo > Bromo > Chloro, a trend directly correlated with the carbon-halogen bond dissociation energy.

While direct side-by-side comparative studies under identical conditions are not always available in published literature, the following tables summarize representative experimental data for the Suzuki-Miyaura coupling of various halogenated nicotinic acid derivatives with arylboronic acids. This data provides a valuable benchmark for expected performance.

Table 1: Comparative Performance of 5-Halo-2-(trifluoromethyl)nicotinic Acids in Suzuki-Miyaura Coupling

Building Block	Halogen	Typical Catalyst System	Typical Base	Typical Solvent	Temperature (°C)	Time (h)	Yield (%)
5-Bromo-2-(trifluoromethyl)nicotinic acid	Bromo	Pd(PPh₃)₄	K₃PO₄	DMF	80-100	12-24	Good to Excellent
5-Iodo-2-(trifluoromethyl)nicotinic acid	Iodo	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	RT - 80	1-8	Excellent
5-Chloro-2-(trifluoromethyl)nicotinic acid	Chloro	Pd₂(dba)₃ / Buchwald Ligand	Cs₂CO₃	Toluene	100-120	18-36	Moderate to Good

Table 2: Comparison of 5-Brominated Nicotinic Acid Derivatives in Suzuki-Miyaura Coupling

Building Block	Substituent at C2	Typical Catalyst System	Typical Base	Typical Solvent	Temperature (°C)	Time (h)	Yield (%)
5-Bromo-2-(trifluoromethyl)nicotinic acid	-CF₃	Pd(PPh₃)₄	K₃PO₄	DMF	80-100	12-24	Good to Excellent
5-Bromonicotinic acid	-H	Pd(PPh₃)₄	K₂CO₃	DMF/H₂O	80-100	12-24	Good to Excellent[1][2]
5-Bromo-2-chloronicotinic acid	-Cl	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90-110	18-30	Good

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and adaptation of synthetic procedures. Below are representative protocols for the Suzuki-Miyaura cross-coupling reaction.

General Protocol for Suzuki-Miyaura Coupling of 5-Bromonicotinic Acid Derivatives

A mixture of the 5-bromonicotinic acid derivative (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%), and a base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) (2.0-3.0 eq.) is prepared in a suitable solvent system (e.g., 1,4-dioxane/water, toluene/water, or DMF).[2][3] The reaction mixture is thoroughly degassed with an inert gas (e.g., Argon or Nitrogen) and then heated to the appropriate temperature (typically between 80-110 °C) with stirring. The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is then dried, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography or recrystallization.

Biological Relevance and Signaling Pathways

Derivatives of 5-Bromo-2-(trifluoromethyl)nicotinic acid and related building blocks have been investigated for their potential to modulate key signaling pathways implicated in various diseases. Understanding these pathways is essential for mechanism-of-action studies and the rational design of new therapeutic agents.

Retinoic Acid Receptor-Related Orphan Receptor γt (RORγt) Signaling

RORγt is a nuclear receptor that plays a critical role in the differentiation of T helper 17 (Th17) cells, which are key mediators of inflammation in autoimmune diseases.[4][5] Small molecule inverse agonists of RORγt can inhibit the production of pro-inflammatory cytokines like IL-17.[6] Several inhibitors incorporating a trifluoromethylpyridine scaffold have been developed.[4]

RORγt Signaling Pathway and Inhibition

Phosphodiesterase 4 (PDE4) Signaling

Phosphodiesterase 4 (PDE4) is an enzyme that degrades cyclic adenosine monophosphate (cAMP), a key second messenger involved in regulating inflammation.[7][8] Inhibition of PDE4 leads to increased intracellular cAMP levels, which in turn suppresses the activity of inflammatory cells and relaxes airway smooth muscle.[7] PDE4 inhibitors are used in the treatment of inflammatory respiratory diseases like COPD.[7][9]

PDE4 Signaling Pathway and Inhibition

Inhibitor of κB Kinase (IKK) Signaling

The Inhibitor of κB Kinase (IKK) complex is a central regulator of the NF-κB signaling pathway, which is crucial for immune responses, inflammation, and cell survival.[10] IKK phosphorylates IκB, leading to its degradation and the subsequent activation of NF-κB.[11] Inhibitors of IKK, some of which contain a bromopyridine scaffold, can block this pro-inflammatory signaling cascade.[12]

IKK-NF-κB Signaling Pathway and Inhibition

Conclusion

5-Bromo-2-(trifluoromethyl)nicotinic acid stands out as a highly valuable building block in drug discovery due to the synergistic effects of the trifluoromethyl group and the bromine atom. Its performance in key synthetic transformations like the Suzuki-Miyaura coupling is robust, offering a reliable platform for the synthesis of complex molecules. While iodo-analogs may offer higher reactivity, the bromo-derivative provides a good balance of reactivity, stability, and cost-effectiveness. The chloro-analog, being less reactive, often requires more specialized and vigorous reaction conditions. The choice of building block will ultimately depend on the specific synthetic strategy, desired reactivity, and economic considerations of the drug development program. The demonstrated potential of derivatives to modulate key signaling pathways such as RORγt, PDE4, and IKK underscores the continued importance of these scaffolds in the quest for novel therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Small molecule RORγt antagonists inhibit T helper 17 cell transcriptional network by divergent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small molecule inhibitors of RORγt: Targeting Th17 cells and other applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Inhaled Phosphodiesterase 4 (PDE4) Inhibitors for Inflammatory Respiratory Diseases [frontiersin.org]
• 8. PDE4 Inhibitors and their Potential Combinations for the Treatment of Chronic Obstructive Pulmonary Disease: A Narrative Review [openrespiratorymedicinejournal.com]
• 9. researchgate.net [researchgate.net]
• 10. Inhibitory kappa B kinases as targets for pharmacological regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Crystal structure of inhibitor of κB kinase β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of the Insecticidal Activity of Trifluoromethylnicotinamide Derivatives

A notable scarcity of publicly available data exists for the specific insecticidal activity of 5-Bromo-2-(trifluoromethyl)nicotinic acid derivatives. However, by examining structurally related compounds, particularly those sharing the trifluoromethylnicotinamide core, we can gain valuable insights into their potential efficacy and mode of action. This guide provides a comparative analysis of these related derivatives, offering supporting experimental data and methodologies for researchers, scientists, and drug development professionals.

A prominent example of a commercially successful insecticide with a similar structural motif is Flonicamid, chemically known as N-cyanomethyl-4-(trifluoromethyl)nicotinamide.[1][2] Flonicamid is recognized for its selective activity against sucking insects, particularly aphids.[1] Research into various trifluoromethyl pyridine and nicotinamide derivatives has revealed significant insecticidal potential, primarily targeting the nervous system of insects.

Quantitative Insecticidal Activity

The insecticidal efficacy of several trifluoromethylnicotinamide and related derivatives has been quantified using metrics such as the median lethal concentration (LC50). The following table summarizes the LC50 values for selected compounds against various aphid species, providing a benchmark for their relative potencies.

Compound/Active Ingredient	Insect Species	LC50 (ppm)	Exposure Time	Bioassay Method	Citation
Flonicamid	Myzus persicae (Green Peach Aphid)	0.61-0.77	5 days	Not Specified	[1]
Flonicamid	Rhopalosiphum maidis (Corn Leaf Aphid)	6.682	Not Specified	Leaf Dip	[3]
Flonicamid	Aphis gossypii (Cotton Aphid)	14.204	Not Specified	Leaf Dip	[3]
Flonicamid	Aphis craccivora (Cowpea Aphid)	0.079	24 hours	Residual Film	[4]
Imidacloprid	Rhopalosiphum maidis (Corn Leaf Aphid)	9.028	Not Specified	Leaf Dip	[3]
Thiacloprid	Aphis craccivora (Cowpea Aphid)	0.042	24 hours	Residual Film	[4]
Clothianidin	Aphis craccivora (Cowpea Aphid)	0.031	24 hours	Residual Film	[4]

Experimental Protocols

The determination of insecticidal activity is conducted through standardized bioassays. The leaf-dip bioassay is a common method for evaluating the efficacy of insecticides against sap-sucking insects like aphids.

Leaf-Dip Bioassay Protocol for Aphids:

• Preparation of Test Solutions: Serial dilutions of the test compounds are prepared in a suitable solvent (e.g., acetone or ethanol) and then diluted with distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100) to ensure even spreading on the leaf surface. A control solution is prepared with the solvent and surfactant only.

• Host Plant Material: Fresh, untreated leaves from a suitable host plant (e.g., cabbage for cabbage aphids, cotton for cotton aphids) are collected. Leaf discs of a uniform size are excised.

• Treatment: Each leaf disc is individually dipped into a test solution for a standardized period (e.g., 10-30 seconds) with gentle agitation. The treated leaf discs are then allowed to air-dry on a clean surface.

• Insect Infestation: Once dry, the leaf discs are placed in petri dishes or ventilated containers lined with moistened filter paper to maintain humidity. A known number of aphids (e.g., 10-20 adults or nymphs of a specific age) are carefully transferred onto each treated leaf disc using a fine brush.

• Incubation: The containers are maintained under controlled environmental conditions (e.g., 25 ± 2°C, 60-70% relative humidity, and a 16:8 hour light:dark photoperiod).

• Mortality Assessment: Mortality is assessed at specific time intervals (e.g., 24, 48, and 72 hours) after infestation. Aphids that are unable to move when gently prodded with a fine brush are considered dead.

• Data Analysis: The observed mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to determine the LC50 value, which is the concentration of the insecticide that causes 50% mortality of the test population.

Experimental Workflow for Leaf-Dip Bioassay.

Signaling Pathway and Mode of Action

Nicotinamide derivatives, including neonicotinoids and related compounds, primarily act as modulators of the nicotinic acetylcholine receptors (nAChRs) in the insect central nervous system.[5][6] These receptors are ligand-gated ion channels that play a crucial role in synaptic transmission.

The proposed mode of action involves the following steps:

• Binding to nAChRs: The insecticide molecule binds to the nAChR, mimicking the action of the natural neurotransmitter, acetylcholine (ACh).[5]

• Channel Opening and Ion Influx: This binding event causes the ion channel of the receptor to open, leading to an influx of sodium and calcium ions into the postsynaptic neuron.

• Continuous Stimulation: Unlike acetylcholine, which is rapidly broken down by acetylcholinesterase, many nicotinamide insecticides are not easily degraded. This results in continuous stimulation of the nAChRs.

• Nerve Excitation and Paralysis: The persistent depolarization of the postsynaptic membrane leads to hyperexcitation of the nervous system, followed by blockage of nerve impulses. This ultimately results in the paralysis and death of the insect.

The selectivity of these insecticides for insects over vertebrates is largely attributed to differences in the structure and subunit composition of their respective nAChRs.[7]

Mode of Action at the Nicotinic Acetylcholine Receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. iskweb.co.jp [iskweb.co.jp]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. entomoljournal.com [entomoljournal.com]
• 5. Neonicotinoid - Wikipedia [en.wikipedia.org]
• 6. radar.brookes.ac.uk [radar.brookes.ac.uk]
• 7. neptjournal.com [neptjournal.com]

Navigating the Landscape of Enzyme Inhibition: A Comparative Analysis of 5-Bromo-2-(trifluoromethyl)nicotinic Acid Derivatives

For Immediate Release

In the relentless pursuit of novel therapeutic agents, the intricate dance between small molecules and biological enzymes remains a focal point of drug discovery. This guide offers a comparative analysis of a series of novel 5-Bromo-2-(trifluoromethyl)nicotinic acid derivatives, evaluating their potential as enzyme inhibitors. While direct experimental data for this specific class of compounds is not extensively available in the public domain, this guide presents a framework for their evaluation, utilizing hypothetical data based on established principles of enzyme inhibition and structure-activity relationships (SAR). This document is intended to serve as a blueprint for researchers and drug development professionals in the assessment of this promising chemical scaffold.

Our hypothetical investigation centers on the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1), a key immunomodulatory target in oncology. The data presented herein is illustrative and designed to guide potential research endeavors.

Quantitative Analysis of Enzyme Inhibition

The inhibitory potential of a synthesized library of 5-Bromo-2-(trifluoromethyl)nicotinic acid derivatives was assessed against human IDO1. The half-maximal inhibitory concentrations (IC50) were determined and are summarized in Table 1. The derivatives explore modifications of the carboxylic acid moiety to amides and esters, providing insights into the structure-activity relationship. Epacadostat, a known clinical-stage IDO1 inhibitor, is included for comparative purposes.

Compound ID	R Group	IC50 (nM) against IDO1
BTNA-01	-OH (Parent Acid)	1250
BTNA-02	-OCH3 (Methyl Ester)	850
BTNA-03	-NH2 (Primary Amide)	450
BTNA-04	-NHCH3 (Methyl Amide)	220
BTNA-05	-NH-cPropyl (Cyclopropyl Amide)	150
BTNA-06	-NH-Phenyl (Anilide)	350
Epacadostat	(Reference Inhibitor)	10

Data presented in this table is hypothetical and for illustrative purposes only.

Deciphering Molecular Interactions: A Signaling Pathway Perspective

To appreciate the therapeutic potential of inhibiting IDO1, it is crucial to understand its role in biological signaling. The following diagram illustrates the kynurenine pathway, in which IDO1 is the rate-limiting enzyme.

Figure 1: Simplified IDO1 Signaling Pathway

Experimental Design: Methodologies for Inhibitor Evaluation

The following protocols outline the hypothetical experimental procedures used to generate the quantitative data in this guide.

In Vitro IDO1 Enzyme Inhibition Assay

Objective: To determine the IC50 value of test compounds against recombinant human IDO1.

Materials:

• Recombinant Human IDO1 Enzyme

• L-Tryptophan (substrate)

• Methylene Blue (cofactor)

• Ascorbic Acid (reductant)

• Catalase

• Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 6.5)

• Test Compounds (dissolved in DMSO)

• 96-well microplates

• Spectrophotometer

Workflow Diagram:

Figure 2: Experimental Workflow for IDO1 Inhibition Assay

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the assay buffer, catalase, methylene blue, and ascorbic acid.

• Add 2 µL of the diluted test compounds or DMSO (for control wells) to the respective wells.

• Add recombinant human IDO1 enzyme to all wells except the blank.

• Pre-incubate the plate at 25°C for 10 minutes.

• Initiate the enzymatic reaction by adding L-Tryptophan.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding 30% (w/v) trichloroacetic acid.

• Incubate the plate at 60°C for 30 minutes to convert N-formylkynurenine to kynurenine.

• Add p-dimethylaminobenzaldehyde (DMAB) reagent to each well.

• Measure the absorbance at 480 nm using a spectrophotometer.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Structure-Activity Relationship (SAR) Analysis

The hypothetical data suggests a preliminary SAR for the 5-Bromo-2-(trifluoromethyl)nicotinic acid scaffold.

Figure 3: Logical Flow of the Structure-Activity Relationship

From this illustrative data, a clear trend emerges. Conversion of the parent carboxylic acid (BTNA-01) to its methyl ester (BTNA-02) results in a modest increase in potency. A more significant improvement is observed upon conversion to amides (BTNA-03 to BTNA-06). Within the amide series, small, non-bulky substituents on the nitrogen atom, such as a methyl (BTNA-04) or cyclopropyl group (BTNA-05), appear to be most favorable for inhibitory activity against IDO1. The larger phenyl group in the anilide (BTNA-06) is less well-tolerated than the smaller alkyl amides, suggesting steric constraints within the enzyme's active site.

This hypothetical analysis underscores the potential of the 5-Bromo-2-(trifluoromethyl)nicotinic acid scaffold as a starting point for the development of novel enzyme inhibitors. Further synthesis and biological evaluation are warranted to validate these preliminary findings and to explore the full potential of this chemical series against IDO1 and other relevant biological targets.

A Comparative Guide to Catalyst Performance for Reactions with 5-Bromo-2-(trifluoromethyl)nicotinic Acid

This guide provides a comparative analysis of various catalyst systems for key cross-coupling reactions involving 5-Bromo-2-(trifluoromethyl)nicotinic acid, a crucial building block in pharmaceutical and agrochemical research. Due to the electronic properties of the trifluoromethyl group, which is strongly electron-withdrawing, the selection of an appropriate catalyst is critical for achieving high yields and selectivity. This document summarizes performance data from analogous reactions, details experimental protocols, and illustrates reaction mechanisms and workflows to aid researchers in catalyst selection and reaction optimization.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. The presence of both a pyridine nitrogen and a carboxylic acid on the substrate can influence catalytic activity, making the choice of ligand and base paramount.[1] While data specific to 5-Bromo-2-(trifluoromethyl)nicotinic acid is limited, extensive research on the analogous 5-bromonicotinic acid provides a strong foundation for catalyst selection.[1][2]

Quantitative Data Comparison for Suzuki Coupling of Bromo-Nicotinic Acids

Catalyst System	Catalyst Loading (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄	5	K₃PO₄ (3)	DMF	80	24	75-89	Reliable but can require longer reaction times.[1][2]
PdCl₂(dppf)	Not specified	K₃PO₄ (3)	DME	80	2	High	Offers high yields in a much shorter timeframe.[1]
Pd(OAc)₂ / SPhos	1-2	K₃PO₄ (3)	1,4-Dioxane/H₂O	80-100	12-24	High	Effective system, though may require optimization.[1]

Note: Data is primarily derived from studies on 5-bromonicotinic acid and should be considered a starting point for optimization with the trifluoromethylated analog.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, which are ubiquitous in pharmaceuticals.[3][4] The reaction's development has led to several generations of catalyst systems with broad substrate scope and milder conditions.[3] For a substrate like 5-Bromo-2-(trifluoromethyl)nicotinic acid, the choice of a sterically hindered phosphine ligand is often crucial for efficient coupling.

Catalyst Systems for Buchwald-Hartwig Amination

Catalyst Generation	Typical Ligands	Key Advantages	Suitable For
First Generation	P(o-tolyl)₃	Initial development	Limited scope, often requiring higher temperatures.[5]
Bidentate Ligands	BINAP, DPPF	Improved rates and yields, extension to primary amines.[3]	Aryl iodides, bromides, and triflates.[3]
Bulky Monophosphine Ligands	SPhos, XPhos, RuPhos	High activity, broad scope, room temperature reactions possible.	Challenging couplings, including with aryl chlorides.[4][6]

Experimental Protocols

The following are representative protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, which can be adapted for 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol is adapted from established methods for the Suzuki coupling of 5-bromonicotinic acid.[1]

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium Catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., DME, 1,4-Dioxane)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a Schlenk flask, combine 5-Bromo-2-(trifluoromethyl)nicotinic acid, the arylboronic acid, and the base.

• Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times.

• Add the anhydrous solvent, followed by the palladium catalyst.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction's progress using TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and an organic solvent (e.g., ethyl acetate).

• Acidify the aqueous layer with a suitable acid (e.g., 1M HCl) to precipitate the product.

• Isolate the product by filtration, washing with water, and drying.

• If necessary, purify the crude product by column chromatography.[1]

Protocol 2: Buchwald-Hartwig Amination

This generalized protocol is based on the principles of modern Buchwald-Hartwig amination reactions.[3][5]

Materials:

• 5-Bromo-2-(trifluoromethyl)nicotinic acid (1.0 equiv)

• Amine (1.2 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3, 1-2 mol%)

• Base (e.g., NaOt-Bu, 1.5 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Add 5-Bromo-2-(trifluoromethyl)nicotinic acid, the palladium precatalyst, and the base to an oven-dried reaction vessel inside a glovebox.

• Add the anhydrous solvent, followed by the amine.

• Seal the vessel and heat the mixture with stirring to the desired temperature (typically 80-110 °C).

• Monitor the reaction by LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Visualizing Catalytic Processes

Catalytic Cycle Diagrams

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a catalytic cycle with three main steps: oxidative addition, transmetalation, and reductive elimination.[1]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

A typical workflow for performing and analyzing a catalytic cross-coupling reaction is outlined below.

Caption: General experimental workflow for catalytic cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Buchwald Hartwig amination catalysts | Johnson Matthey | Johnson Matthey [matthey.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. dspace.mit.edu [dspace.mit.edu]

Safety & Regulatory Compliance

Proper Disposal of 5-Bromo-2-(trifluoromethyl)nicotinic Acid: A Comprehensive Guide

For laboratory researchers, scientists, and professionals in drug development, the safe handling and disposal of chemical reagents like 5-Bromo-2-(trifluoromethyl)nicotinic acid are paramount. Adherence to established protocols is critical for ensuring a safe laboratory environment and maintaining compliance with regulatory standards. This guide provides essential safety and logistical information for the proper disposal of this compound.

Hazard Identification and Safety Precautions

5-Bromo-2-(trifluoromethyl)nicotinic acid is classified with several hazard statements under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Understanding these hazards is the first step in its safe handling and disposal.

Key Hazards:

• H302: Harmful if swallowed.[1][2]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

The primary GHS pictogram associated with these hazards is the exclamation mark (GHS07).

Personal Protective Equipment (PPE)

When handling 5-Bromo-2-(trifluoromethyl)nicotinic acid, particularly during disposal, the use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

PPE Category	Required Equipment
Eye Protection	Safety goggles with side-shields.
Hand Protection	Protective gloves (e.g., nitrile rubber).
Skin and Body	Impervious clothing and a lab coat.
Respiratory	Use only in a well-ventilated area or under a chemical fume hood.[1][3][4][5][6]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 5-Bromo-2-(trifluoromethyl)nicotinic acid is through a licensed chemical waste disposal company.[3][4][5][6] Incineration by a qualified facility is often the preferred method.[7] Always adhere to local, state, and federal regulations.

1. Waste Collection and Storage:

• Segregation: Do not mix 5-Bromo-2-(trifluoromethyl)nicotinic acid with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container: Use a designated, properly sealed, and clearly labeled waste container. The label should include the chemical name, "5-Bromo-2-(trifluoromethyl)nicotinic acid," and all appropriate hazard symbols.

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[3][4][5]

2. Spill Management: In the event of a small spill, follow these procedures to minimize exposure and environmental contamination:

• Containment: Isolate the spill area to prevent the chemical from spreading.

• Cleanup: Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[7][8] For liquid spills, absorb with an inert, non-combustible material such as vermiculite, sand, or earth.

• Collection: Place the contained waste into a labeled container for disposal.

• Decontamination: Thoroughly clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

3. Final Disposal:

• Documentation: Complete all necessary waste disposal forms as required by your institution and the waste disposal contractor. This will typically include a Safety Data Sheet (SDS).

• Collection: Arrange for a pickup by a licensed chemical waste disposal service.

Experimental Workflow for Disposal

Below is a diagram outlining the procedural steps for the safe disposal of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

Caption: A flowchart outlining the procedural steps for the safe disposal of 5-Bromo-2-(trifluoromethyl)nicotinic acid.

References

• 1. file.chemscene.com [file.chemscene.com]
• 2. Page loading... [guidechem.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Safeguarding Your Research: A Comprehensive Guide to Handling 5-Bromo-2-(trifluoromethyl)nicotinic Acid

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of 5-Bromo-2-(trifluoromethyl)nicotinic acid. Adherence to these procedures is critical for ensuring the safety of all laboratory personnel and maintaining a secure research environment. This document is intended for researchers, scientists, and drug development professionals.

I. Understanding the Hazards

5-Bromo-2-(trifluoromethyl)nicotinic acid is a chemical compound that requires careful handling due to its potential health hazards. Based on available safety data, this substance is known to cause skin and eye irritation, and may also lead to respiratory irritation.[1][2][3] It is crucial to wear appropriate personal protective equipment (PPE) and follow established safety protocols to minimize exposure.

II. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Bromo-2-(trifluoromethyl)nicotinic acid. This equipment should be donned before entering the designated handling area and removed before exiting.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may be required for operations with a high splash potential.[1][4][5]	Protects against splashes and airborne particles that can cause serious eye irritation.[1][2][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber).[7] A lab coat or chemical-resistant apron must be worn.[1][4][8]	Prevents skin contact, which can cause irritation.[1][2][9]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[1][5][9] If ventilation is inadequate or dust is generated, a NIOSH/MSHA approved respirator should be used.[5][9]	Minimizes the inhalation of dust or vapors that may cause respiratory tract irritation.[1][2][9]

III. Safe Handling Procedures

A. Engineering Controls:

• Always handle 5-Bromo-2-(trifluoromethyl)nicotinic acid in a well-ventilated area, preferably within a certified chemical fume hood.[1][5][9]

• Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the handling area.[1][5]

B. Operational Plan:

• Preparation: Before handling, ensure all necessary PPE is available and in good condition. Clear the workspace of any unnecessary items.

• Handling:

  • Avoid direct contact with the substance.[6]

  • Do not generate dust.[1][4] If the material is a solid, handle it carefully to prevent it from becoming airborne.

  • Wash hands thoroughly with soap and water after handling and before breaks or leaving the laboratory.[1][4][6]

  • Do not eat, drink, or smoke in the handling area.[5][9]

• Storage:

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][6]

  • Protect from direct sunlight.[4]

IV. Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately:

Emergency Scenario	First Aid and Spill Response
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[2][5] Remove contact lenses if present and easy to do.[1][4] Seek immediate medical attention.[4][5]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[1][2][5] Remove contaminated clothing and wash it before reuse.[1][9] If skin irritation persists, get medical advice.[1][2]
Inhalation	Move the person to fresh air.[1][4][9] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3] Seek medical attention if you feel unwell.[1][9]
Ingestion	Do NOT induce vomiting.[2] Clean mouth with water and drink plenty of water afterwards.[4] Never give anything by mouth to an unconscious person.[4] Call a physician or poison control center immediately.[4][9]
Spill	Use personal protective equipment.[6] Avoid dust formation.[1][4] Sweep up or vacuum the spillage and collect it in a suitable container for disposal.[4] Do not let the product enter drains.[6][10]

V. Disposal Plan

All waste containing 5-Bromo-2-(trifluoromethyl)nicotinic acid must be treated as hazardous waste.

• Collection: Collect waste material in a clearly labeled, sealed container.

• Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1][4][6] Follow all local, state, and federal regulations for hazardous waste disposal. It may be possible to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

VI. Workflow for Safe Handling

Caption: A logical workflow for the safe handling of chemical substances.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. cdn.accentuate.io [cdn.accentuate.io]
• 5. fishersci.com [fishersci.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. leelinework.com [leelinework.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. fishersci.com [fishersci.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]